GSK205

• CAS: 1263068-83-2

Core Science & Biosynthesis

The Core Mechanism of GSK205 on TRPV4 Channels: A Technical Guide

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

The Transient Receptor Potential Vanilloid 4 (TRPV4) channel is a polymodal, non-selective cation channel permeable to Ca²⁺.[1][2] It functions as a crucial cellular sensor, responding to a diverse range of stimuli including osmotic changes, mechanical stress, non-noxious heat (temperatures around 27-38°C), and chemical ligands.[1][3] TRPV4 is widely expressed in various tissues, including the respiratory system, vascular endothelium, chondrocytes, and sensory neurons, playing pivotal roles in osmoregulation, vascular tone control, bone homeostasis, and nociception.[1][3][4] Given its involvement in numerous physiological and pathophysiological processes, such as pain and inflammation, TRPV4 has emerged as a promising therapeutic target.[3][5]

GSK205 is a small-molecule compound identified as a potent and selective antagonist of the TRPV4 channel.[4][6] It serves as a critical tool compound for elucidating the physiological functions of TRPV4 and for investigating its role in disease states. This guide provides an in-depth technical overview of the mechanism of action of GSK205, detailing its effects on channel function, downstream signaling, and the experimental protocols used for its characterization.

Mechanism of Action

GSK205 functions as a direct antagonist, inhibiting the activity of the TRPV4 channel. Its primary mechanism involves blocking the influx of cations, particularly Ca²⁺, that occurs upon channel activation.[4][6] This inhibitory action has been demonstrated across various activation modalities, including:

• Ligand-Gated Activation: GSK205 effectively blocks Ca²⁺ influx induced by synthetic TRPV4 agonists such as 4α-phorbol 12,13-didecanoate (4αPDD) and formalin.[4][7]

• Osmotic Activation: The compound inhibits channel opening in response to hypo-osmotic stress, a key physiological activator of TRPV4.[4]

While the precise binding site of GSK205 on the TRPV4 protein has not been explicitly detailed in the provided literature, recent cryo-electron microscopy studies of other TRPV4 antagonists reveal a common binding pocket within the Voltage-Sensing-Like Domain (VSLD).[8][9] These antagonists stabilize the channel in a closed state by modulating the interactions between the VSLD and the channel's TRP helix, which is a critical component of the allosteric activation gate.[8] It is plausible that GSK205 employs a similar allosteric inhibition mechanism.

Downstream Signaling Consequences

By preventing TRPV4-mediated Ca²⁺ influx, GSK205 effectively attenuates a range of downstream cellular and physiological responses. The influx of calcium through TRPV4 acts as a second messenger, initiating various signaling cascades. Inhibition by GSK205 has been shown to prevent:

• Regulatory Volume Decrease (RVD): In articular chondrocytes, GSK205 blocks the RVD response to hypo-osmotic stress, demonstrating TRPV4's essential role in cell volume regulation.[4]

• Prostaglandin E2 (PGE₂) Production: The release of the pro-inflammatory and pro-nociceptive mediator PGE₂ following hypo-osmotic stress in chondrocytes is a TRPV4-dependent process that is blocked by GSK205.[4]

• MAP Kinase Signaling: In trigeminal ganglion (TG) sensory neurons, GSK205 attenuates formalin-induced pain, a process that involves the phosphorylation of MEK-ERK MAP-kinases downstream of TRPV4 activation.[7]

• Gene Expression Changes: In adipocytes, GSK205 treatment mimics the gene expression changes seen in TRPV4-deficient cells, leading to an increase in thermogenic gene expression and a decrease in pro-inflammatory gene programs.[6]

Quantitative Data: Potency and Selectivity

The inhibitory potency of GSK205 has been quantified in various cellular assays. The data highlights its efficacy as a TRPV4 antagonist, though some off-target effects have been noted.

Compound	Target Channel	Assay Type	Agonist	Measured Value (IC₅₀)	Reference
GSK205	TRPV4	Ca²⁺ Influx	4αPDD	4.19 µM	[5][6]
GSK205	TRPA1	Ca²⁺ Influx	Mustard Oil	5.56 µM	[5]
16-8 (GSK205 Derivative)	TRPV4	Ca²⁺ Influx	4αPDD	0.43 µM	[5]
16-18 (GSK205 Derivative)	TRPV4	Ca²⁺ Influx	4αPDD	0.81 µM	[5]
16-19 (GSK205 Derivative)	TRPV4	Ca²⁺ Influx	4αPDD	0.53 µM	[5]

Note: The development of derivatives like 16-8 and 16-19 demonstrates that the GSK205 scaffold can be modified to significantly increase potency. Notably, some derivatives also exhibit potent co-inhibition of the TRPA1 channel, making them dual-inhibitors.[5]

Experimental Protocols

The characterization of GSK205's mechanism of action relies on established biophysical and cell-based assays.

Calcium Imaging

This is the most common method used to assess the inhibitory effect of GSK205 on TRPV4 channel function.

• Objective: To measure changes in intracellular calcium concentration ([Ca²⁺]i) in response to TRPV4 activation in the presence or absence of GSK205.

• Methodology:

  • Cell Preparation: Adherent cells (e.g., primary chondrocytes, trigeminal neurons, or TRPV4-transfected N2a or HEK293 cells) are cultured on glass coverslips.[4][7]

  • Dye Loading: Cells are incubated with a ratiometric fluorescent Ca²⁺ indicator, such as Fura-2 AM (e.g., 2µM for 30 minutes), which allows for quantitative measurement of [Ca²⁺]i.[7]

  • Inhibitor Incubation: A subset of cells is pre-incubated with GSK205 (typically 5-10 µM) for a defined period (e.g., 15-30 minutes) prior to stimulation.[4][7] A vehicle control (e.g., DMSO) is run in parallel.

  • Stimulation & Recording: After establishing a stable baseline fluorescence, a TRPV4 agonist (e.g., 4αPDD, formalin) or a physical stimulus (hypo-osmotic solution) is applied.[4][7]

  • Data Acquisition: Fluorescence emissions (e.g., at 340/380 nm excitation for Fura-2) are recorded over time using a fluorescence microscopy system.[7]

  • Analysis: The change in fluorescence ratio is calculated and converted to [Ca²⁺]i. The response in GSK205-treated cells is compared to the vehicle control to determine the degree of inhibition.[7]

Whole-Cell Patch-Clamp Electrophysiology

This technique provides a direct measure of the ion currents flowing through TRPV4 channels and their inhibition by GSK205.

• Objective: To record TRPV4-mediated whole-cell currents and quantify their blockade by GSK205.

• Methodology:

  • Cell Preparation: TRPV4-expressing cells (e.g., transfected N2a cells) are cultured on coverslips suitable for electrophysiology.[7]

  • Recording Setup: A coverslip is placed in a recording chamber on an inverted microscope. A glass micropipette (recording electrode) filled with intracellular solution is brought into contact with a single cell.[7][10]

  • Whole-Cell Configuration: A high-resistance seal ("giga-seal") is formed between the pipette tip and the cell membrane, and the membrane patch is then ruptured to gain electrical access to the cell's interior.

  • Voltage Clamp: The cell's membrane potential is clamped at a holding potential (e.g., -60 mV or -65 mV).[7][10] Voltage ramps (e.g., -110 mV to +120 mV) are applied to measure the current-voltage (I-V) relationship, which for TRPV4 typically shows outward rectification.[7]

  • Drug Application: A stable baseline current is recorded before applying a TRPV4 agonist (e.g., formalin) to activate the channel. Once the TRPV4 current is activated, GSK205 (e.g., 10 µM) is co-applied to observe the inhibition of the current.[7]

  • Data Acquisition and Analysis: Currents are recorded using an amplifier, filtered, and digitized. The amplitude of the current before and after GSK205 application is measured and compared to quantify inhibition.[7]

Visualizations

Signaling Pathway of TRPV4 Inhibition by GSK205

Caption: GSK205 blocks TRPV4 activation by various stimuli, preventing Ca²⁺ influx and downstream signaling.

Experimental Workflow for Calcium Imaging Assay

Caption: Workflow for assessing GSK205's inhibitory effect on TRPV4 using a calcium imaging assay.

Conclusion

GSK205 is a cornerstone tool for studying TRPV4 biology. It acts as a potent antagonist that blocks channel-mediated calcium influx triggered by both chemical and physical stimuli.[4][6][7] This inhibition prevents the activation of downstream signaling pathways involved in processes like cell volume regulation, inflammation, and pain.[4][7] While exhibiting some cross-reactivity with TRPA1, its well-characterized effects on TRPV4, supported by robust quantitative data from calcium imaging and electrophysiology, solidify its role as a selective inhibitor in many experimental contexts.[5] The continued use and modification of GSK205 will undoubtedly provide further insights into the complex roles of TRPV4 in health and disease.

References

• 1. TRPV4: A Physio and Pathophysiologically Significant Ion Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Multiubiquitination of TRPV4 reduces channel activity independent of surface localization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Functional Characterization of TRPV4 As an Osmotically Sensitive Ion Channel in Articular Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. TRPV4 is necessary for trigeminal irritant pain and functions as a cellular formalin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structural Pharmacology of TRPV4 Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Antagonism of TRPV4 channels partially reduces mechanotransduction in rat skeletal muscle afferents - PMC [pmc.ncbi.nlm.nih.gov]

GSK205: A Selective Antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) Channel

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The Transient Receptor Potential Vanilloid 4 (TRPV4) channel, a polymodal cation channel, has emerged as a significant therapeutic target for a multitude of pathologies, including pain, inflammation, and edema. Activation of TRPV4 by various stimuli, such as heat, osmolarity changes, and mechanical stress, leads to an influx of calcium ions, triggering a cascade of downstream signaling events.[1] GSK205 is a selective antagonist of the TRPV4 channel, effectively blocking this calcium influx and thereby modulating the associated physiological and pathological processes.[2][3] This technical guide provides a comprehensive overview of GSK205, including its mechanism of action, quantitative data on its inhibitory activity, detailed experimental protocols for its characterization, and a visual representation of the relevant signaling pathways and experimental workflows. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals working on TRPV4 modulation.

Introduction to GSK205 and TRPV4

The Transient Receptor Potential Vanilloid 4 (TRPV4) is a non-selective cation channel that is permeable to Ca²⁺.[4] It is activated by a diverse range of physical and chemical stimuli, implicating it in a wide array of physiological processes.[4] Dysregulation of TRPV4 activity has been linked to various disease states, making it a compelling target for therapeutic intervention.[1]

GSK205 has been identified as a potent and selective antagonist of the TRPV4 channel.[2] By binding to the channel, GSK205 prevents its opening in response to activating stimuli, thus inhibiting the influx of calcium and the subsequent downstream signaling cascades.[1] This inhibitory action makes GSK205 a valuable tool for studying the roles of TRPV4 and a potential lead compound for the development of novel therapeutics.

Chemical Properties of GSK205:

Property	Value
Chemical Name	N-​[4-​[2-​[Methyl(phenylmethyl)​amino]​ethyl]​phenyl]​-​5-​(3-​pyridinyl)​-2-​thiazolamine
CAS Number	1263130-79-5[5]
Molecular Formula	C₂₄H₂₄N₄S[5]
Molecular Weight	400.54 g/mol [5]

Quantitative Data: Inhibitory Activity of GSK205

The potency of GSK205 as a TRPV4 antagonist has been quantified in various in vitro assays. The half-maximal inhibitory concentration (IC₅₀) is a key parameter used to describe the effectiveness of a compound in inhibiting a specific biological or biochemical function.

Assay Type	Cell Line	Method	IC₅₀ Value (µM)	Reference
Inhibition of TRPV4-mediated Ca²⁺ influx	N2a cells (directed expression)	Calcium Imaging	4.19	[6][7]
Inhibition of TRPV4-mediated Ca²⁺ influx	Articular Chondrocytes	Calcium Imaging	~0.6	[8]
Inhibition of TRPA1-mediated Ca²⁺ influx	N2a cells (directed expression)	Calcium Imaging	5.56	[7]

Note: The inhibitory activity of GSK205 can vary depending on the cell type and experimental conditions.[9][10]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the activity of GSK205 as a TRPV4 antagonist.

In Vitro Calcium Imaging Assay

This protocol outlines the steps for measuring the inhibitory effect of GSK205 on TRPV4-mediated intracellular calcium influx using a fluorescent calcium indicator.

Objective: To determine the IC₅₀ of GSK205 for the inhibition of TRPV4 agonist-induced calcium influx.

Materials:

• Cells expressing TRPV4 (e.g., HEK293T or N2a cells with directed expression)

• GSK205

• TRPV4 agonist (e.g., GSK1016790A or 4α-Phorbol 12,13-didecanoate)

• Fluorescent calcium indicator (e.g., Fura-2 AM or Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable imaging buffer

• 96-well black-walled, clear-bottom microplates

• Fluorescence microplate reader or fluorescence microscope equipped for live-cell imaging

Procedure:

• Cell Culture: Plate TRPV4-expressing cells in a 96-well microplate at an appropriate density and allow them to adhere overnight.

• Dye Loading:

  • Prepare a loading buffer containing the fluorescent calcium indicator (e.g., 2 µM Fura-2 AM) and Pluronic F-127 (0.02%) in HBSS.

  • Remove the culture medium from the cells and add the loading buffer to each well.

  • Incubate the plate at 37°C for 30-60 minutes in the dark.

• Compound Incubation:

  • Wash the cells twice with HBSS to remove excess dye.

  • Prepare serial dilutions of GSK205 in HBSS.

  • Add the different concentrations of GSK205 to the respective wells and incubate for 15-30 minutes at room temperature.

• Agonist Stimulation and Data Acquisition:

  • Measure the baseline fluorescence for a few seconds.

  • Add a specific TRPV4 agonist (e.g., GSK1016790A at its EC₅₀ concentration) to all wells simultaneously using an automated dispenser.

  • Immediately begin recording the fluorescence intensity over time (e.g., every second for 2-3 minutes). For Fura-2, excitation is alternated between 340 nm and 380 nm, and emission is collected at 510 nm. For Fluo-4, excitation is at 488 nm and emission is at 520 nm.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) or the ratio of fluorescence intensities (for ratiometric dyes like Fura-2) for each well.

  • Plot the percentage of inhibition against the concentration of GSK205.

  • Determine the IC₅₀ value by fitting the data to a dose-response curve.

Whole-Cell Patch-Clamp Electrophysiology

This protocol describes the procedure for recording TRPV4-mediated ion currents and their inhibition by GSK205 using the whole-cell patch-clamp technique.

Objective: To characterize the effect of GSK205 on the electrophysiological properties of the TRPV4 channel.

Materials:

• Cells expressing TRPV4

• GSK205

• TRPV4 agonist

• Patch-clamp rig (amplifier, micromanipulator, microscope)

• Borosilicate glass capillaries for pipette fabrication

• Pipette puller

• Extracellular solution (e.g., containing in mM: 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose; pH 7.4)

• Intracellular solution (e.g., containing in mM: 140 KCl, 1 MgCl₂, 10 HEPES, 0.5 EGTA; pH 7.2)

Procedure:

• Cell Preparation: Plate cells on glass coverslips suitable for patch-clamp recording.

• Pipette Preparation: Pull borosilicate glass capillaries to create micropipettes with a resistance of 3-5 MΩ when filled with the intracellular solution.

• Recording:

  • Place a coverslip with cells in the recording chamber and perfuse with the extracellular solution.

  • Approach a cell with the micropipette and form a high-resistance (GΩ) seal.

  • Rupture the cell membrane to achieve the whole-cell configuration.

  • Clamp the cell at a holding potential (e.g., -60 mV).

• Current Measurement:

  • Apply a voltage ramp or step protocol to elicit TRPV4 currents.

  • Perfuse the cell with a TRPV4 agonist to activate the channel and record the resulting current.

• Inhibition by GSK205:

  • While continuously recording the agonist-induced current, perfuse the cell with a solution containing both the agonist and GSK205.

  • Observe the inhibition of the TRPV4 current.

  • Wash out GSK205 to observe the recovery of the current.

• Data Analysis:

  • Measure the peak current amplitude in the presence and absence of GSK205.

  • Calculate the percentage of inhibition at different concentrations of GSK205.

  • Construct a dose-response curve and determine the IC₅₀ value.

In Vivo Animal Models of Pain and Inflammation

GSK205 has been evaluated in various animal models to assess its analgesic and anti-inflammatory properties. The following are representative protocols.

Objective: To evaluate the analgesic effect of GSK205 on inflammatory pain.

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• GSK205

• Formalin (2.5% in saline)

• Vehicle for GSK205 (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline)[3]

• Observation chambers with mirrors

Procedure:

• Acclimation: Acclimate the mice to the observation chambers for at least 30 minutes before the experiment.

• Compound Administration: Administer GSK205 (e.g., 10 mg/kg, intraperitoneally) or vehicle to the mice.[2]

• Formalin Injection: After a predetermined pre-treatment time (e.g., 30 minutes), inject 20 µL of 2.5% formalin into the plantar surface of the right hind paw.[11]

• Behavioral Observation: Immediately after the formalin injection, place the mouse back into the observation chamber and record the cumulative time spent licking or biting the injected paw for two distinct phases: the early phase (0-5 minutes) and the late phase (15-30 minutes).[11]

• Data Analysis: Compare the paw licking/biting time between the GSK205-treated group and the vehicle-treated group for both phases. A significant reduction in this time indicates an analgesic effect.

Objective: To assess the anti-inflammatory activity of GSK205.

Materials:

• Male Wistar rats (150-200 g)

• GSK205

• Lambda Carrageenan (1% in saline)

• Vehicle for GSK205

• Plethysmometer

Procedure:

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Compound Administration: Administer GSK205 or vehicle to the rats (e.g., orally or intraperitoneally).

• Induction of Edema: After 30-60 minutes, inject 100 µL of 1% carrageenan solution into the sub-plantar region of the right hind paw.[6]

• Paw Volume Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.[6]

• Data Analysis: Calculate the percentage of edema inhibition for the GSK205-treated group compared to the vehicle-treated group at each time point. The formula for calculating the percentage of inhibition is: % Inhibition = [ (ΔV_control - ΔV_treated) / ΔV_control ] * 100 where ΔV is the change in paw volume from the baseline.

Signaling Pathways and Experimental Workflows

Visual representations of the key signaling pathways involving TRPV4 and the experimental workflows for characterizing GSK205 are provided below using the DOT language for Graphviz.

TRPV4 Signaling Pathways

Activation of the TRPV4 channel leads to a calcium influx that triggers multiple downstream signaling cascades involved in various cellular responses.

Caption: TRPV4 signaling cascade and the inhibitory action of GSK205.

Experimental Workflow for In Vitro Characterization of GSK205

This diagram illustrates the typical workflow for characterizing the in vitro activity of GSK205.

Caption: Workflow for in vitro characterization of GSK205.

Experimental Workflow for In Vivo Evaluation of GSK205

This diagram outlines the general procedure for assessing the in vivo efficacy of GSK205 in animal models of pain and inflammation.

Caption: Workflow for in vivo evaluation of GSK205.

Conclusion

GSK205 serves as a critical tool for the investigation of TRPV4 channel function and holds promise as a lead compound for the development of therapeutics targeting TRPV4-mediated pathologies. This technical guide provides a foundational resource for researchers, offering detailed protocols and a summary of the quantitative data available for this selective TRPV4 antagonist. The provided diagrams of signaling pathways and experimental workflows offer a clear visual aid for understanding the complex processes involved in the study of GSK205. Further research into the selectivity profile, pharmacokinetic properties, and in vivo efficacy in a broader range of disease models will continue to delineate the therapeutic potential of GSK205 and other TRPV4 antagonists.

References

• 1. Rat paw oedema modeling and NSAIDs: Timing of effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Patch clamp studies on TRPV4-dependent hemichannel activation in lens epithelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 5. researchgate.net [researchgate.net]
• 6. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. nuchemsciences.com [nuchemsciences.com]
• 9. Do differences in cell lines and methods used for calculation of IC50 values influence categorisation of drugs as P-glycoprotein substrates and inhibitors? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparison of Drug Inhibitory Effects (IC50) in Monolayer and Spheroid Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Formalin Murine Model of Pain - PMC [pmc.ncbi.nlm.nih.gov]

The Role of GSK205 in Blocking Ca²+ Influx: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

GSK205 is a potent and selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel, a critical mediator of calcium (Ca²⁺) influx in response to a variety of physical and chemical stimuli. By specifically blocking the TRPV4 channel, GSK205 effectively inhibits the downstream signaling cascades initiated by Ca²⁺ entry, making it a valuable tool for studying TRPV4 physiology and a potential therapeutic agent for conditions associated with TRPV4 overactivity, such as pain, inflammation, and edema. This technical guide provides an in-depth overview of the mechanism of action of GSK205, detailed experimental protocols for its characterization, and a summary of its quantitative effects on Ca²⁺ influx.

Introduction

The Transient Receptor Potential Vanilloid 4 (TRPV4) channel is a non-selective cation channel that plays a crucial role in a wide array of physiological processes, including osmosensation, thermosensation, mechanosensation, and vascular function.[1] Upon activation by stimuli such as hypotonicity, heat, or specific chemical ligands, TRPV4 opens to allow the influx of cations, with a notable permeability to Ca²⁺. This influx of Ca²⁺ acts as a second messenger, triggering a diverse range of cellular responses.

GSK205 has emerged as a key pharmacological tool for the investigation of TRPV4 function due to its high potency and selectivity as a channel antagonist.[2] Its ability to block TRPV4-mediated Ca²⁺ influx allows for the precise dissection of TRPV4-dependent signaling pathways and the exploration of their roles in both health and disease.

Mechanism of Action of GSK205

GSK205 exerts its inhibitory effect by directly interacting with the TRPV4 ion channel. Cryo-electron microscopy studies of human TRPV4 in complex with potent antagonists have revealed that these molecules bind to the voltage-sensing-like domain (VSLD) of the channel.[1] This binding stabilizes the channel in a closed conformation, thereby preventing the influx of Ca²⁺ that is normally triggered by activating stimuli.[1] Both ligand-gated and hypo-osmotic activation of endogenous and transiently expressed human TRPV4 channels are effectively blocked by GSK205.

The inhibition of Ca²⁺ influx by GSK205 has been shown to have significant downstream consequences, including the modulation of gene expression. For instance, in adipocytes, GSK205 treatment leads to an increase in the expression of thermogenic genes and a decrease in the proinflammatory gene program.[2]

Quantitative Data on GSK205 Efficacy

The potency of GSK205 in blocking TRPV4-mediated Ca²⁺ influx is typically quantified by its half-maximal inhibitory concentration (IC50). It is important to note that the reported IC50 values for GSK205 can vary depending on the specific experimental conditions, including the cell type, the nature of the TRPV4 agonist used, and the assay methodology.[3][4]

Parameter	Value	Cell Type/System	Assay Conditions	Reference
IC50	4.19 µM	Not specified	Inhibition of TRPV4-mediated Ca²⁺ influx	[2]
IC50	~600 nM	Not specified	FLIPR-based high-throughput screen
IC50 (vs. TRPA1)	5.56 µM	Heterologously transfected N2a cells	Not specified	[5]

Table 1: Summary of reported IC50 values for GSK205.

Derivatives of GSK205 have been synthesized with the aim of improving potency. For example, compounds designated as 16-8, 16-18, and 16-19, which are structurally related to GSK205, have demonstrated increased inhibitory activity against TRPV4.[5]

Compound	IC50 (vs. TRPV4)	Fold Increase in Potency (vs. GSK205)	Reference
GSK205	4.19 µM	-	[5]
16-8	~0.42 µM	~10-fold	[5]
16-18	~0.84 µM	~5-fold	[5]
16-19	~0.52 µM	~8-fold	[5]

Table 2: Comparative potency of GSK205 and its derivatives against TRPV4.

Signaling Pathways and Experimental Workflows

Signaling Pathway of GSK205 Action

The primary mechanism of GSK205 involves the direct blockade of the TRPV4 channel, preventing Ca²⁺ influx. This interruption of the initial signaling event has widespread downstream effects.

Figure 1. Mechanism of GSK205 in blocking TRPV4-mediated Ca²⁺ influx.

Experimental Workflow for Assessing GSK205 Activity

A typical experimental workflow to characterize the inhibitory effect of GSK205 on TRPV4 involves cell culture, compound treatment, and a functional assay to measure Ca²⁺ influx.

Figure 2. General experimental workflow for evaluating GSK205 efficacy.

Detailed Experimental Protocols

Fluorometric Imaging Plate Reader (FLIPR) Assay for Ca²⁺ Influx

The FLIPR assay is a high-throughput method used to measure changes in intracellular Ca²⁺ concentration.[6][7][8][9][10]

Principle: Cells expressing the target receptor (TRPV4) are loaded with a Ca²⁺-sensitive fluorescent dye. Upon channel activation and subsequent Ca²⁺ influx, the dye binds to Ca²⁺, resulting in an increase in fluorescence intensity, which is detected by the FLIPR instrument. Antagonists like GSK205 will prevent or reduce this fluorescence increase.

Protocol:

• Cell Plating: Seed HEK293 cells stably or transiently expressing human TRPV4 in 96-well or 384-well black-walled, clear-bottom plates and culture overnight.

• Dye Loading:

  • Prepare a loading buffer containing a Ca²⁺-sensitive dye (e.g., Fluo-4 AM or the dye from a FLIPR Calcium Assay Kit) in a suitable assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

  • Remove the culture medium from the cell plates and add the dye loading buffer.

  • Incubate the plates for 1-2 hours at 37°C in a CO₂ incubator.

• Compound Addition and Measurement:

  • Prepare serial dilutions of GSK205 in the assay buffer.

  • Place the cell plate and the compound plate into the FLIPR instrument.

  • The instrument will first measure the baseline fluorescence.

  • It will then add the GSK205 solutions to the wells and incubate for a defined period.

  • Following the antagonist incubation, a solution containing a TRPV4 agonist (e.g., GSK1016790A) is added to stimulate the channels.

  • The fluorescence intensity is continuously monitored before and after agonist addition.

• Data Analysis:

  • The change in fluorescence intensity is calculated relative to the baseline.

  • The percentage of inhibition by GSK205 at each concentration is determined by comparing the response to a control (agonist alone).

  • An IC50 curve is generated by plotting the percent inhibition against the log of the GSK205 concentration.

Calcium Imaging Using Fluorescence Microscopy

This technique allows for the visualization and quantification of Ca²⁺ dynamics in individual cells or cell populations.[11][12][13][14][15]

Principle: Similar to the FLIPR assay, cells are loaded with a Ca²⁺-sensitive fluorescent indicator. A fluorescence microscope is then used to capture images over time, allowing for the measurement of changes in intracellular Ca²⁺ concentration in response to stimuli and inhibitors.

Protocol:

• Cell Preparation: Plate TRPV4-expressing cells on glass-bottom dishes or coverslips suitable for microscopy and culture overnight.

• Dye Loading:

  • Load the cells with a ratiometric (e.g., Fura-2 AM) or non-ratiometric (e.g., Fluo-4 AM) Ca²⁺ indicator dye by incubating them in a dye-containing buffer for 30-60 minutes at room temperature or 37°C.

  • After loading, wash the cells with fresh assay buffer to remove extracellular dye.

• Imaging:

  • Mount the dish or coverslip on the stage of an inverted fluorescence microscope equipped with a perfusion system and a camera.

  • Acquire baseline fluorescence images.

  • Perfuse the cells with a solution containing GSK205 for a set duration.

  • Subsequently, perfuse with a solution containing a TRPV4 agonist in the continued presence of GSK205.

  • Continuously capture images throughout the experiment.

• Data Analysis:

  • Select regions of interest (ROIs) corresponding to individual cells.

  • Measure the average fluorescence intensity within each ROI for each time point.

  • For ratiometric dyes, calculate the ratio of fluorescence at two different excitation or emission wavelengths.

  • Plot the fluorescence intensity or ratio over time to visualize the Ca²⁺ transients.

  • Quantify the peak response to the agonist in the presence and absence of GSK205 to determine the extent of inhibition.

Prostaglandin E2 (PGE₂) Release Assay

Activation of TRPV4 can lead to the production and release of inflammatory mediators like PGE₂. Measuring PGE₂ levels can be an indirect way to assess TRPV4 activity and its inhibition by GSK205.[16][17][18][19]

Principle: This assay typically uses a competitive enzyme-linked immunosorbent assay (ELISA) to quantify the amount of PGE₂ in the cell culture supernatant.

Protocol:

• Cell Treatment:

  • Plate cells in multi-well plates and culture until they reach the desired confluency.

  • Pre-incubate the cells with various concentrations of GSK205 for a specified time.

  • Stimulate the cells with a TRPV4 agonist (e.g., hypotonic solution or a chemical agonist).

  • Incubate for a period sufficient to allow for PGE₂ production and release (e.g., 15-30 minutes).

• Sample Collection: Collect the cell culture supernatant from each well.

• PGE₂ Quantification (ELISA):

  • Use a commercial PGE₂ ELISA kit and follow the manufacturer's instructions.

  • Typically, this involves adding the collected supernatants and a fixed amount of HRP-labeled PGE₂ to wells pre-coated with an anti-PGE₂ antibody.

  • The sample PGE₂ and the HRP-labeled PGE₂ compete for binding to the antibody.

  • After incubation and washing steps, a substrate solution is added, and the color development is measured using a plate reader. The intensity of the color is inversely proportional to the amount of PGE₂ in the sample.

• Data Analysis:

  • Generate a standard curve using known concentrations of PGE₂.

  • Determine the concentration of PGE₂ in the experimental samples by interpolating from the standard curve.

  • Calculate the percentage of inhibition of PGE₂ release by GSK205 at each concentration and determine the IC50 value.

Conclusion

GSK205 is a cornerstone tool for the study of TRPV4 ion channels. Its well-characterized mechanism of action, involving the direct blockade of the channel and subsequent inhibition of Ca²⁺ influx, provides a reliable means to investigate the myriad of physiological and pathological processes in which TRPV4 is implicated. The experimental protocols detailed in this guide offer robust methods for quantifying the inhibitory effects of GSK205 and for exploring its impact on downstream cellular signaling. As research into TRPV4 continues to expand, the precise and selective antagonism provided by GSK205 will undoubtedly remain invaluable to the scientific community.

References

• 1. Structural Pharmacology of TRPV4 Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. High-Throughput Approaches to Studying Mechanisms of TRP Channel Activation - TRP Channels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. moleculardevices.com [moleculardevices.com]
• 10. moleculardevices.com [moleculardevices.com]
• 11. researchgate.net [researchgate.net]
• 12. Calcium Imaging in T Lymphocytes: a Protocol for Use with Genetically Encoded or Chemical Ca2+ Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Calcium Imaging Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 14. Widely used calcium imaging protocol can lead to spurious results, new paper cautions | The Transmitter: Neuroscience News and Perspectives [thetransmitter.org]
• 15. researchgate.net [researchgate.net]
• 16. revvity.com [revvity.com]
• 17. file.elabscience.com [file.elabscience.com]
• 18. Inhibition of Prostaglandin E2 Production by Anti-inflammatory Hypericum perforatum Extracts and Constituents in RAW264.7 Mouse Macrophage Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. assaygenie.com [assaygenie.com]

GSK205: A Novel Modulator of Adipose Oxidative Metabolism—A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK205, a potent and selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel, has emerged as a significant molecule of interest in the study of adipose tissue metabolism. Research indicates that GSK205 plays a crucial role in promoting a thermogenic program in white adipose tissue, a phenomenon often referred to as "browning." This process enhances oxidative metabolism and energy expenditure, presenting a potential therapeutic avenue for obesity and related metabolic disorders. This technical guide provides an in-depth analysis of the effects of GSK205 on adipose oxidative metabolism, detailing the underlying signaling pathways, experimental protocols, and key quantitative data from seminal studies.

Core Mechanism of Action: TRPV4 Antagonism and PGC1α Induction

The primary mechanism through which GSK205 exerts its effects on adipose tissue is the antagonism of the TRPV4 ion channel. In adipocytes, TRPV4 activation has been shown to suppress the expression of Peroxisome proliferator-activated receptor-gamma coactivator 1-alpha (PGC1α), a master regulator of mitochondrial biogenesis and thermogenesis.[1][2] By inhibiting TRPV4, GSK205 effectively removes this suppressive signal, leading to an upregulation of PGC1α and the subsequent induction of a thermogenic gene program.[1] This includes the increased expression of Uncoupling Protein 1 (UCP1), a key protein in brown and beige adipocytes responsible for uncoupling oxidative phosphorylation from ATP synthesis to dissipate energy as heat.[1][2]

Quantitative Effects of GSK205 on Gene Expression

The administration of GSK205 has been demonstrated to significantly alter the gene expression profile in both in vitro and in vivo models of adipose tissue. The following tables summarize the quantitative changes in the expression of key thermogenic genes.

In Vitro: 3T3-F442A Adipocytes

Gene	Treatment	Fold Change (vs. Vehicle)	Reference
Pgc1α	5µM GSK205 (4 days)	~2.5	[1]
Ucp1	5µM GSK205 (4 days)	~4.0	[1]
Cidea	5µM GSK205 (4 days)	~3.0	[1]
Cox8b	5µM GSK205 (4 days)	~2.0	[1]

In Vivo: Epididymal White Adipose Tissue (eWAT) of Diet-Induced Obese (DIO) Mice

Gene	Treatment	Fold Change (vs. Vehicle)	Reference
Pgc1α	10 mg/kg GSK205 (twice daily, 7 days)	~2.0	[1]
Ucp1	10 mg/kg GSK205 (twice daily, 7 days)	~3.5	[1]
Cidea	10 mg/kg GSK205 (twice daily, 7 days)	~2.5	[1]
Cox8b	10 mg/kg GSK205 (twice daily, 7 days)	~1.8	[1]

Signaling Pathway and Experimental Workflow

The signaling cascade initiated by GSK205-mediated TRPV4 antagonism and the typical experimental workflow for investigating its effects are illustrated below.

References

• 1. researchgate.net [researchgate.net]
• 2. portlandpress.com [portlandpress.com]

Investigating Pain Pathways: A Technical Guide to the Use of GSK205

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the use of GSK205, a potent antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel, in the investigation of pain pathways. GSK205 has emerged as a critical tool for elucidating the roles of TRPV4 and, to some extent, the Transient Receptor Potential Ankyrin 1 (TRPA1) channel in nociception. This document details the mechanism of action of GSK205, summarizes key quantitative data from preclinical studies, provides comprehensive experimental protocols for its application, and visualizes the underlying signaling pathways.

Introduction to GSK205 and its Role in Pain Research

GSK205 is a small molecule inhibitor that selectively targets the TRPV4 ion channel, a non-selective cation channel implicated in various physiological processes, including the perception of pain.[1][2] TRPV4 is activated by a range of stimuli, including mechanical, thermal, and chemical cues, making it a key transducer of noxious signals in sensory neurons.[1][2] Notably, research has revealed that GSK205 also exhibits inhibitory activity against the TRPA1 channel, another crucial player in pain and inflammation, positioning it as a dual inhibitor in certain contexts.[3] This dual antagonism makes GSK205 a valuable pharmacological tool for dissecting the overlapping and distinct contributions of TRPV4 and TRPA1 to pain signaling.[3]

The study of pain pathways using GSK205 has been particularly prominent in models of inflammatory and neuropathic pain.[1][3] A widely used model is the formalin test, which induces a biphasic pain response that mimics both acute and persistent clinical pain.[4] In this model, GSK205 has been shown to effectively attenuate nocifensive behaviors, particularly in the context of trigeminal pain.[3][4]

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies utilizing GSK205 to investigate pain pathways.

Table 1: In Vitro Inhibitory Activity of GSK205

Target	Assay Type	Agonist	IC50	Reference
TRPV4	Ca2+ Influx	4α-Phorbol 12,13-didecanoate (4α-PDD)	4.19 µM	[3]
TRPA1	Ca2+ Influx	Mustard Oil	5.56 µM	[3]

Table 2: In Vivo Efficacy of GSK205 in Pain Models

Pain Model	Species	Administration Route	Dose	Effect	Reference
Trigeminal Formalin Test	Mouse	Intradermal	10 µg	Attenuation of late phase nocifensive behavior	[3]
Trigeminal Formalin Test	Mouse	Intraperitoneal	10 mg/kg	No significant effect on late phase nocifensive behavior	[3]
Acute Pancreatitis	Mouse	Not Specified	Not Specified	Inhibition of inflammation and pain-associated behavior	[3]

Experimental Protocols

This section provides detailed methodologies for key experiments involving GSK205 in the study of pain pathways.

Trigeminal Formalin Test

This protocol is adapted from studies investigating trigeminal pain in mice.[3][4]

Objective: To assess the analgesic efficacy of GSK205 on formalin-induced nocifensive behavior in the trigeminal region.

Materials:

• GSK205

• Formalin solution (4% in saline)

• Vehicle (e.g., 4% DMSO in saline for subcutaneous injection)

• Male C57BL/6 mice (8-10 weeks old)

• Plexiglas observation chambers

• Video recording equipment

• 30-gauge needles and syringes

Procedure:

• Acclimation: Acclimate mice to the Plexiglas observation chambers for at least 30 minutes prior to the experiment.

• GSK205 Administration:

  • For local administration, inject 10 µL of GSK205 solution (e.g., 10 µg) or vehicle subcutaneously into the right whisker pad 15 minutes before the formalin injection.

  • For systemic administration, inject GSK205 (e.g., 10 mg/kg) or vehicle intraperitoneally 15 minutes before the formalin injection.

• Formalin Injection: Subcutaneously inject 10 µL of 4% formalin solution into the right whisker pad using a 30-gauge needle.

• Behavioral Observation: Immediately after the formalin injection, place the mouse back into the observation chamber and record its behavior for 45 minutes.

• Data Analysis: Score the total time the mouse spends rubbing its face with its paws in 5-minute intervals. The pain response is typically biphasic:

  • Phase 1 (Acute Phase): 0-5 minutes post-injection.

  • Interphase: 5-15 minutes post-injection.

  • Phase 2 (Tonic Phase): 15-45 minutes post-injection. Compare the duration of face rubbing between GSK205-treated and vehicle-treated groups for each phase.

Calcium Imaging in Cultured Trigeminal Ganglion (TG) Neurons

This protocol outlines the measurement of intracellular calcium changes in response to stimuli in cultured TG neurons.[4]

Objective: To determine the effect of GSK205 on formalin-induced calcium influx in primary sensory neurons.

Materials:

• Primary culture of mouse trigeminal ganglion (TG) neurons

• Fura-2 AM (calcium indicator dye)

• Hanks' Balanced Salt Solution (HBSS)

• Formalin solution (e.g., 0.01%)

• GSK205 solution (e.g., 10 µM)

• Fluorescence microscopy setup with a ratiometric imaging system

Procedure:

• Cell Culture: Culture primary TG neurons on glass coverslips.

• Dye Loading: Incubate the cultured TG neurons with Fura-2 AM in HBSS for 30-60 minutes at 37°C.

• Baseline Measurement: Place the coverslip in a perfusion chamber on the microscope stage and perfuse with HBSS. Record the baseline fluorescence ratio (340/380 nm excitation) for a few minutes.

• GSK205 Pre-incubation: To test the inhibitory effect, perfuse the cells with HBSS containing GSK205 (e.g., 10 µM) for 15 minutes prior to formalin stimulation.

• Stimulation: Perfuse the cells with HBSS containing formalin (e.g., 0.01%).

• Data Acquisition: Continuously record the fluorescence ratio at a defined frequency (e.g., 0.5 Hz) throughout the experiment.

• Data Analysis: Calculate the change in intracellular calcium concentration by analyzing the change in the fluorescence ratio (ΔR/R₀) over time. Compare the response to formalin in the presence and absence of GSK205.

Whole-Cell Patch-Clamp Electrophysiology

This protocol describes the measurement of ion channel currents in cells expressing TRPV4.[5]

Objective: To characterize the inhibitory effect of GSK205 on TRPV4-mediated currents.

Materials:

• HEK293T cells transiently expressing TRPV4

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system

• Borosilicate glass capillaries for pipette fabrication

• Intracellular (pipette) solution (e.g., containing CsF or KCl)

• Extracellular (bath) solution (e.g., containing NaCl)

• TRPV4 agonist (e.g., GSK1016790A)

• GSK205 solution

Procedure:

• Cell Preparation: Plate TRPV4-expressing HEK293T cells on coverslips suitable for patch-clamp recording.

• Pipette Preparation: Pull borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the intracellular solution.

• Recording Configuration: Obtain a whole-cell patch-clamp configuration on a TRPV4-expressing cell.

• Current Measurement: Clamp the cell at a holding potential of -60 mV. Apply voltage ramps or steps to elicit currents.

• Agonist Application: Perfuse the bath with a solution containing a TRPV4 agonist to activate the channels and record the resulting currents.

• GSK205 Application: Co-apply GSK205 with the agonist to determine its inhibitory effect on the TRPV4-mediated currents.

• Data Analysis: Measure the current density (pA/pF) before and after the application of GSK205. Calculate the percentage of inhibition.

Visualization of Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways and experimental workflows discussed in this guide.

Caption: GSK205 inhibits TRPV4 and TRPA1, blocking downstream pain signaling.

Caption: Workflow for the trigeminal formalin test.

Caption: Workflow for calcium imaging in TG neurons.

Conclusion

GSK205 is an indispensable pharmacological tool for investigating the roles of TRPV4 and TRPA1 in pain signaling. Its ability to antagonize these key ion channels provides researchers with a means to dissect the molecular mechanisms underlying various pain states. The data and protocols presented in this guide offer a comprehensive resource for scientists and drug development professionals seeking to utilize GSK205 in their research, ultimately contributing to the development of novel analgesic therapies.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. mdpi.com [mdpi.com]
• 3. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TRPV4 is necessary for trigeminal irritant pain and functions as a cellular formalin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Interaction of GSK205 with TRPA1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the small molecule GSK205 and its interaction with the Transient Receptor Potential Ankyrin 1 (TRPA1) ion channel. It covers the mechanism of action, quantitative inhibitory data, and detailed experimental protocols relevant to the study of this interaction.

Introduction to TRPA1 and GSK205

The Transient Receptor Potential Ankyrin 1 (TRPA1) is a non-selective cation channel predominantly expressed in the sensory neurons of the dorsal root and trigeminal ganglia.[1][2] It functions as a crucial sensor for a wide array of exogenous and endogenous noxious stimuli, including environmental irritants, inflammatory mediators, and changes in temperature.[2][3] Upon activation, TRPA1 permits the influx of cations like Ca²⁺ and Na⁺, leading to neuronal depolarization, the sensation of pain, and neurogenic inflammation.[3][4] Consequently, TRPA1 has emerged as a significant molecular target for developing novel analgesic and anti-inflammatory therapies.[1][5][6]

GSK205 is a small molecule initially identified as a potent and selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel.[7] However, subsequent research has revealed that GSK205 also exhibits inhibitory activity against the TRPA1 channel, making it a dual inhibitor of both TRPV4 and TRPA1.[8] This dual activity is particularly relevant in conditions like trigeminal irritant pain, where both channels are known to contribute.[8]

Mechanism of Action: Antagonism of TRPA1

GSK205 functions as an antagonist of the TRPA1 channel. TRPA1 inhibitors work by blocking the channel, which prevents the influx of ions and subsequent activation of sensory neurons.[3] This blockade can occur through various mechanisms, including direct competition with activating agonists or by binding to an allosteric site that induces a conformational change, reducing the channel's activity.[3] Studies have demonstrated that GSK205 effectively inhibits TRPA1 channels that have been activated by agonists like mustard oil (AITC).[8]

The following diagram illustrates the signaling pathway of TRPA1 activation and its inhibition by GSK205.

References

• 1. In vitro pharmacological characterization of a novel TRPA1 antagonist and proof of mechanism in a human dental pulp model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selective antagonism of TRPA1 produces limited efficacy in models of inflammatory- and neuropathic-induced mechanical hypersensitivity in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are TRPA1 inhibitors and how do they work? [synapse.patsnap.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Transient receptor potential ankyrin 1 (TRPA1) antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]

GSK205: A Technical Guide to a Key Pharmacological Probe for the TRPV4 Ion Channel

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK205 is a selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel. While not developed as a clinical drug, GSK205 has served as a critical pharmacological tool compound, enabling significant advancements in the understanding of TRPV4's physiological and pathophysiological roles. This technical guide provides an in-depth overview of GSK205, including its mechanism of action, experimental applications, and the key scientific insights it has helped to uncover.

Pharmacological Profile of GSK205

GSK205 is a potent and selective inhibitor of TRPV4-mediated Ca²⁺ influx.[1] Its primary utility lies in its ability to specifically block the activity of the TRPV4 channel, thereby allowing researchers to investigate the downstream consequences of this inhibition in various biological systems.

Quantitative Data on GSK205 and Its Derivatives

The following table summarizes the inhibitory potency of GSK205 and its more recently developed derivatives against TRPV4 and the related TRPA1 channel. The development of these derivatives aimed to improve upon the potency of the parent compound.[2]

Compound	Target	IC50 (μM)	Notes
GSK205	TRPV4	4.19[1][2]	Parental tool compound.
TRPA1	5.56[2]	Shows some cross-reactivity with TRPA1.
16-8	TRPV4	0.45[2]	Derivative of GSK205 with ~10-fold increased potency for TRPV4.
TRPA1	0.43[2]	Potent dual inhibitor of TRPV4 and TRPA1.
16-18	TRPV4	0.81[2]	Derivative of GSK205 with ~5-fold increased potency for TRPV4.
TRPA1	>25[2]	Selective for TRPV4 over TRPA1.
16-19	TRPV4	0.59[2]	Derivative of GSK205 with ~8-fold increased potency for TRPV4.
TRPA1	0.41[2]	Potent dual inhibitor of TRPV4 and TRPA1.

The Target: TRPV4 Signaling Pathways

TRPV4 is a non-selective cation channel that is activated by a wide range of stimuli, including osmotic pressure, mechanical stress, and temperature.[3] Its activation leads to an influx of calcium ions (Ca²⁺), which in turn triggers various downstream signaling cascades. GSK205, by blocking this initial Ca²⁺ influx, allows for the dissection of these pathways.

TRPV4 Signaling in Tissue Repair and Fibrosis

The following diagram illustrates the central role of TRPV4 in mediating cellular responses in tissue repair and fibrosis.

Caption: TRPV4-mediated signaling in tissue homeostasis.

Experimental Protocols Utilizing GSK205

GSK205 has been employed in a variety of experimental settings, from cell-based assays to in vivo animal models, to elucidate the function of TRPV4.

In Vitro Assays

1. Calcium Influx Assays:

• Objective: To measure the inhibitory effect of GSK205 on TRPV4-mediated calcium influx.

• Methodology:

  • Cells expressing TRPV4 (e.g., transfected HEK293 cells or primary cells like chondrocytes) are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

  • A baseline fluorescence measurement is taken.

  • Cells are pre-incubated with GSK205 at various concentrations.

  • TRPV4 is activated using a specific agonist (e.g., 4α-phorbol 12,13-didecanoate, 4αPDD) or a physical stimulus (e.g., hypo-osmotic stress).

  • The change in intracellular calcium concentration is measured by monitoring the fluorescence of the dye. The IC50 value for GSK205 is determined from the dose-response curve.

2. Patch-Clamp Electrophysiology:

• Objective: To directly measure the effect of GSK205 on the ion channel currents mediated by TRPV4.

• Methodology:

  • The whole-cell patch-clamp technique is used on cells expressing TRPV4.

  • A holding potential is applied, and voltage ramps are used to elicit ion currents.

  • A TRPV4 agonist is applied to the bath solution to activate the channel and record baseline currents.

  • GSK205 is then added to the bath solution, and the change in the magnitude of the TRPV4-mediated current is recorded to determine the extent of inhibition.[4]

The following diagram outlines a general workflow for in vitro screening of TRPV4 inhibitors like GSK205.

Caption: Workflow for in vitro screening of TRPV4 inhibitors.

In Vivo Studies

GSK205 has been used in animal models to investigate the role of TRPV4 in various physiological and pathological processes, including pain and inflammation.

1. Models of Nociception (Pain):

• Objective: To determine if blocking TRPV4 with GSK205 can alleviate pain.

• Methodology:

  • A pain model is induced in rodents (e.g., injection of formalin into the paw to induce inflammatory pain).

  • GSK205 is administered to the animals, typically via subcutaneous or intraperitoneal injection, prior to the induction of pain.

  • Nociceptive behaviors (e.g., licking, flinching of the affected paw) are observed and quantified.

  • A reduction in pain-related behaviors in the GSK205-treated group compared to a vehicle control group indicates that TRPV4 plays a role in that pain modality.

2. Models of Inflammation:

• Objective: To assess the anti-inflammatory effects of TRPV4 inhibition with GSK205.

• Methodology:

  • Inflammation is induced in an animal model (e.g., acute pancreatitis).

  • GSK205 is administered to the animals.

  • Markers of inflammation (e.g., cytokine levels, immune cell infiltration into tissues) are measured and compared between the GSK205-treated and control groups.

Conclusion

GSK205 has been an invaluable tool for the scientific community, enabling the exploration of the multifaceted roles of the TRPV4 ion channel. While its development was not pursued for clinical applications, the knowledge gained from studies using GSK205 has paved the way for the development of more potent and selective TRPV4 antagonists with therapeutic potential. The data and methodologies outlined in this guide provide a comprehensive resource for researchers working on TRPV4 and related signaling pathways.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

The Chemical Landscape of GSK205: A Technical Guide for Drug Development Professionals

An in-depth exploration of the chemical structure, properties, and biological activity of GSK205, a selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel.

Introduction

GSK205 is a potent and selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel, a key player in a variety of physiological and pathological processes.[1][2] As a member of the transient receptor potential (TRP) family of ion channels, TRPV4 is a non-selective cation channel that is activated by a diverse range of stimuli, including changes in temperature, osmolarity, and mechanical stress.[3][4] Its involvement in pain perception, inflammation, and various tissue-specific functions has positioned it as a compelling therapeutic target.[3][5] This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and biological activity of GSK205, along with detailed experimental protocols for its characterization, aimed at researchers, scientists, and professionals in the field of drug development.

Chemical Structure and Properties

GSK205 is a small molecule with a complex aromatic structure. Two molecular formulas have been associated with GSK205 in the literature: C24H24N4S and C24H25BrN4S, suggesting the existence of different forms or derivatives of the compound.[1][6][7][8]

Table 1: Physicochemical Properties of GSK205

Property	Value	Source
Molecular Formula	C24H24N4S	PubChem
C24H25BrN4S	Immunomart, TargetMol
Molecular Weight	400.54 g/mol	AOBIOUS
481.45 g/mol	TargetMol
IUPAC Name	N-[4-[2-[Methyl(phenylmethyl)amino]ethyl]phenyl]-5-(3-pyridinyl)-2-thiazolamine	AOBIOUS
CAS Number	1263130-79-5, 1263068-83-2	AOBIOUS, TargetMol
Solubility	Soluble in DMSO	AOBIOUS, TargetMol
Storage	Powder: -20°C (long term); In solvent: -80°C (long term)	TargetMol

Biological Activity and Mechanism of Action

GSK205 functions as a selective antagonist of the TRPV4 ion channel, effectively blocking the influx of Ca2+ ions mediated by the channel.[1][2] This inhibitory activity has been demonstrated across various cellular and animal models, highlighting its potential for modulating TRPV4-dependent signaling pathways.

Signaling Pathway

The primary mechanism of action of GSK205 involves the direct inhibition of the TRPV4 channel, thereby preventing the downstream signaling cascades initiated by its activation. TRPV4 activation, triggered by stimuli such as hypo-osmotic stress or specific agonists like 4α-Phorbol 12,13-didecanoate (4αPDD), leads to an influx of extracellular Ca2+.[9] This rise in intracellular Ca2+ can subsequently trigger a range of cellular responses, including the release of inflammatory mediators and the activation of various signaling pathways. GSK205 blocks this initial Ca2+ influx, thus attenuating the subsequent physiological effects.[9]

Caption: Signaling pathway of TRPV4 and the inhibitory action of GSK205.

In Vitro and In Vivo Activity

Numerous studies have demonstrated the efficacy of GSK205 in both in vitro and in vivo settings.

Table 2: Summary of In Vitro and In Vivo Activity of GSK205

Model System	Concentration/Dose	Key Findings	Reference
3T3-F442A adipocytes	5 µM	Increased expression of thermogenic genes and decreased proinflammatory gene program.	[2]
Porcine articular chondrocytes	Not specified	Blocked 4αPDD-induced Ca2+ influx and PGE2 production in response to hypo-osmotic stress.	[9]
Cultured trigeminal ganglion (TG) neurons	Not specified	Attenuated formalin-evoked Ca2+ influx.	[10]
Diet-induced obese (DIO) mice	10 mg/kg (i.p.)	Reduced expression of proinflammatory chemokines and improved glucose tolerance.	[8]

Experimental Protocols

Calcium Imaging Assay for TRPV4 Inhibition

This protocol is adapted from studies investigating the inhibitory effect of GSK205 on TRPV4-mediated calcium influx.[5][9]

Objective: To assess the potency of GSK205 in inhibiting TRPV4-mediated Ca2+ influx in cultured cells.

Materials:

• Cultured cells expressing TRPV4 (e.g., N2a cells with directed expression of rat TRPV4, or primary cells like articular chondrocytes).[5]

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

• TRPV4 agonist (e.g., 4α-Phorbol 12,13-didecanoate (4αPDD)).

• GSK205.

• Appropriate cell culture medium and buffers.

Procedure:

• Cell Preparation: Plate cells on glass coverslips and allow them to adhere overnight.

• Dye Loading: Incubate the cells with a calcium-sensitive fluorescent dye according to the manufacturer's instructions.

• Baseline Measurement: Mount the coverslip on a perfusion chamber of an inverted microscope equipped for ratiometric fluorescence imaging. Establish a baseline fluorescence reading in a physiological buffer.

• Compound Application: Perfuse the cells with a buffer containing the desired concentration of GSK205 or vehicle control for a specified pre-incubation period.

• TRPV4 Activation: While continuously recording the fluorescence, perfuse the cells with a buffer containing both GSK205 (or vehicle) and the TRPV4 agonist (e.g., 4αPDD).

• Data Analysis: Measure the change in intracellular Ca2+ concentration in response to the agonist in the presence and absence of GSK205. Calculate the IC50 value for GSK205 by fitting the concentration-response data to a sigmoidal curve.

Caption: Workflow for a calcium imaging-based TRPV4 inhibition assay.

In Vivo Model of Trigeminal Irritant Pain

This protocol is based on studies evaluating the analgesic effects of GSK205 in a model of trigeminal pain.[10]

Objective: To assess the in vivo efficacy of GSK205 in attenuating formalin-induced nociceptive behavior.

Materials:

• Male C57BL/6J mice.

• Formalin solution (e.g., 2% in saline).

• GSK205 dissolved in an appropriate vehicle (e.g., 4% DMSO).

• Observation chambers.

Procedure:

• Acclimation: Acclimate the mice to the experimental setup.

• Compound Administration: Administer GSK205 or vehicle control via subcutaneous injection into the whisker pad 15 minutes prior to formalin injection.

• Induction of Nociception: Inject a small volume of formalin solution subcutaneously into the whisker pad.

• Behavioral Observation: Immediately after formalin injection, place the mouse in an observation chamber and record the time spent rubbing and scratching the injected area for a defined period (e.g., 45 minutes).

• Data Analysis: Compare the duration of nociceptive behaviors between the GSK205-treated and vehicle-treated groups.

Derivatives and Future Directions

Research has focused on modifying the structure of GSK205 to enhance its potency and explore its therapeutic potential further.[3][5] For instance, the development of GSK205 derivatives has led to compounds with significantly increased inhibitory potency against TRPV4.[5] Interestingly, some of these derivatives also exhibit potent co-inhibition of TRPA1, another ion channel involved in pain and inflammation, suggesting a potential for dual-target therapeutic strategies.[5] While GSK205 itself has not been reported in clinical trials, a different selective TRPV4 inhibitor from GlaxoSmithKline, GSK2798745, has undergone clinical evaluation for conditions such as heart failure, indicating the therapeutic relevance of targeting this channel.[11][12]

Conclusion

GSK205 is a valuable pharmacological tool for investigating the physiological and pathological roles of the TRPV4 ion channel. Its well-characterized chemical structure and selective antagonistic activity make it a cornerstone for preclinical research in areas such as pain, inflammation, and beyond. The development of more potent derivatives and the clinical progression of other TRPV4 inhibitors underscore the significant therapeutic potential of modulating this critical ion channel. Further research into the structure-activity relationships of GSK205 and its analogs will undoubtedly pave the way for the discovery of novel therapeutics targeting TRPV4-mediated diseases.

References

• 1. GSK205 - Immunomart [immunomart.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. life-science-alliance.org [life-science-alliance.org]
• 5. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PubChemLite - Gsk205 (C24H24N4S) [pubchemlite.lcsb.uni.lu]
• 7. aobious.com [aobious.com]
• 8. GSK205 | TargetMol [targetmol.com]
• 9. Functional Characterization of TRPV4 As an Osmotically Sensitive Ion Channel in Articular Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. TRPV4 is necessary for trigeminal irritant pain and functions as a cellular formalin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Clinical Pharmacokinetics, Safety, and Tolerability of a Novel, First-in-Class TRPV4 Ion Channel Inhibitor, GSK2798745, in Healthy and Heart Failure Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mayo.edu [mayo.edu]

The Dual Impact of GSK205: A Technical Primer on its Role in Inflammation and Energy Homeostasis

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide delves into the molecular mechanisms and physiological effects of GSK205, a potent antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel. Emerging research has identified TRPV4 as a critical regulator in both inflammatory processes and the intricate balance of energy metabolism. Consequently, its antagonist, GSK205, presents a compelling pharmacological tool and potential therapeutic agent. This document provides a comprehensive overview of the quantitative data, experimental methodologies, and underlying signaling pathways associated with GSK205's activity, offering a foundational resource for researchers in the field.

Core Quantitative Data

The following tables summarize the key quantitative findings from preclinical studies investigating the effects of GSK205 and its derivatives.

Table 1: Inhibitory Potency of GSK205 and Derivatives on TRP Channels

Compound	Target Channel	IC50 (μM)	Cell Line	Activation Method	Reference
GSK205	TRPV4	4.19 ± 0.71	N2a	Chemical Agonist	[1]
GSK205	TRPA1	5.56 ± 0.4	N2a	100 μM Mustard Oil	[1]
16-8 (GSK205 Derivative)	TRPV4	0.45 ± 0.05	N2a	Chemical Agonist	[1]
16-18 (GSK205 Derivative)	TRPV4	0.81 ± 0.1	N2a	Chemical Agonist	[1]
16-19 (GSK205 Derivative)	TRPV4	0.59 ± 0.12	N2a	Chemical Agonist	[1]
16-8 (GSK205 Derivative)	TRPA1	0.43 ± 0.3	N2a	100 μM Mustard Oil	[1]
16-19 (GSK205 Derivative)	TRPA1	0.41 ± 0.37	N2a	100 μM Mustard Oil	[1]

Table 2: In Vivo Effects of GSK205 on Metabolic Parameters in Diet-Induced Obese (DIO) Mice

Treatment	Parameter	Observation	Animal Model	Reference
GSK205	Glucose Homeostasis	Improved	DIO Mice	[2]
GSK205	Adipose Gene Program	Modulated	DIO Mice	[2]

Key Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the pivotal signaling pathways influenced by GSK205 and a typical experimental workflow for its evaluation.

Caption: Simplified signaling pathway of TRPV4 and its inhibition by GSK205.

Caption: General experimental workflow for evaluating the effects of GSK205.

Detailed Experimental Protocols

In Vitro Antagonism Assay

• Cell Culture: Neuro-2a (N2a) cells are cultured in appropriate media and transiently transfected with plasmids encoding the target TRP channel (e.g., TRPV4 or TRPA1).

• Calcium Imaging: Transfected cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

• Compound Application: Baseline fluorescence is recorded before the application of varying concentrations of GSK205 or its derivatives.

• Agonist Stimulation: A known agonist for the specific TRP channel (e.g., a chemical agonist for TRPV4 or mustard oil for TRPA1) is added to stimulate channel opening.

• Data Acquisition and Analysis: Changes in intracellular calcium concentration are measured by monitoring the fluorescence intensity. The inhibitory effect of GSK205 is determined by the reduction in the agonist-induced calcium influx. IC50 values are calculated from the dose-response curves.[1]

In Vivo Metabolic Phenotyping

• Animal Model: Diet-induced obese (DIO) mice are used as a model for obesity and insulin (B600854) resistance.

• Compound Administration: Mice are treated with GSK205 or a vehicle control.

• Glucose Tolerance Test (GTT):

  • Animals are fasted overnight.

  • A baseline blood glucose level is measured from the tail vein using a standard glucometer.

  • A bolus of D-glucose (e.g., 1 g/kg) is administered via intraperitoneal injection.

  • Blood glucose levels are measured at specified intervals post-injection (e.g., 15, 30, 60, 90, and 120 minutes) to assess glucose clearance.[2]

• Insulin Tolerance Test (ITT):

  • Animals are fasted for a shorter duration (e.g., 4 hours).

  • A baseline blood glucose level is measured.

  • A dose of insulin is administered intraperitoneally.

  • Blood glucose levels are monitored at subsequent time points to evaluate insulin sensitivity.

• Energy Expenditure Measurement:

  • Mice are individually housed in metabolic chambers (e.g., a Comprehensive Lab Animal Monitoring System).

  • Animals are acclimated to the chambers for a period (e.g., 2 days) before data collection.

  • Oxygen consumption (VO2), carbon dioxide production (VCO2), respiratory exchange ratio (RER), and physical activity are continuously monitored to calculate energy expenditure.[2]

• Gene Expression Analysis:

  • Adipose tissue (e.g., epididymal fat) is collected from the mice.

  • Total RNA is extracted from the tissue.

  • Quantitative real-time PCR (qPCR) is performed to measure the mRNA expression levels of target genes related to thermogenesis (e.g., Pgc1α, Ucp1) and inflammation.[2]

Discussion of Findings

The available data strongly indicate that GSK205, by antagonizing the TRPV4 channel, exerts significant effects on both inflammation and energy homeostasis. The inhibition of TRPV4 by GSK205 has been shown to modulate a gene program in adipose tissue, leading to improved glucose homeostasis in a mouse model of obesity and insulin resistance.[2] This is consistent with the finding that TRPV4 negatively regulates the expression of PGC1α and UCP1, key players in mitochondrial biogenesis and thermogenesis.[2] Furthermore, TRPV4 is implicated in the positive regulation of multiple proinflammatory genes.[2]

The development of GSK205 derivatives with enhanced potency for both TRPV4 and TRPA1, another ion channel involved in inflammation and pain, highlights the therapeutic potential of targeting these pathways.[1] These dual-inhibitors have demonstrated efficacy in animal models of pain and inflammation, such as trigeminal irritant pain and acute pancreatitis.[1]

In the context of articular cartilage, TRPV4 activation has been shown to have anti-inflammatory effects by blocking IL-1β mediated matrix destruction.[3] The use of GSK205 in these studies helped to elucidate the role of TRPV4 in this protective mechanism.[3] Conversely, in other inflammatory contexts, such as the release of PGE2 in response to hypo-osmotic stress in chondrocytes, GSK205 demonstrated an anti-inflammatory effect by blocking this release.[4]

Conclusion

GSK205 has proven to be an invaluable pharmacological tool for dissecting the complex roles of the TRPV4 ion channel in physiology and pathophysiology. Its demonstrated impact on inflammation and energy homeostasis underscores the potential of TRPV4 as a therapeutic target for a range of disorders, including metabolic diseases and inflammatory conditions. Further research, including more extensive preclinical and clinical studies, is warranted to fully elucidate the therapeutic utility of GSK205 and next-generation TRPV4 antagonists.

References

• 1. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TRPV4 is a regulator of adipose oxidative metabolism, inflammation and energy homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of TRPV4 by mechanical, osmotic or pharmaceutical stimulation is anti-inflammatory blocking IL-1β mediated articular cartilage matrix destruction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Functional Characterization of TRPV4 As an Osmotically Sensitive Ion Channel in Articular Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]

The Pleiotropic Functions of TRPV4 and Its Modulation by GSK205: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel is a non-selective cation channel that plays a critical role in a wide array of physiological processes. Its ability to respond to a diverse range of stimuli, including mechanical stress, temperature, and endogenous ligands, underscores its pleiotropic nature.[1][2][3][4] This guide provides a comprehensive overview of the multifaceted functions of TRPV4, with a particular focus on its modulation by the selective antagonist, GSK205. We will delve into the intricate signaling pathways governed by TRPV4, present key quantitative data for its modulators, and provide detailed experimental protocols for its study.

The Versatile Roles of the TRPV4 Ion Channel

TRPV4 is expressed in a multitude of tissues and cell types, contributing to a wide spectrum of physiological and pathophysiological conditions.[1][5] Its functions are integral to maintaining homeostasis and responding to environmental cues.

Key Physiological Roles of TRPV4:

• Osmotic and Mechanical Sensing: TRPV4 is a crucial sensor of changes in cell volume and mechanical stress, playing a vital role in osmoregulation and mechanotransduction in tissues such as cartilage, bone, and the vascular endothelium.[3][6]

• Vascular Function: In the circulatory system, TRPV4 is involved in regulating vascular tone and blood pressure.[1]

• Pain and Inflammation: TRPV4 is a key player in the signaling pathways of pain and inflammation, making it a significant target for analgesic and anti-inflammatory drug development.[5][7][8]

• Respiratory Function: This channel is expressed in the airways and has been implicated in conditions like pulmonary edema and asthma.[9][10]

• Skeletal Homeostasis: Mutations in the TRPV4 gene can lead to a range of skeletal dysplasias and arthropathies, highlighting its importance in skeletal development and maintenance.[1][6]

• Central Nervous System: TRPV4 is expressed in neurons, astrocytes, and microglia, where it participates in processes like neurovascular coupling and responds to pathological conditions such as mechanical trauma.[2][5]

GSK205: A Potent and Selective Antagonist of TRPV4

GSK205 is a small molecule that has been identified as a potent and selective antagonist of the TRPV4 ion channel.[11] It is widely used as a pharmacological tool to investigate the physiological and pathological roles of TRPV4. GSK205 effectively blocks the influx of Ca²⁺ mediated by TRPV4 activation.[11]

Quantitative Data for TRPV4 Modulators

The study of TRPV4 has been greatly facilitated by the development of specific pharmacological agents. The following tables summarize the quantitative data for key TRPV4 modulators, including the agonist GSK1016790A and various antagonists.

Compound	Action	Species	IC50 / EC50	Reference
GSK205	Antagonist	Human	IC50: 4.19 µM	[11]
Articular Chondrocytes	IC50: ~600 nM	[12]
GSK1016790A	Agonist	Human	EC50: 2.1 nM	[13]
Mouse	EC50: 18 nM	[13]
HeLa-TRPV4 cells	EC50: 3.3 nM	[14]
HC-067047	Antagonist	Human	IC50: 48 nM	[9][15]
Mouse	IC50: 17 nM	[9][15]
Rat	IC50: 133 nM	[9][15]
RN-1734	Antagonist	Human	IC50: 2.3 µM	[16][17]
Mouse	IC50: 5.9 µM	[16][17]
Rat	IC50: 3.2 µM	[16][17]

GSK205 Derivatives with Enhanced Potency and Dual Activity

Research has led to the development of derivatives of GSK205 with improved inhibitory potency against TRPV4. Notably, some of these derivatives also exhibit potent co-inhibition of the TRPA1 channel, which is also involved in pain and inflammation. This dual-targeting approach may offer novel therapeutic strategies.

Compound	Target(s)	IC50	Reference
GSK205	TRPV4	4.19 µM	[1]
TRPA1	5.56 µM	[1]
Compound 16-8	TRPV4	0.45 µM	[1]
TRPA1	0.43 µM	[1]
Compound 16-18	TRPV4	0.81 µM	[1]
TRPA1	>25 µM	[1]
Compound 16-19	TRPV4	0.59 µM	[1]
TRPA1	0.41 µM	[1]

Experimental Protocols for Studying TRPV4 Function

Detailed methodologies are crucial for the accurate investigation of TRPV4. The following are protocols for key experiments used to characterize TRPV4 activity and its modulation by compounds like GSK205.

Cell Culture and Transfection

Objective: To prepare cells for subsequent functional assays by culturing and introducing the TRPV4 gene.

Materials:

• HEK293 cells (or other suitable cell line)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• TRPV4 expression plasmid

• Transfection reagent (e.g., Lipofectamine)

• Opti-MEM

Protocol:

• Culture HEK293 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ incubator.

• For transfection, plate cells in a 6-well plate or on coverslips to achieve 70-80% confluency on the day of transfection.

• Prepare the transfection mix by diluting the TRPV4 expression plasmid and transfection reagent in separate tubes of Opti-MEM.

• Combine the diluted DNA and transfection reagent, and incubate at room temperature for 20-30 minutes to allow complex formation.

• Add the transfection complex dropwise to the cells.

• Incubate the cells for 24-48 hours before proceeding with functional assays.

Calcium Imaging Assay

Objective: To measure changes in intracellular calcium concentration ([Ca²⁺]i) upon TRPV4 activation and inhibition.

Materials:

• TRPV4-expressing cells on coverslips

• Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other physiological buffer

• TRPV4 agonist (e.g., GSK1016790A)

• TRPV4 antagonist (e.g., GSK205)

• Fluorescence microscope with an imaging system

Protocol:

• Prepare a Fluo-4 AM loading solution by dissolving Fluo-4 AM and Pluronic F-127 in HBSS.

• Wash the cells twice with HBSS.

• Incubate the cells with the Fluo-4 AM loading solution for 30-60 minutes at 37°C in the dark.

• Wash the cells three times with HBSS to remove excess dye.

• Mount the coverslip onto the microscope stage.

• Acquire baseline fluorescence images.

• To assess inhibition, pre-incubate the cells with GSK205 for a specified time (e.g., 15-30 minutes).

• Add the TRPV4 agonist (GSK1016790A) to the cells while continuously recording fluorescence images.

• Analyze the changes in fluorescence intensity over time to determine the [Ca²⁺]i response.

Patch-Clamp Electrophysiology

Objective: To directly measure the ion currents flowing through TRPV4 channels in the cell membrane.

Materials:

• TRPV4-expressing cells

• Patch-clamp amplifier and data acquisition system

• Micromanipulator

• Borosilicate glass capillaries for making patch pipettes

• Intracellular and extracellular recording solutions

• TRPV4 agonist and antagonist

Protocol:

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with intracellular solution.

• Plate TRPV4-expressing cells on a recording chamber mounted on the microscope stage.

• Approach a single cell with the patch pipette under positive pressure.

• Form a high-resistance seal (GΩ seal) between the pipette tip and the cell membrane by applying gentle suction.

• Rupture the cell membrane within the pipette tip to achieve the whole-cell configuration.

• Clamp the membrane potential at a holding potential (e.g., -60 mV).

• Apply voltage ramps or steps to elicit TRPV4 currents.

• Perfuse the cells with the TRPV4 agonist to record channel activation.

• To test for inhibition, co-apply the agonist and GSK205.

• Analyze the recorded currents to determine channel properties such as current-voltage relationship and gating kinetics.

Signaling Pathways of TRPV4

TRPV4 activation initiates a cascade of intracellular signaling events, primarily through the influx of Ca²⁺. These pathways are highly context-dependent and can lead to a variety of cellular responses.

General TRPV4 Activation and Downstream Signaling

// Nodes Stimuli [label="Mechanical Stress\nOsmotic Stress\nTemperature\nGSK1016790A", fillcolor="#F1F3F4"]; TRPV4 [label="TRPV4", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Ca_influx [label="Ca²⁺ Influx", fillcolor="#EA4335", fontcolor="#FFFFFF"]; PLC [label="PLC", fillcolor="#FBBC05", fontcolor="#202124"]; PKC [label="PKC", fillcolor="#FBBC05", fontcolor="#202124"]; PI3K [label="PI3K", fillcolor="#FBBC05", fontcolor="#202124"]; Calmodulin [label="Calmodulin", fillcolor="#34A853", fontcolor="#FFFFFF"]; Cellular_Responses [label="Cellular Responses\n(e.g., Gene Expression, Cytoskeletal Remodeling)", fillcolor="#F1F3F4"]; GSK205 [label="GSK205", shape=ellipse, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges Stimuli -> TRPV4; TRPV4 -> Ca_influx; Ca_influx -> PLC; Ca_influx -> Calmodulin; PLC -> PKC; TRPV4 -> PI3K; PKC -> Cellular_Responses; PI3K -> Cellular_Responses; Calmodulin -> Cellular_Responses; GSK205 -> TRPV4 [arrowhead=tee, color="#EA4335"]; } dot Caption: General TRPV4 signaling cascade.

TRPV4 Signaling in Tissue Repair and Fibrosis

The role of TRPV4 in tissue remodeling is a classic example of its pleiotropic nature, where its activation can lead to either beneficial tissue repair or detrimental fibrosis depending on the cellular context and signaling milieu.

Experimental Workflow for a Calcium Imaging Assay

Conclusion

The TRPV4 ion channel stands out as a remarkable example of a pleiotropic signaling molecule, integral to a vast array of physiological functions and implicated in numerous disease states. The development of selective modulators, such as the antagonist GSK205 and its more potent derivatives, has provided invaluable tools for dissecting the complex roles of TRPV4. The detailed experimental protocols and an understanding of the intricate signaling pathways outlined in this guide are essential for researchers and drug development professionals seeking to further unravel the complexities of TRPV4 and harness its therapeutic potential. Future research in this area holds the promise of novel treatments for a wide range of conditions, from chronic pain and inflammation to skeletal and cardiovascular diseases.

References

• 1. Molecular Mechanisms of TRPV4 Gating - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Characterization of TRPV4-mediated signaling pathways in an optimized human choroid plexus epithelial cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Unconventional interactions of the TRPV4 ion channel with beta-adrenergic receptor ligands | Life Science Alliance [life-science-alliance.org]
• 7. TRPV4 is necessary for trigeminal irritant pain and functions as a cellular formalin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Substrate stiffness-dependent regulatory volume decrease and calcium signaling in chondrocytes: Substrate stiffness regulates chondrocyte volume and calcium signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The Multifaceted Functions of TRPV4 and Calcium Oscillations in Tissue Repair - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | TRPV4—A Missing Link Between Mechanosensation and Immunity [frontiersin.org]
• 13. TRPV4 Channel in Neurological Disease: from Molecular Mechanisms to Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Functional Characterization of TRPV4 As an Osmotically Sensitive Ion Channel in Articular Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. What are TRPV4 antagonists and how do they work? [synapse.patsnap.com]
• 17. TRPing to the Point of Clarity: Understanding the Function of the Complex TRPV4 Ion Channel - PMC [pmc.ncbi.nlm.nih.gov]

GSK205: A Technical Guide for its Application as a TRP Channel Tool Compound

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of GSK205, a valuable tool compound for the investigation of Transient Receptor Potential (TRP) channels. Its primary utility lies in its potent and selective antagonism of the TRPV4 channel, making it an essential pharmacological tool for elucidating the physiological and pathological roles of this ion channel.

Quantitative Data Presentation

The inhibitory activity of GSK205 has been quantified against several TRP channels. The following tables summarize the key potency values, offering a clear comparison of its activity.

Table 1: Inhibitory Potency (IC50) of GSK205 against TRP Channels

Target Channel	Assay Type	Reported IC50	Species	Reference Cell Line
TRPV4	Ca2+ Influx	4.19 µM	Rat	N2a cells
TRPV4	Ca2+ Influx	~600 nM	Human	Articular Chondrocytes
TRPA1	Ca2+ Influx	5.56 µM	Mouse	N2a cells

Data compiled from multiple sources indicating variability based on experimental setup.[1][2][3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key assays in which GSK205 is commonly employed.

1. Calcium Imaging Assay for TRPV4 Inhibition

This protocol is designed to measure the inhibition of TRPV4-mediated calcium influx by GSK205 in a cell-based assay.

• Cell Culture and Preparation:

  • Culture cells expressing the target TRPV4 channel (e.g., primary articular chondrocytes or N2a cells heterologously expressing TRPV4) on coverslips appropriate for microscopy.[2][3]

  • On the day of the experiment, load the cells with a calcium-sensitive fluorescent indicator (e.g., Fura-2 AM) according to the manufacturer's instructions. This is typically done by incubating the cells in a solution containing the dye for 30-60 minutes at 37°C.

  • Wash the cells with a physiological saline solution (e.g., Hanks' Balanced Salt Solution) to remove excess dye.

• GSK205 Incubation:

  • Prepare a stock solution of GSK205 in a suitable solvent like DMSO.

  • Dilute the GSK205 stock solution to the desired final concentrations in the physiological saline solution.

  • Pre-incubate the cells with the GSK205-containing solution for a specified period (e.g., 15-30 minutes) before agonist stimulation.[4]

• Image Acquisition and Analysis:

  • Mount the coverslip onto the stage of an inverted fluorescence microscope equipped for ratiometric calcium imaging.

  • Establish a baseline fluorescence recording for a few minutes.

  • Apply a known TRPV4 agonist, such as 4α-Phorbol 12,13-didecanoate (4αPDD) or GSK1016790A, to the cells while continuously recording the fluorescence.[2][4]

  • Record the change in intracellular calcium concentration ([Ca2+]i) in response to the agonist.

  • In parallel experiments, perform the agonist stimulation in the presence of different concentrations of GSK205.

  • Analyze the data by measuring the peak fluorescence intensity change and calculate the IC50 value for GSK205 by fitting the concentration-response data to a logistical equation.

2. Whole-Cell Patch-Clamp Electrophysiology

This protocol allows for the direct measurement of ion channel currents and their inhibition by GSK205.

• Cell Preparation and Recording Setup:

  • Use cells expressing TRPV4 channels, either endogenously or through transfection.[3]

  • Place the coverslip with the cells in a recording chamber mounted on the stage of an inverted microscope.[5]

  • Continuously perfuse the chamber with an external recording solution.

  • Use borosilicate glass capillaries to pull micropipettes with a resistance of 3-5 MΩ when filled with the internal pipette solution.

• Recording Procedure:

  • Establish a whole-cell patch-clamp configuration on a selected cell.

  • Clamp the cell membrane at a holding potential (e.g., -60 mV).

  • Apply a voltage ramp protocol to elicit baseline currents.

  • Apply a TRPV4 agonist (e.g., 5 nM GSK101) to activate the channel and record the resulting currents.[3]

  • Wash out the agonist to allow the currents to return to baseline.

  • Pre-apply GSK205 (e.g., 5-10 µM) to the cell for a few minutes.[3][4]

  • Co-apply the TRPV4 agonist and GSK205 and record the currents.

  • Compare the current amplitudes in the presence and absence of GSK205 to determine the percentage of inhibition.[3]

3. In Vivo Murine Models of Pain and Inflammation

This protocol outlines the use of GSK205 in animal models to assess its effects on physiological processes.

• Animal Preparation:

  • Use appropriate mouse strains for the specific model (e.g., C57BL/6J for diet-induced obesity or trigeminal pain models).[1][4]

  • Acclimatize the animals to the housing conditions for at least one week before the experiment.

  • All procedures should be approved by the institutional animal care and use committee.

• GSK205 Administration:

  • Prepare GSK205 for administration. For intraperitoneal (i.p.) injection, it can be dissolved in a vehicle such as a solution of saline, ethanol, and Tween 80.

  • Administer GSK205 at the desired dose (e.g., 10 mg/kg, i.p., twice daily for studies on metabolic effects).[1] For local effects in pain models, subcutaneous injection into the relevant area (e.g., whisker pad) may be used.[4]

• Experimental Procedures and Outcome Measures:

  • Metabolic Studies: In diet-induced obese mice, treat with GSK205 for several weeks. Monitor parameters such as glucose tolerance, body weight, and gene expression in adipose tissue.[1]

  • Pain Models (e.g., Trigeminal Formalin Test): Pre-treat the animals with GSK205 before injecting an irritant like formalin into the whisker pad.[4] Measure nocifensive behaviors, such as the time spent rubbing the injected area.[4]

  • Tissue Collection and Analysis: At the end of the study, collect relevant tissues (e.g., adipose tissue, trigeminal ganglia) for further analysis, such as gene expression analysis (qPCR) or immunohistochemistry for markers of inflammation or neuronal activation.[1][4]

Visualizations: Signaling Pathways and Experimental Workflows

Diagram 1: TRPV4 Signaling Pathway and Inhibition by GSK205

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Functional Characterization of TRPV4 As an Osmotically Sensitive Ion Channel in Articular Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TRPV4 is necessary for trigeminal irritant pain and functions as a cellular formalin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Role of GSK205 in Chondrocyte Mechanotransduction: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Articular cartilage, the smooth, load-bearing tissue lining the surfaces of synovial joints, is subjected to a complex mechanical environment. Chondrocytes, the sole cell type within cartilage, are responsible for maintaining the tissue's extracellular matrix (ECM) and overall homeostasis. The process by which chondrocytes sense and respond to mechanical stimuli, known as mechanotransduction, is crucial for cartilage health. Dysregulation of these pathways is implicated in the pathogenesis of osteoarthritis (OA), a degenerative joint disease.

A key player in chondrocyte mechanotransduction is the Transient Receptor Potential Vanilloid 4 (TRPV4) channel, a Ca²⁺-permeable non-selective cation channel. TRPV4 is activated by a variety of stimuli, including mechanical loading, osmotic stress, and synthetic agonists. Its activation triggers a cascade of intracellular signaling events that modulate chondrocyte metabolism, gene expression, and inflammatory responses.

GSK205 is a potent and selective antagonist of the TRPV4 channel.[1] Its ability to block TRPV4-mediated Ca²⁺ influx makes it an invaluable pharmacological tool for elucidating the role of this channel in chondrocyte biology and a potential therapeutic agent for mitigating cartilage degradation in diseases like OA. This technical guide provides an in-depth overview of GSK205's function in chondrocyte mechanotransduction, summarizing key quantitative data, detailing experimental protocols, and visualizing the underlying signaling pathways.

Core Mechanism of Action

GSK205 functions by directly inhibiting the TRPV4 ion channel, thereby preventing the influx of extracellular calcium (Ca²⁺) into the chondrocyte.[2] This antagonistic action allows researchers to dissect the specific contributions of TRPV4 to various cellular responses triggered by mechanical or osmotic stimuli. Studies have consistently shown that GSK205 effectively blocks Ca²⁺ signaling initiated by both TRPV4 agonists (like GSK1016790A and 4α-phorbol 12,13-didecanoate) and physiological stimuli such as hypo-osmotic stress and dynamic compressive loading.[2][3]

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies investigating the effects of GSK205 on chondrocyte function.

Table 1: Potency of GSK205 in Inhibiting TRPV4-Mediated Calcium Influx

Parameter	Value	Cell Type	Assay Condition	Reference
IC₅₀	4.19 µM	Not specified (general)	Inhibition of TRPV4-mediated Ca²⁺ influx	[1]

Table 2: Effects of GSK205 on Chondrocyte Response to Mechanical and Osmotic Stimuli

Stimulus	Measured Outcome	Effect of GSK205	Cell/Tissue Model	Reference
Hypo-osmotic Stress (280 mOsm)	Percentage of Ca²⁺ responsive cells	Reduced from 91% to 11%	Porcine articular chondrocytes	[2]
Hypo-osmotic Stress	Regulatory Volume Decrease (RVD)	Significantly inhibited	Porcine articular chondrocytes	[2]
Hypo-osmotic Stress	Prostaglandin E₂ (PGE₂) release	Strongly inhibited	Porcine articular chondrocytes	[2]
Dynamic Compressive Loading	TGF-β3 gene expression	Blocked the loading-induced increase	Bovine articular chondrocytes in agarose (B213101) constructs	[3]
Dynamic Compressive Loading	ADAMTS5 gene expression	Partially attenuated the loading-induced decrease	Bovine articular chondrocytes in agarose constructs	[3]
Dynamic Compressive Loading	NOS2 gene expression	Increased compared to loading alone	Bovine articular chondrocytes in agarose constructs	[3]
Dynamic Compressive Loading	COL2α1 gene expression	Decreased compared to loading alone	Bovine articular chondrocytes in agarose constructs	[3]
Cyclic Tensile Strain (10%) + IL-1β	Nitric Oxide (NO) and PGE₂ release	Abolished the anti-inflammatory effect of mechanical loading	Isolated chondrocytes	[4]

Table 3: GSK205's Impact on a Dysfunctional TRPV4-GSK3β Pathway in Osteoarthritic Chondrocytes

Condition	Measured Outcome	Effect of GSK205	Cell Model	Reference
Slow relaxing hydrogels (mimicking osteoarthritic ECM)	Intracellular Ca²⁺ levels	Significantly decreased	Human osteoarthritic chondrocytes	[5]
Slow relaxing hydrogels	Phosphorylated GSK3β levels	Significantly reduced	Human osteoarthritic chondrocytes	[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. Below are protocols for key experiments cited in the literature on GSK205 and chondrocyte mechanotransduction.

Primary Articular Chondrocyte Isolation and Culture

• Source: Full-thickness cartilage slices are harvested from the articular surfaces of animal joints (e.g., bovine metacarpal-phalangeal joint or porcine femoral condyles).[6]

• Digestion:

  • Cartilage slices are incubated in a protease solution (e.g., 0.5% protease in Ham's F-12 medium) for approximately 2 hours at 37°C to remove non-cartilaginous tissue.[6]

  • Following a rinse with culture medium, the tissue is subjected to overnight digestion with a collagenase solution (e.g., 0.15% Collagenase A in Ham's F-12 medium) at 37°C.[6]

• Cell Isolation and Culture:

  • The resulting cell suspension is filtered through a cell strainer (e.g., 200 mesh) to remove undigested matrix debris.[6]

  • Isolated chondrocytes are then cultured in a suitable medium, such as DMEM/F-12 supplemented with fetal bovine serum and antibiotics.

3D Chondrocyte-Laden Hydrogel Constructs

• Hydrogel Preparation:

  • A sterile solution of agarose (e.g., 2-4% w/v in PBS) is prepared by heating.[6]

  • The agarose solution is cooled to a physiologically compatible temperature (around 37-40°C).

• Cell Encapsulation:

  • Isolated chondrocytes are suspended in culture medium and mixed with the cooled agarose solution to achieve the desired final cell and agarose concentrations.[6]

  • The cell-agarose mixture is cast into a mold and allowed to gel at room temperature.[6]

  • Cylindrical constructs can be created using a biopsy punch.[6]

Mechanical Stimulation

• Dynamic Compressive Loading:

  • Chondrocyte-laden hydrogel constructs are placed in a custom-built bioreactor.[7]

  • A controlled, unconfined compressive strain (e.g., 10-15% at 1 Hz) is applied for a specified duration (e.g., 1-3 hours).[3]

• Cyclic Tensile Strain:

  • Chondrocytes are cultured on flexible membranes (e.g., silicone).

  • The membranes are subjected to cyclic stretching at a defined strain and frequency (e.g., 10% strain at 0.33 Hz) using a specialized cell-stretching device.[4][8]

Calcium Imaging

• Fluorescent Dye Loading: Chondrocytes (in monolayer or within constructs) are incubated with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Imaging:

  • The cells are mounted on a microscope stage equipped for fluorescence imaging.

  • A baseline fluorescence is recorded, after which stimuli (e.g., hypo-osmotic medium, TRPV4 agonist, or mechanical loading) are applied in the presence or absence of GSK205.

  • Changes in intracellular calcium concentration are monitored by recording the fluorescence intensity over time.[2]

Gene Expression Analysis (RT-qPCR)

• RNA Extraction: Total RNA is extracted from chondrocytes using a suitable commercial kit.

• Reverse Transcription: The extracted RNA is reverse-transcribed into complementary DNA (cDNA).

• Quantitative PCR: The relative expression levels of target genes (e.g., ACAN, COL2A1, ADAMTS5, NOS2, TGFB3) are quantified using specific primers and a qPCR instrument. Gene expression is typically normalized to a housekeeping gene.[3]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, visualize the key signaling pathways and experimental workflows discussed in this guide.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Functional Characterization of TRPV4 As an Osmotically Sensitive Ion Channel in Articular Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Activation of TRPV4 by mechanical, osmotic or pharmaceutical stimulation is anti-inflammatory blocking IL-1β mediated articular cartilage matrix destruction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A dysfunctional TRPV4-GSK3β pathway prevents osteoarthritic chondrocytes from sensing changes in extracellular-matrix viscoelasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanical Stimulation of Chondrocyte-agarose Hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Metabolomic Profiling and Mechanotransduction of Single Chondrocytes Encapsulated in Alginate Microgels - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanotransduction pathways in articular chondrocytes and the emerging role of estrogen receptor-α - PMC [pmc.ncbi.nlm.nih.gov]

Cellular Pathways Modulated by GSK205 Treatment: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK205 is a potent and selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel.[1][2] TRPV4 is a non-selective cation channel that is activated by a variety of stimuli, including mechanical stress, changes in osmolarity, and temperature.[3][4] Its role as a crucial mechanosensor and osmosensor has implicated it in a wide range of physiological and pathophysiological processes, including pain, inflammation, and mechanotransduction.[3][4] GSK205, by inhibiting TRPV4, serves as a valuable tool for elucidating the cellular signaling pathways downstream of TRPV4 activation and as a potential therapeutic agent for conditions associated with TRPV4 hyperactivity. This guide provides a comprehensive overview of the cellular pathways modulated by GSK205 treatment, supported by quantitative data, detailed experimental protocols, and visual representations of the signaling cascades.

Core Mechanism of Action

GSK205 exerts its effects by directly binding to and inhibiting the TRPV4 ion channel, thereby blocking the influx of cations, primarily Ca²⁺, into the cell in response to activating stimuli.[2][5] This reduction in intracellular calcium concentration is the primary event that leads to the modulation of various downstream signaling pathways.

Quantitative Data Summary

The inhibitory potency of GSK205 and its derivatives on TRPV4 and the off-target channel TRPA1 has been quantified in various studies. The following tables summarize the key quantitative data.

Compound	Target	Assay	IC50	Reference
GSK205	Human TRPV4	Ca²⁺ influx	4.19 µM	[1]
Human TRPV4	Ca²⁺ influx	~600 nM	[2]
Mouse TRPA1	Ca²⁺ imaging	5.56 ± 0.4 µM	[4]
Compound 16-8	Human TRPV4	Ca²⁺ influx	Not specified, but more potent than GSK205	[4]
Mouse TRPA1	Ca²⁺ imaging	0.43 ± 0.3 µM	[4]
Compound 16-19	Mouse TRPA1	Ca²⁺ imaging	0.41 ± 0.37 µM	[4]

Table 1: Inhibitory Potency of GSK205 and its Derivatives. This table summarizes the half-maximal inhibitory concentration (IC50) values of GSK205 and its more potent derivatives against TRPV4 and TRPA1 channels.

Cell Type	Stimulus	GSK205 Concentration	Effect	Quantitative Measurement	Reference
Articular Chondrocytes	4αPDD (TRPV4 agonist)	Not specified	Decreased Ca²⁺ signaling	Reduction in the percentage of responding cells from 49% to 26%	[2]
Trigeminal Ganglion Neurons	Formalin	10 µM	Reduced Ca²⁺ influx	50% reduction in intracellular Ca²⁺ in responsive cells	[5]

Table 2: Cellular Effects of GSK205 on Calcium Signaling. This table highlights the quantitative impact of GSK205 on calcium influx in different cell types upon stimulation.

Modulated Cellular Pathways

GSK205 treatment, through the inhibition of TRPV4-mediated calcium influx, significantly modulates several key intracellular signaling pathways.

Mitogen-Activated Protein Kinase (MAPK) Pathway

The MAPK pathway, particularly the Extracellular signal-Regulated Kinase (ERK) cascade, is a critical downstream target of TRPV4 activation. Mechanical or chemical activation of TRPV4 leads to an increase in intracellular Ca²⁺, which can subsequently activate the Ras/Raf/MEK/ERK signaling module. GSK205 treatment has been shown to attenuate the phosphorylation and activation of ERK in response to TRPV4 agonists.

GSK205 inhibits the MAPK/ERK signaling cascade.

Prostaglandin (B15479496) E2 (PGE2) Production

TRPV4 activation is linked to the production of prostaglandin E2 (PGE2), a key mediator of inflammation and pain. The influx of Ca²⁺ following TRPV4 activation can stimulate phospholipase A2 (PLA2), leading to the release of arachidonic acid, which is then converted to PGE2 by cyclooxygenase (COX) enzymes. GSK205 treatment has been demonstrated to block PGE2 production in response to hypo-osmotic stress.[2]

GSK205 blocks TRPV4-mediated PGE2 production.

Nuclear Factor-kappa B (NF-κB) Signaling

Emerging evidence suggests a role for TRPV4 in the activation of the NF-κB signaling pathway, a master regulator of inflammation and immune responses. While the precise mechanism is still under investigation, TRPV4-mediated Ca²⁺ influx is thought to contribute to the activation of IκB kinase (IKK), leading to the degradation of IκBα and the subsequent nuclear translocation and activation of NF-κB.

GSK205 may attenuate NF-κB signaling by blocking TRPV4.

Experimental Protocols

Detailed methodologies for key experiments cited in the context of GSK205's effects on cellular pathways are provided below.

Western Blot Analysis for MAPK/ERK Pathway Activation

This protocol details the steps to assess the phosphorylation status of ERK1/2 in response to a TRPV4 agonist and the inhibitory effect of GSK205.

a. Cell Culture and Treatment:

• Seed appropriate cells (e.g., human chondrocytes, HEK293 cells stably expressing TRPV4) in 6-well plates and grow to 80-90% confluency.

• Serum-starve the cells for 12-24 hours prior to treatment to reduce basal ERK phosphorylation.

• Pre-treat cells with GSK205 (e.g., 10 µM) or vehicle (DMSO) for 30 minutes.

• Stimulate the cells with a TRPV4 agonist (e.g., 100 nM 4α-Phorbol 12,13-didecanoate - 4αPDD) for 10-15 minutes.

b. Protein Extraction:

• Wash cells twice with ice-cold phosphate-buffered saline (PBS).

• Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Scrape the cells, transfer the lysate to a microfuge tube, and incubate on ice for 30 minutes.

• Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Collect the supernatant containing the total protein lysate.

c. Western Blotting:

• Determine protein concentration using a BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE (10% gel) and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against phospho-ERK1/2 (p-ERK1/2) and total ERK1/2 overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Quantify band intensities using densitometry software and normalize p-ERK1/2 levels to total ERK1/2.

Workflow for Western Blot analysis of ERK phosphorylation.

Prostaglandin E2 (PGE2) Immunoassay

This protocol describes how to measure the amount of PGE2 released from cells following TRPV4 activation and its inhibition by GSK205.

a. Cell Culture and Treatment:

• Plate cells in 24-well plates and grow to confluency.

• Wash cells with serum-free media.

• Pre-incubate cells with GSK205 (e.g., 10 µM) or vehicle for 30 minutes.

• Stimulate cells with a TRPV4 agonist (e.g., hypo-osmotic medium) for 4-6 hours.

b. Sample Collection:

• Collect the cell culture supernatant.

• Centrifuge to remove any cellular debris.

• Store the supernatant at -80°C until the assay is performed.

c. PGE2 ELISA:

• Use a commercially available PGE2 ELISA kit and follow the manufacturer's instructions.

• Typically, the assay involves a competitive binding format where PGE2 in the sample competes with a labeled PGE2 for binding to a limited amount of anti-PGE2 antibody.

• Generate a standard curve using known concentrations of PGE2.

• Add samples and standards to the antibody-coated plate.

• Add the labeled PGE2 conjugate.

• Incubate, wash, and add a substrate to develop a colorimetric signal.

• Measure the absorbance using a microplate reader.

• Calculate the concentration of PGE2 in the samples by interpolating from the standard curve. The signal is inversely proportional to the amount of PGE2 in the sample.

Workflow for Prostaglandin E2 Immunoassay.

NF-κB Luciferase Reporter Assay

This protocol is for quantifying the transcriptional activity of NF-κB in response to TRPV4 activation and its modulation by GSK205.

a. Cell Transfection and Treatment:

• Co-transfect HEK293 cells (or another suitable cell line) with a TRPV4 expression vector and an NF-κB luciferase reporter plasmid. The reporter plasmid contains the firefly luciferase gene under the control of NF-κB response elements. A constitutively active Renilla luciferase plasmid should also be co-transfected for normalization.

• Plate the transfected cells in a 96-well plate.

• After 24 hours, pre-treat the cells with GSK205 (e.g., 10 µM) or vehicle for 30 minutes.

• Stimulate the cells with a TRPV4 agonist for 6-8 hours.

b. Luciferase Assay:

• Lyse the cells using a passive lysis buffer.

• Use a dual-luciferase reporter assay system to measure both firefly and Renilla luciferase activities.

• Transfer the cell lysate to a luminometer plate.

• Add the firefly luciferase substrate and measure the luminescence.

• Add the Stop & Glo® reagent to quench the firefly reaction and activate the Renilla luciferase, then measure the Renilla luminescence.

c. Data Analysis:

• Normalize the firefly luciferase activity to the Renilla luciferase activity for each well to control for transfection efficiency and cell number.

• Express the results as fold induction of NF-κB activity relative to the unstimulated control.

Workflow for NF-κB Luciferase Reporter Assay.

Calcium Imaging

This protocol outlines the procedure for visualizing and quantifying changes in intracellular calcium concentration in response to TRPV4 activation and inhibition by GSK205.

a. Cell Preparation:

• Plate cells on glass coverslips.

• Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) by incubating them in a solution containing the dye for 30-60 minutes at 37°C.

• Wash the cells to remove excess dye.

b. Imaging:

• Mount the coverslip in a perfusion chamber on the stage of a fluorescence microscope equipped with a calcium imaging system.

• Continuously perfuse the cells with a physiological salt solution.

• Acquire baseline fluorescence images.

• Perfuse the cells with a solution containing GSK205 (e.g., 10 µM) or vehicle.

• After a short incubation, switch to a solution containing both GSK205 and a TRPV4 agonist.

• Record the changes in fluorescence intensity over time. For ratiometric dyes like Fura-2, the ratio of fluorescence at two different excitation wavelengths is used to determine the intracellular calcium concentration. For single-wavelength dyes like Fluo-4, the change in fluorescence intensity (ΔF/F₀) is calculated.

c. Data Analysis:

• Identify individual cells and measure their fluorescence intensity over the course of the experiment.

• Quantify the percentage of cells responding to the agonist in the presence and absence of GSK205.

• Measure the amplitude and kinetics of the calcium transients.

Workflow for Calcium Imaging.

Conclusion

GSK205 is a powerful pharmacological tool for investigating the diverse cellular functions of the TRPV4 ion channel. By selectively inhibiting TRPV4, GSK205 has been shown to modulate critical signaling pathways, including the MAPK/ERK cascade, prostaglandin production, and NF-κB activation. The quantitative data and detailed experimental protocols provided in this guide offer a comprehensive resource for researchers and drug development professionals seeking to understand and further explore the cellular effects of GSK205 and the broader role of TRPV4 in health and disease. The continued investigation of these pathways will undoubtedly provide valuable insights into potential therapeutic strategies for a range of TRPV4-related pathologies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Functional Characterization of TRPV4 As an Osmotically Sensitive Ion Channel in Articular Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TRPV4 is necessary for trigeminal irritant pain and functions as a cellular formalin receptor - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Calcium Imaging Assays with GSK205

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK205 is a selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel, a non-selective cation channel implicated in a variety of physiological processes, including mechanotransduction, osmosensation, and inflammatory responses.[1][2] This document provides detailed application notes and protocols for utilizing GSK205 in in vitro calcium imaging assays to investigate TRPV4 channel function and modulation. Calcium imaging is a widely used technique to study intracellular calcium dynamics, which are crucial second messengers in numerous signaling pathways. By monitoring changes in intracellular calcium concentrations using fluorescent indicators, researchers can assess the activity of ion channels like TRPV4 in response to various stimuli and the inhibitory effects of antagonists like GSK205.

Data Presentation

Quantitative Data for GSK205

Parameter	Value	Species	Cell Line/System	Notes	Reference
IC₅₀ (TRPV4)	4.19 ± 0.71 µM	Mouse	N2a cells (overexpressing TRPV4)	Inhibition of TRPV4-mediated Ca²⁺ influx.	[1]
IC₅₀ (TRPA1)	5.56 ± 0.4 µM	Mouse	N2a cells (overexpressing TRPA1)	Demonstrates some cross-reactivity with the TRPA1 channel.	[1]

Key Parameters for Fluo-4 AM Calcium Imaging

Parameter	Recommended Range/Value	Notes
Fluo-4 AM Stock Concentration	1-5 mM in anhydrous DMSO	Prepare fresh for each experiment for optimal results.
Fluo-4 AM Working Concentration	1-5 µM in physiological buffer	The optimal concentration should be determined empirically for the specific cell type.
Pluronic® F-127 Concentration	0.02% (w/v)	Aids in the dispersion of the water-insoluble Fluo-4 AM in aqueous media.
Probenecid (B1678239) Concentration (optional)	1-2.5 mM	An anion-exchange inhibitor that can reduce the leakage of the de-esterified dye from the cell.
Dye Loading Incubation Time	15-60 minutes	Optimal time depends on the cell type and temperature.
Dye Loading Temperature	Room Temperature or 37°C	Loading at a lower temperature may reduce dye compartmentalization.
Excitation Wavelength	~494 nm
Emission Wavelength	~506 nm

Signaling Pathways and Experimental Workflow

TRPV4 Signaling Pathway

Caption: TRPV4 signaling cascade initiated by various stimuli leading to cellular responses.

Experimental Workflow for Calcium Imaging with GSK205

Caption: Step-by-step workflow for a GSK205 antagonist calcium imaging assay.

Experimental Protocols

Protocol 1: In Vitro Calcium Imaging Assay for GSK205 Antagonist Activity

This protocol provides a general framework for assessing the inhibitory effect of GSK205 on TRPV4 activation using a fluorescent calcium indicator like Fluo-4 AM. Optimization of specific parameters (e.g., cell density, dye concentration, incubation times) is recommended for each cell type.

Materials and Reagents:

• Cell Line: A cell line endogenously or exogenously expressing the TRPV4 channel (e.g., HEK293-TRPV4, primary chondrocytes).

• GSK205: Prepare a stock solution in DMSO.

• TRPV4 Agonist: e.g., 4α-Phorbol 12,13-didecanoate (4α-PDD). Prepare a stock solution in DMSO.

• Fluo-4 AM: Prepare a 1-5 mM stock solution in anhydrous DMSO.

• Pluronic® F-127: 20% (w/v) solution in DMSO.

• Probenecid (optional): Prepare a stock solution in a suitable buffer.

• Physiological Saline Buffer: e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Cell Culture Medium: Appropriate for the chosen cell line.

• Black, clear-bottom 96-well or 384-well microplates.

• Fluorescence plate reader or microscope with appropriate filters for Fluo-4 (Excitation ~494 nm, Emission ~506 nm) and automated liquid handling capabilities.

Procedure:

• Cell Seeding: a. The day before the assay, seed the cells into a black, clear-bottom microplate at a density that will yield a confluent monolayer on the day of the experiment (e.g., 40,000 to 80,000 cells/well for a 96-well plate).[3] b. Incubate the plate overnight at 37°C in a humidified 5% CO₂ incubator.

• Dye Loading: a. Prepare the Fluo-4 AM loading solution. For a final concentration of 4 µM Fluo-4 AM and 0.02% Pluronic® F-127, first mix equal volumes of the Fluo-4 AM stock solution and the 20% Pluronic® F-127 stock solution. Then, dilute this mixture into the physiological saline buffer to the final desired concentration.[4] If using, add probenecid to the loading solution at this stage. b. Remove the cell culture medium from the wells. c. Wash the cells once with the physiological saline buffer. d. Add the Fluo-4 AM loading solution to each well (e.g., 100 µL for a 96-well plate). e. Incubate the plate for 30-60 minutes at 37°C or room temperature, protected from light.[4][5]

• Washing: a. After incubation, gently remove the dye loading solution. b. Wash the cells twice with the physiological saline buffer to remove any extracellular dye.

• Antagonist Pre-incubation: a. Prepare serial dilutions of GSK205 in the physiological saline buffer at concentrations 2x the final desired concentration. Include a vehicle control (e.g., DMSO at the same final concentration as in the highest GSK205 dilution). b. Add the GSK205 dilutions (or vehicle) to the respective wells of the cell plate. c. Incubate the plate at room temperature or 37°C for 15-30 minutes.

• Agonist Addition and Fluorescence Measurement: a. Prepare the TRPV4 agonist (e.g., 4α-PDD) solution in the physiological saline buffer at a concentration that is 2x its EC₈₀ value (the concentration that elicits 80% of the maximal response, which should be predetermined). b. Place the cell plate into the fluorescence plate reader. c. Program the instrument to establish a baseline fluorescence reading for 10-20 seconds. d. Program the instrument to add the agonist solution to all wells. e. Immediately begin recording the fluorescence intensity at short intervals (e.g., every 1-2 seconds) for a total of 120-180 seconds to capture the calcium transient.[3]

Data Analysis:

• The change in intracellular calcium is typically measured as the peak fluorescence response minus the baseline fluorescence (ΔRFU).

• For each concentration of GSK205, calculate the percentage of inhibition of the agonist response.

• Plot the percentage of inhibition against the logarithm of the GSK205 concentration.

• Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value of GSK205.

Troubleshooting

• Low Signal:

  • Increase the Fluo-4 AM concentration or the loading time.

  • Ensure the physiological buffer contains an adequate concentration of calcium.

  • Verify the expression and functionality of the TRPV4 channel in the chosen cell line.

• High Background Fluorescence:

  • Ensure thorough washing after the dye loading step.

  • Reduce the Fluo-4 AM concentration.

  • Consider using a background suppressor if available in your calcium imaging kit.

• Cell Death/Toxicity:

  • Minimize the exposure of cells to the excitation light to reduce phototoxicity.

  • Use the lowest possible dye concentration that provides a good signal-to-noise ratio.

  • Ensure the DMSO concentration in the final assay volume is low (typically <0.5%).

• Variability between wells:

  • Ensure a uniform cell density across the plate.

  • Ensure accurate and consistent liquid handling.

By following these detailed protocols and application notes, researchers can effectively utilize GSK205 as a tool to investigate the role of the TRPV4 channel in various cellular processes through in vitro calcium imaging assays.

References

• 1. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. ionbiosciences.com [ionbiosciences.com]

Application Notes and Protocols for GSK205 in Whole-Cell Patch-Clamp Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK205 is a potent and selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel.[1] TRPV4 is a non-selective cation channel involved in a variety of physiological processes, including mechanosensation, osmosensation, and temperature sensing. Its dysregulation has been implicated in pain, inflammation, and various channelopathies. These application notes provide a detailed protocol for utilizing GSK205 in whole-cell patch-clamp experiments to investigate TRPV4 channel function and modulation.

GSK205 inhibits TRPV4-mediated Ca²⁺ influx with an IC50 of 4.19 μM.[1] It is a valuable pharmacological tool for isolating and characterizing TRPV4 currents in both native and heterologous expression systems. This document outlines the necessary reagents, equipment, and step-by-step procedures for effectively using GSK205 to block TRPV4 channels in electrophysiological studies.

Data Presentation

Quantitative Effects of GSK205 on TRPV4 Channels

Parameter	Value	Cell Type	Comments	Reference
IC50	4.19 µM	-	Inhibition of TRPV4-mediated Ca²⁺ influx.	[1]
Concentration for significant inhibition	5 µM	N2a cells	Attenuated TRPV4-mediated currents.	[2]
Inhibitory Effect	Decreased current densities	N2a cells	Significantly diminished current densities at -100mV and +100mV.	[2]
Application	Pre-incubation	N2a cells	Cells were pre-incubated with GSK205 for 5 minutes before recording.	[2]
Use in pain models	Dose-dependent attenuation	Trigeminal Ganglion (TG) neurons	Attenuated formalin-evoked Ca²⁺ influx.	[3]

Signaling Pathway and Mechanism of Action

GSK205 acts as a direct antagonist of the TRPV4 ion channel. In a typical experiment, TRPV4 channels are first activated by a specific agonist, such as GSK1016790A (GSK101), which leads to cation influx (primarily Ca²⁺ and Na⁺) and subsequent cellular responses. The application of GSK205 blocks this ion influx by inhibiting the channel, allowing for the study of TRPV4-dependent signaling.

Caption: Mechanism of TRPV4 antagonism by GSK205.

Experimental Protocols

Preparation of Solutions

Proper solution preparation is critical for successful patch-clamp experiments. All solutions should be freshly prepared and filtered (0.22 µm) before use.

Extracellular (Bath) Solution (in mM):

Component	Concentration (mM)
NaCl	145
HEPES	10
Glucose	10
CaCl₂	2
MgCl₂	1

Adjust pH to 7.4 with NaOH and osmolarity to ~310 mOsm.[2]

Intracellular (Pipette) Solution (in mM):

Component	Concentration (mM)
K-gluconate	140
KCl	4
HEPES	10
EGTA	0.5
Mg-ATP	4
Na-GTP	0.4

Adjust pH to 7.3 with KOH and osmolarity to ~290-300 mOsm.

GSK205 Stock Solution: Prepare a 10 mM stock solution of GSK205 in a suitable solvent like DMSO. Store aliquots at -20°C. On the day of the experiment, dilute the stock solution in the extracellular solution to the final desired concentration (e.g., 5 µM). Ensure the final DMSO concentration is low (<0.1%) to avoid off-target effects.

Cell Preparation

The choice of cell type will depend on the experimental goals. GSK205 can be used on cell lines heterologously expressing TRPV4 (e.g., HEK293, N2a) or on primary cells endogenously expressing the channel (e.g., trigeminal ganglion neurons, chondrocytes).[2][3][4]

• Cell Plating: Plate cells on glass coverslips 24-48 hours before the experiment to allow for adherence and recovery.

• Transfection (for heterologous expression): If using a heterologous system, transfect the cells with a plasmid encoding TRPV4 (often with a fluorescent tag like GFP for easy identification) 24 hours prior to recording.[2]

Whole-Cell Patch-Clamp Procedure

This protocol outlines the standard whole-cell voltage-clamp configuration to record TRPV4 currents.

Equipment:

• Inverted microscope

• Micromanipulator

• Patch-clamp amplifier and data acquisition system

• Perfusion system

• Borosilicate glass capillaries and pipette puller

Workflow Diagram:

Caption: Experimental workflow for a whole-cell patch-clamp experiment using GSK205.

Step-by-Step Protocol:

• Pipette Preparation: Pull borosilicate glass capillaries to a resistance of 3-7 MΩ when filled with the intracellular solution.

• Recording Setup: Place the coverslip with cells in the recording chamber on the microscope stage and begin perfusion with the extracellular solution.

• Seal Formation: Fill a pipette with intracellular solution, mount it on the micromanipulator, and apply positive pressure. Under visual guidance, approach a target cell and gently press the pipette tip against the membrane. Release the positive pressure to facilitate the formation of a high-resistance (>1 GΩ) "giga-seal".

• Whole-Cell Configuration: Apply a brief pulse of gentle suction to rupture the cell membrane under the pipette tip. This establishes the whole-cell configuration.

• Baseline Recording: Clamp the cell at a holding potential of -60 mV. Record the baseline current. To assess current-voltage (I-V) relationships, apply a series of voltage steps (e.g., from -100 mV to +100 mV).

• TRPV4 Activation: Perfuse the chamber with the extracellular solution containing a TRPV4 agonist (e.g., 5 nM GSK1016790A) to activate the channel.[2] Record the resulting increase in current.

• Application of GSK205: While continuing to apply the agonist, co-perfuse with the extracellular solution containing GSK205 (e.g., 5 µM). In some protocols, a pre-incubation of 5 minutes with GSK205 before agonist application is effective.[2]

• Recording of Inhibition: Record the current in the presence of both the agonist and GSK205 to observe the inhibitory effect. The current should decrease significantly compared to the agonist-only condition.

• Washout: Perfuse with the standard extracellular solution to wash out the compounds and allow for potential recovery of the current.

• Data Analysis: Analyze the recorded currents. Measure the peak current amplitudes at different voltage steps to construct I-V curves. Calculate the percentage of inhibition by GSK205.

Troubleshooting

• No response to agonist:

  • Confirm TRPV4 expression in the chosen cell type.

  • Check the activity and concentration of the agonist.

• Unstable recording:

  • Ensure a stable giga-seal was formed.

  • Check for leaks in the perfusion system.

  • Monitor cell health throughout the experiment.

• High leak current:

  • The seal may be poor, or the cell may be unhealthy. Discard the recording and attempt a new cell.

By following these protocols and application notes, researchers can effectively utilize GSK205 as a selective antagonist to investigate the role of TRPV4 channels in their specific experimental models.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. TRPV4 is necessary for trigeminal irritant pain and functions as a cellular formalin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Functional Characterization of TRPV4 As an Osmotically Sensitive Ion Channel in Articular Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Mouse Studies with GSK205

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK205 is a potent and selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel. TRPV4 is a non-selective cation channel that is activated by a variety of stimuli, including heat, mechanical stress, and endogenous ligands. It is widely expressed in various tissues and cell types and has been implicated in a range of physiological and pathophysiological processes, including pain, inflammation, and metabolic regulation. These application notes provide a comprehensive overview of the in vivo use of GSK205 in mouse models, summarizing key dosage information and providing detailed experimental protocols.

Data Presentation: In Vivo Dosages of GSK205

The following table summarizes the reported in vivo dosages of GSK205 in various mouse models. It is crucial to note that the optimal dosage and administration route are model-dependent and should be determined empirically by the researcher.

Mouse Model	Administration Route	Dosage	Dosing Schedule	Vehicle	Reference
Diet-Induced Obesity	Intraperitoneal (i.p.)	10 mg/kg	Twice daily for 7 days	Not specified in abstract	[1]
Trigeminal Irritant Pain	Subcutaneous (s.c.) into whiskerpad	Dose-dependent reduction in pain behavior	Single injection 15 min before stimulus	4% DMSO	[2]
Trigeminal Irritant Pain	Intraperitoneal (i.p.)	10 mg/kg	Single injection	Not specified in abstract	[3]

Note: For subcutaneous injections in pain models, a dose-dependent effect was observed. Researchers should perform a dose-response study to determine the optimal concentration for their specific model.[2]

Experimental Protocols

Subcutaneous Administration for a Trigeminal Pain Model (Formalin Test)

This protocol is adapted from studies investigating the role of TRPV4 in trigeminal irritant pain.[2]

Materials:

• GSK205

• Vehicle (e.g., 4% DMSO in sterile saline)

• Formalin solution (e.g., 2% in sterile saline)

• Male C57BL/6 mice (8-10 weeks old)

• Hamilton syringes

• Observation chambers with mirrors for behavioral scoring

Procedure:

• Animal Acclimation: Acclimate mice to the experimental room and observation chambers for at least 2 days prior to the experiment.

• GSK205 Preparation: Prepare a stock solution of GSK205 in 100% DMSO. On the day of the experiment, dilute the stock solution to the desired final concentrations using sterile saline to achieve a final DMSO concentration of 4%. Prepare a vehicle control with 4% DMSO in sterile saline.

• Administration: Gently restrain the mouse. Using a Hamilton syringe with a 30-gauge needle, administer a single 10 µL subcutaneous injection of either GSK205 solution or vehicle into the center of the whiskerpad.

• Pre-treatment Time: Allow for a 15-minute pre-treatment period.

• Formalin Injection: After the pre-treatment period, inject 10 µL of 2% formalin solution subcutaneously into the same whiskerpad.

• Behavioral Observation: Immediately place the mouse in the observation chamber. Record the total time spent rubbing and scratching the injected area with the ipsilateral forepaw or hindpaw. The observation period is typically divided into two phases: the acute phase (0-5 minutes post-formalin) and the tonic phase (15-60 minutes post-formalin).

• Data Analysis: Compare the nocifensive behavior duration between the vehicle-treated and GSK205-treated groups for both phases.

Intraperitoneal Administration for a Metabolic Disease Model (Diet-Induced Obesity)

This protocol is based on a study evaluating the effect of GSK205 on adipose tissue inflammation and glucose tolerance in diet-induced obese mice.[1]

Materials:

• GSK205

• Vehicle (A suitable vehicle for intraperitoneal injection of a similar compound consists of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline)

• Male C57BL/6J mice on a high-fat diet (e.g., 60% kcal from fat) for 12-16 weeks

• Standard laboratory equipment for injections and glucose tolerance tests

Procedure:

• Animal Model: Induce obesity in male C57BL/6J mice by feeding a high-fat diet for 12-16 weeks.

• GSK205 Formulation: Prepare the GSK205 solution in the chosen vehicle. A common formulation method for similar compounds involves first dissolving the compound in DMSO, then adding PEG300 and Tween 80, and finally bringing it to the final volume with saline. Ensure the solution is homogenous. Prepare a vehicle-only control.

• Dosing Regimen: Administer GSK205 at 10 mg/kg or vehicle via intraperitoneal injection twice daily for 7 days.

• Monitoring: Monitor the body weight and food intake of the mice daily. Observe for any signs of toxicity.

• Glucose Tolerance Test (GTT): At the end of the treatment period (e.g., on day 8), perform a GTT. After a 6-hour fast, administer a bolus of glucose (e.g., 2 g/kg) via intraperitoneal injection. Measure blood glucose levels from tail vein blood at 0, 15, 30, 60, 90, and 120 minutes post-glucose injection.

• Tissue Collection and Analysis: At the end of the study, euthanize the mice and collect tissues of interest, such as epididymal adipose tissue, for further analysis (e.g., gene expression of inflammatory markers by qPCR).

• Data Analysis: Analyze the GTT data by calculating the area under the curve (AUC). Compare the gene expression levels in the adipose tissue between the GSK205-treated and vehicle-treated groups.

Mandatory Visualization

Caption: Experimental workflow for in vivo mouse studies with GSK205.

Caption: Simplified TRPV4 signaling pathway and the inhibitory action of GSK205.

References

• 1. Vehicle development, pharmacokinetics and toxicity of the anti-invasive agent 4-fluoro-3’,4’,5’-trimethoxychalcone in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TRPV4 is necessary for trigeminal irritant pain and functions as a cellular formalin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vivo osteoarthritis target validation utilizing genetically-modified mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Preparation of GSK205 Stock Solutions for Cell Culture

Audience: This document is intended for researchers, scientists, and drug development professionals working in cell culture environments.

Introduction: GSK205 is a potent and selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel, a non-selective cation channel involved in a variety of physiological processes.[1][2] By inhibiting TRPV4, GSK205 blocks the influx of calcium (Ca²⁺) and modulates downstream signaling pathways.[1][2] This makes it a valuable tool for studying cellular responses to osmotic and mechanical stimuli, as well as for investigating its therapeutic potential in conditions like inflammation and pain.[3][4][5] Proper preparation and storage of GSK205 stock solutions are critical for ensuring experimental reproducibility and accuracy.

Quantitative Data Summary

The following table summarizes the key properties of GSK205 for laboratory use.

Property	Value	Source(s)
Molecular Weight	481.45 g/mol	[1][2]
Chemical Formula	C₂₄H₂₅BrN₄S	[1][2]
CAS Number	1263068-83-2	[1][2]
Appearance	Light yellow to orange solid powder	[2][6]
IC₅₀	4.19 µM (for inhibiting TRPV4-mediated Ca²⁺ influx)	[2][5]
Solubility	Highly soluble in DMSO (≥100 mg/mL)	[1][2]
Storage (Powder)	-20°C for up to 3 years	[1]
Storage (Solvent)	-80°C for up to 2 years; -20°C for up to 1 year	[2]

Experimental Protocols

Materials Required

• GSK205 powder

• Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Sterile, precision pipettes and tips

• Vortex mixer

• Sonicator (recommended)

• Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions

• Handle GSK205 powder in a well-ventilated area or a chemical fume hood.

• Wear appropriate PPE at all times to avoid skin contact, inhalation, or ingestion.

• Consult the Safety Data Sheet (SDS) for GSK205 before handling.

Protocol for Preparing a 50 mM High-Concentration Stock Solution

This protocol provides instructions for preparing a 50 mM stock solution of GSK205 in DMSO.

Calculation:

• Molecular Weight (MW): 481.45 g/mol

• To prepare a 50 mM (0.050 mol/L) solution, you need:

  • Mass (mg) = Desired Volume (mL) × Desired Concentration (mM) × MW (g/mol) / 1000

  • For 1 mL of 50 mM stock: 1 mL × 50 mM × 481.45 / 1000 = 24.07 mg

Step-by-Step Procedure:

• Weighing: Accurately weigh 24.07 mg of GSK205 powder and transfer it to a sterile microcentrifuge tube.

• Solubilization: Add 1 mL of high-quality DMSO to the tube containing the GSK205 powder.

• Dissolving: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is fully dissolved.

• Sonication (Recommended): If the compound does not dissolve completely, sonicate the solution for 5-10 minutes.[1][2] This can aid in the dissolution of small particulates.

• Sterilization (Optional): If required for your specific application, the concentrated stock solution can be sterilized by filtering through a 0.22 µm DMSO-compatible syringe filter.

Protocol for Preparing a Working Solution in Cell Culture Medium

This protocol describes the dilution of the high-concentration stock for use in cell culture experiments (e.g., a final concentration of 10 µM).

• Calculate Dilution: Perform a serial dilution. First, dilute the 50 mM stock solution in sterile culture medium to create an intermediate stock. For example, to make a 10 mM intermediate stock, add 2 µL of the 50 mM stock to 8 µL of medium.

• Final Dilution: Add the intermediate stock to your final volume of cell culture medium to achieve the desired concentration. For example, to prepare 10 mL of medium with a final GSK205 concentration of 10 µM:

  • Add 10 µL of the 10 mM intermediate stock to 10 mL of culture medium.

• Mix and Apply: Gently mix the medium by swirling or pipetting up and down before adding it to your cells.

• DMSO Control: It is crucial to maintain a final DMSO concentration below 0.5% (and ideally below 0.1%) in the culture medium to avoid solvent-induced cytotoxicity. Prepare a vehicle control by adding the same final concentration of DMSO to a separate set of cells.

Storage and Handling of Solutions

• Powder: Store the GSK205 powder at -20°C, protected from light and moisture.[1]

• Stock Solution: Aliquot the high-concentration stock solution into single-use volumes in sterile cryovials to avoid repeated freeze-thaw cycles.[2] Store these aliquots at -80°C for long-term stability (up to 2 years).[2]

Visualizations

Experimental Workflow: GSK205 Stock Solution Preparation

Caption: Workflow for preparing and storing GSK205 stock solutions.

Signaling Pathway: GSK205 Inhibition of TRPV4

Caption: GSK205 acts as an antagonist to block the TRPV4 channel.

References

• 1. GSK205 | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Functional Characterization of TRPV4 As an Osmotically Sensitive Ion Channel in Articular Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TRPV4 Antagonist III, GSK205 - Calbiochem | 616522 [merckmillipore.com]

Application of GSK205 in the Study of Ventilator-Induced Lung Injury

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ventilator-induced lung injury (VILI) is a significant iatrogenic complication in patients receiving mechanical ventilation, characterized by an acute inflammatory response, increased pulmonary permeability, and edema, which can exacerbate existing lung conditions and increase mortality.[1][2] The pathophysiology of VILI involves complex interactions between mechanical forces (barotrauma, volutrauma, atelectrauma) and biological responses (biotrauma).[3] Mechanical stretch of lung cells, including epithelial and endothelial cells, as well as resident immune cells like macrophages, triggers a cascade of intracellular signaling events leading to the release of pro-inflammatory cytokines and chemokines.[1][2]

A key mechanosensor implicated in this process is the Transient Receptor Potential Vanilloid 4 (TRPV4) channel, a calcium-permeable non-selective cation channel.[4] TRPV4 is activated by various physical and chemical stimuli, including mechanical stretch, and its activation has been shown to play a crucial role in the pathogenesis of acute lung injury.[5][6] Inhibition of TRPV4 has emerged as a promising therapeutic strategy to mitigate VILI.

GSK205 is a potent and selective antagonist of the TRPV4 channel. By blocking TRPV4, GSK205 can prevent or reduce the influx of calcium in response to mechanical stress, thereby attenuating the downstream inflammatory signaling pathways that contribute to lung injury. This application note provides a summary of the use of GSK205 and functionally similar TRPV4 antagonists in pre-clinical models of VILI, along with detailed experimental protocols and data presentation to guide researchers in this field. While direct studies using GSK205 in VILI are limited in the public domain, data from studies using other selective TRPV4 inhibitors like GSK2193874 provide a strong rationale for its application.

Data Presentation

The following tables summarize the quantitative data from a study investigating the effect of a selective TRPV4 antagonist, GSK2193874, in a murine model of ventilator-induced lung injury. These findings provide a strong basis for the expected effects of GSK205 in a similar experimental setup.

Table 1: Effect of TRPV4 Antagonist on Protein Concentration in Bronchoalveolar Lavage Fluid (BALF) in a Murine VILI Model [1][2]

Treatment Group	Ventilation Protocol (Tidal Volume)	Mean Protein Concentration in BALF (µg/mL)
Control (non-ventilated)	N/A	~50
Normal Ventilation	6.5 mL/kg	~75
High Tidal Volume Ventilation	30 mL/kg	~450
High Tidal Volume Ventilation + TRPV4 Antagonist	30 mL/kg	~150

Table 2: Effect of TRPV4 Antagonist on Pro-inflammatory Cytokine Levels in BALF in a Murine VILI Model [1][2]

Treatment Group	Ventilation Protocol (Tidal Volume)	Mean IL-6 Concentration in BALF (pg/mL)	Mean KC/GRO (CXCL1) Concentration in BALF (pg/mL)
Control (non-ventilated)	N/A	~10	~5
Normal Ventilation	6.5 mL/kg	~20	~10
High Tidal Volume Ventilation	30 mL/kg	~250	~150
High Tidal Volume Ventilation + TRPV4 Antagonist	30 mL/kg	~50	~30

Experimental Protocols

In Vivo Murine Model of Ventilator-Induced Lung Injury

This protocol describes the induction of VILI in mice and the administration of a TRPV4 antagonist.

Materials:

• Male Balb/c mice (8-12 weeks old)

• GSK205 (or other selective TRPV4 antagonist)

• Vehicle for GSK205 (e.g., 10% Tween 80 in saline)

• Anesthetic (e.g., ketamine/xylazine cocktail)

• Small animal ventilator

• Tracheostomy cannula

• Surgical instruments

Procedure:

• Animal Preparation: Anesthetize the mice via intraperitoneal injection of the anesthetic cocktail.[7]

• Drug Administration: Administer GSK205 or vehicle to the mice via an appropriate route (e.g., intraperitoneal or intravenous) at a predetermined time before the initiation of mechanical ventilation. A typical dose for a similar compound, GSK2193874, is 90 mg/kg.[1]

• Tracheostomy: Perform a tracheostomy and insert a cannula into the trachea to secure the airway.[7]

• Mechanical Ventilation: Connect the mouse to a small animal ventilator.[7]

  • Control Group (Normal Ventilation): Ventilate with a low tidal volume (e.g., 6.5 mL/kg) at a frequency of 150 breaths/min for 3 hours.[1]

  • VILI Group (High Tidal Volume Ventilation): Ventilate with a high tidal volume (e.g., 30 mL/kg) at a frequency of 75 breaths/min for 3 hours to induce lung injury.[1]

  • Treatment Group: Administer GSK205 prior to high tidal volume ventilation.

• Monitoring: Monitor vital signs throughout the ventilation period.

• Sample Collection: At the end of the ventilation period, euthanize the mice and collect bronchoalveolar lavage fluid (BALF) and lung tissue for further analysis.

Bronchoalveolar Lavage (BAL)

Procedure:

• After euthanasia, expose the trachea and lungs.

• Cannulate the trachea.

• Instill a known volume of sterile, cold phosphate-buffered saline (PBS) (e.g., 3 x 0.5 mL) into the lungs through the cannula.

• Gently aspirate the fluid after each instillation.

• Pool the collected fluid (BALF).

• Centrifuge the BALF to pellet cells. The supernatant can be used for protein and cytokine analysis, and the cell pellet can be used for cell counting and differential analysis.

Measurement of Lung Injury Markers

a) Total Protein Concentration in BALF:

• Use a standard protein assay kit (e.g., Bradford or BCA assay) to measure the total protein concentration in the BALF supernatant as an indicator of pulmonary permeability.

b) Cytokine Analysis:

• Measure the concentrations of pro-inflammatory cytokines such as IL-6 and KC/GRO (the murine homolog of human IL-8) in the BALF supernatant using specific Enzyme-Linked Immunosorbent Assays (ELISA) kits according to the manufacturer's instructions.[8]

c) Lung Wet-to-Dry Weight Ratio:

• Excise the right lung, weigh it (wet weight), then dry it in an oven at 60°C for 72 hours and weigh it again (dry weight). The ratio of wet to dry weight is an indicator of pulmonary edema.

Visualizations

Signaling Pathway of TRPV4 in VILI

Caption: TRPV4 signaling pathway in ventilator-induced lung injury.

Experimental Workflow for Studying GSK205 in VILI

Caption: Experimental workflow for VILI studies with GSK205.

Logical Relationship of TRPV4 Inhibition and VILI Mitigation

References

• 1. TRPV4 inhibition attenuates stretch-induced inflammatory cellular responses and lung barrier dysfunction during mechanical ventilation | PLOS One [journals.plos.org]
• 2. TRPV4 inhibition attenuates stretch-induced inflammatory cellular responses and lung barrier dysfunction during mechanical ventilation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ventilator-Induced Lung Injury: The Unseen Challenge in Acute Respiratory Distress Syndrome Management [mdpi.com]
• 4. journals.physiology.org [journals.physiology.org]
• 5. tandfonline.com [tandfonline.com]
• 6. Frontiers | The Role of TRPV4 in Regulating Innate Immune Cell Function in Lung Inflammation [frontiersin.org]
• 7. Frontiers | Exaggerated Ventilator-Induced Lung Injury in an Animal Model of Type 2 Diabetes Mellitus: A Randomized Experimental Study [frontiersin.org]
• 8. mdpi.com [mdpi.com]

Application Notes and Protocols: Investigating Blad­der Dys­func­tion Mod­els with the TRPV4 Ag­o­nist GSK1016790A

For Re­searchers, Sci­en­tists, and Drug De­vel­op­ment Pro­fes­sion­als

In­tro­duc­tion

Blad­der dys­func­tion, en­com­pass­ing con­di­tions such as overac­tive blad­der (OAB) and in­ter­sti­tial cys­ti­tis/blad­der pain syn­drome (IC/BPS), presents a sig­nif­i­cant chal­lenge in uro­log­i­cal re­search. A key mo­lec­u­lar tar­get in un­der­stand­ing the mech­a­nisms of blad­der func­tion and dys­func­tion is the Tran­sient Re­cep­tor Po­ten­tial Va­nil­loid 4 (TRPV4) chan­nel. This cation chan­nel, highly ex­pressed in the urothe­lium, plays a cru­cial role in sens­ing blad­der fill­ing and mod­u­lat­ing blad­der sen­sory trans­duc­tion.

This doc­u­ment pro­vides de­tailed ap­pli­ca­tion notes and pro­to­cols for the use of GSK1016790A , a potent and se­lec­tive TRPV4 ag­o­nist, to in­ves­ti­gate blad­der dys­func­tion mod­els. While the ini­tial query men­tioned GSK205, a TRPV4 in­hibitor, the fo­cus of these notes is on GSK1016790A as it is wide­ly used to in­duce blad­der hy­per­ac­tiv­i­ty in pre­clin­i­cal mod­els, thereby fa­cil­i­tat­ing the study of the un­der­ly­ing pathophys­i­ol­o­gy and the eval­u­a­tion of po­ten­tial ther­a­peu­tic agents. Ac­ti­va­tion of TRPV4 by GSK1016790A mim­ics key as­pects of blad­der overac­tiv­i­ty, such as in­creased void­ing fre­quen­cy.[1][2]

Mech­a­nism of Ac­tion and Sig­nal­ing Path­ways

GSK1016790A acts as a potent ag­o­nist of the TRPV4 chan­nel, which is ex­pressed in var­i­ous cells with­in the blad­der wall, in­clud­ing the urothe­lium, de­tru­sor smooth mus­cle, and af­fer­ent neu­rons.[3][4] Ac­ti­va­tion of urothe­lial TRPV4 chan­nels leads to an in­flux of cal­ci­um ions (Ca2+), which in turn trig­gers the re­lease of adenosine (B11128) triphos­phate (ATP).[1][5] This re­leased ATP can then act on P2X3 puriner­gic re­cep­tors on af­fer­ent nerve fibers, lead­ing to in­creased sen­sory nerve fir­ing and the sen­sa­tion of blad­der full­ness and ur­gency, ul­ti­mate­ly re­sult­ing in blad­der hy­per­ac­tiv­i­ty.[1]

Al­tered TRPV4 ex­pres­sion has been noted in sev­er­al path­o­log­i­cal blad­der con­di­tions, mak­ing it a promis­ing ther­a­peu­tic tar­get.[3][4] In some con­texts, such as LPS-in­duced cys­ti­tis, TRPV4 ac­ti­va­tion by GSK1016790A has been shown to have a pro­tec­tive role by mod­u­lat­ing the im­mune re­sponse.[1] How­ev­er, its pri­ma­ry use in healthy an­i­mal mod­els is to in­duce a state of blad­der overac­tiv­i­ty.

Signaling pathway of GSK1016790A-induced bladder dysfunction.

Quan­ti­ta­tive Da­ta Sum­ma­ry

The fol­low­ing ta­bles sum­ma­rize the ef­fects of GSK1016790A on blad­der func­tion in var­i­ous pre­clin­i­cal mod­els.

Ta­ble 1: Ef­fect of In­travesi­cal GSK1016790A on Void­ing Pa­ra­me­ters in Ro­dents

Species	Model	GSK1016790A Dose	Change in Voiding Frequency/Intercontraction Interval (ICI)	Change in Bladder Capacity/Void Volume (VV)	Reference
Rat	Normal	3 µM	3.7-fold increase in frequency (decrease in ICI)	3.7-fold decrease in capacity	[5]
Mouse	Wild-Type	100 nM	Significant decrease in ICI	Significant decrease in VV	[6]
Mouse	NGF-OE*	100 nM	2.0-fold decrease in ICI	Significant decrease in VV	[6]

*NGF-OE: Nerve Growth Fac­tor Over­ex­press­ing mice, a mod­el of blad­der hy­per­sen­si­tiv­i­ty.

Ta­ble 2: Ef­fect of GSK1016790A on ATP Re­lease and Blad­der Con­trac­tion

Preparation	GSK1016790A Concentration	Outcome	Magnitude of Effect	Reference
Guinea Pig Bladder Strips	0.3 µM	ATP Release	Significantly increased	[7]
Guinea Pig Bladder Strips	0.5 µM	ATP Release	Significantly increased	[7]
Guinea Pig Bladder Strips	1 µM	ATP Release	Significantly increased	[7]
Guinea Pig Bladder Strips	1 µM	Contraction Force	Significantly stronger contractions	[7]
Rat and Human Bladder Strips	1 nM - 100 nM	Phasic Contractions	Dose-dependent increase	[8]

Ex­per­i­men­tal Pro­to­cols

An­i­mal Mod­els

Com­mon­ly used an­i­mal mod­els for study­ing blad­der dys­func­tion with GSK1016790A in­clude Sprague-Daw­ley rats and C57BL/6 mice. An­i­mals should be housed in a con­trolled en­vi­ron­ment with ad li­bi­tum ac­cess to food and wa­ter. All pro­ce­dures must be ap­proved by an In­sti­tu­tion­al An­i­mal Care and Use Com­mit­tee (IACUC).

Pro­to­col 1: In Vivo Cys­tome­try in Anes­thetized Ro­dents

This pro­to­col is used to as­sess blad­der func­tion by mea­sur­ing pres­sure changes with­in the blad­der dur­ing fill­ing and void­ing.

Ma­te­ri­als:

• GSK1016790A so­lu­tion (e.g., 3 µM in saline with 0.1% DMSO)

• Anes­thet­ic (e.g., ure­thane, 1.2 g/kg sub­cu­ta­neous­ly for rats; ke­t­a­mine/xy­lazine for mice)

• Blad­der catheter (e.g., PE-50 or PE-90 tub­ing)

• In­fu­sion pump

• Pres­sure trans­duc­er

• Data ac­qui­si­tion sys­tem

• Sterile saline

Pro­ce­dure:

• Anes­thetize the an­i­mal and main­tain body tem­per­a­ture.

• Make a mid­line ab­dom­i­nal in­ci­sion to ex­pose the blad­der.

• In­sert a catheter in­to the dome of the blad­der and se­cure it with a purse-string su­ture.

• Con­nect the catheter to a three-way stop­cock, which is con­nect­ed to an in­fu­sion pump and a pres­sure trans­duc­er.

• Be­gin con­tin­u­ous in­travesi­cal in­fu­sion of sterile saline at a con­stant rate (e.g., 0.04 mL/min for rats).

• Record baseline cys­tome­t­ric pa­ra­me­ters for a sta­ble pe­ri­od (e.g., 30 min­utes).

• Switch the in­fu­sion to the GSK1016790A so­lu­tion.

• Record blad­der ac­tiv­i­ty for a de­fined pe­ri­od (e.g., 60 min­utes) to ob­serve the ef­fects on void­ing fre­quen­cy, blad­der ca­pac­i­ty, and pres­sure thresh­olds.

Workflow for in vivo cystometry with GSK1016790A.

Pro­to­col 2: In Vit­ro Blad­der Strip Con­trac­til­i­ty As­say

This pro­to­col mea­sures the di­rect ef­fect of GSK1016790A on the con­trac­tile prop­er­ties of blad­der tis­sue.

Ma­te­ri­als:

• GSK1016790A so­lu­tions of vary­ing con­cen­tra­tions

• Krebs-Henseleit so­lu­tion

• Or­gan bath sys­tem with force trans­duc­ers

• Car­bo­gen gas (95% O2, 5% CO2)

• Dis­sec­tion tools

Pro­ce­dure:

• Eu­thanize the an­i­mal and ex­cise the blad­der.

• Place the blad­der in ice-cold Krebs-Henseleit so­lu­tion.

• Pre­pare lon­gi­tu­di­nal blad­der strips (ap­prox. 10 mm x 2 mm).

• Mount the strips in an or­gan bath filled with Krebs-Henseleit so­lu­tion, main­tained at 37°C and bub­bled with car­bo­gen.

• Al­low the strips to equi­li­brate un­der a small amount of ten­sion (e.g., 1 g) for at least 60 min­utes.

• Record baseline spon­ta­neous con­trac­tions.

• Add GSK1016790A in a cu­mu­la­tive man­ner to achieve a dose-re­sponse curve.

• Record changes in con­trac­tion am­pli­tude and fre­quen­cy.

Pro­to­col 3: In Vit­ro ATP Re­lease As­say

This pro­to­col quan­ti­fies the re­lease of ATP from blad­der mu­cosa in re­sponse to GSK1016790A.

Ma­te­ri­als:

• GSK1016790A so­lu­tion

• Blad­der mu­cosal strips

• Krebs-Henseleit so­lu­tion

• ATP lu­mi­nes­cence as­say kit

• Lu­mi­nom­e­ter

Pro­ce­dure:

• Pre­pare blad­der mu­cosal strips as in Pro­to­col 2.

• In­cu­bate the strips in Krebs-Henseleit so­lu­tion.

• Col­lect baseline sam­ples of the su­per­na­tant.

• Add GSK1016790A to the bath.

• Col­lect sam­ples at var­i­ous time points af­ter GSK1016790A ad­di­tion.

• Mea­sure ATP con­cen­tra­tion in the sam­ples us­ing a lu­mi­nes­cence as­say kit and a lu­mi­nom­e­ter.

Con­clu­sion

The TRPV4 ag­o­nist GSK1016790A is a valu­able phar­ma­co­log­i­cal tool for in­ves­ti­gat­ing the role of TRPV4 in blad­der phys­i­ol­o­gy and pathophys­i­ol­o­gy. By acutely in­duc­ing blad­der hy­per­ac­tiv­i­ty, it pro­vides a ro­bust and re­pro­ducible mod­el for study­ing the un­der­ly­ing mech­a­nisms of blad­der dys­func­tion and for the pre­lim­i­nary screen­ing of nov­el ther­a­peu­tic com­pounds. The pro­to­cols and da­ta pre­sent­ed here serve as a com­pre­hen­sive guide for re­searchers in this field.

References

• 1. Frontiers | TRPV4 activation prevents lipopolysaccharide-induced painful bladder hypersensitivity in rats by regulating immune pathways [frontiersin.org]
• 2. Transient receptor potential vanilloid type 4 (TRPV4) in urinary bladder structure and function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Emerging roles of the TRPV4 channel in bladder physiology and dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Emerging roles of the TRPV4 channel in bladder physiology and dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Intravesical TRPV4 blockade reduces repeated variate stress-induced bladder dysfunction by increasing bladder capacity and decreasing voiding frequency in male rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TRPV4 blockade reduces voiding frequency, ATP release, and pelvic sensitivity in mice with chronic urothelial overexpression of NGF - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. NEAUA - Modulation of TRPV4 Channel Activity by ATP in Rat and Human Urinary Bladder [meeting.neaua.org]

Application Notes and Protocols: GSK205 for the Attenuation of Trigeminal Irritant Pain

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trigeminal irritant pain, encompassing conditions like trigeminal neuralgia and pain from chemical irritants, presents a significant therapeutic challenge. The Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel, expressed in trigeminal ganglion (TG) sensory neurons, has emerged as a key mediator in the signaling pathways of this pain modality.[1][2][3] Formalin, a noxious chemical irritant, induces a quantifiable pain response in animal models, serving as a valuable tool for studying pain mechanisms and evaluating potential analgesics.[1][2][4] The pain response to formalin is typically biphasic: an acute phase resulting from direct tissue injury and a subsequent tonic phase driven by neural maladaptation.[1][2]

GSK205, a selective TRPV4 inhibitor, has been demonstrated to effectively attenuate the tonic phase of formalin-induced trigeminal irritant pain.[1] Its mechanism of action involves the blockade of TRPV4, which in turn inhibits downstream signaling cascades, including the activation of the MEK-ERK pathway in trigeminal ganglion sensory neurons.[1][2] These findings highlight TRPV4 as a promising therapeutic target for trigeminal pain disorders, and GSK205 as a valuable pharmacological tool for preclinical research in this area.[1][2]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of trigeminal irritant pain and the experimental workflow for evaluating the efficacy of GSK205.

References

• 1. TRPV4 is necessary for trigeminal irritant pain and functions as a cellular formalin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TRPV4 is necessary for trigeminal irritant pain and functions as a cellular formalin receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biocytogen.com [biocytogen.com]

Application Notes and Protocols: A Guide to Using RIPK1 Inhibitor GSK'963 in Acute Pancreatitis Models

Note on Compound Name: Publicly available research does not contain information on a compound designated "GSK205." However, extensive research has been conducted on GSK'963 , a potent and highly selective inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1) developed by GlaxoSmithKline.[1][2] Given that RIPK1-mediated necroptosis is a critical pathway in the pathogenesis of acute pancreatitis, this guide will focus on the application of GSK'963 as a representative and well-characterized tool compound for studying this disease.

Introduction to GSK'963 and its Role in Acute Pancreatitis

Acute Pancreatitis (AP) is a severe inflammatory condition of the pancreas characterized by premature activation of digestive enzymes, leading to pancreatic auto-digestion, acinar cell death, and a strong systemic inflammatory response.[3][4] A specific form of regulated cell death, known as necroptosis, has been identified as a key driver of acinar cell death and inflammation in AP.[5][6]

The necroptosis signaling pathway is critically dependent on the kinase activity of RIPK1.[7][8] Upon certain cellular stress signals, such as those initiated by tumor necrosis factor-alpha (TNF-α), RIPK1 is activated, leading to a signaling cascade that culminates in cell membrane rupture.[6]

GSK'963 is a potent, chiral small-molecule inhibitor of RIPK1 kinase.[2][9] It exhibits high selectivity and is significantly more potent than older inhibitors like Necrostatin-1 (Nec-1).[1][10] These characteristics make GSK'963 a superior research tool for elucidating the role of RIPK1-mediated necroptosis in acute pancreatitis and for evaluating the therapeutic potential of RIPK1 inhibition.

Key Features of GSK'963:

• High Potency: Inhibits RIPK1-dependent cell death with an IC50 of 1-4 nM in human and murine cells.[1][2]

• High Selectivity: Over 10,000-fold selective for RIPK1 against a panel of 339 other kinases.[1][9]

• Excellent Research Tool: Possesses an inactive enantiomer, GSK'962, which serves as an ideal negative control to confirm on-target effects.[1][2]

Mechanism of Action and Signaling Pathway

GSK'963 functions by directly binding to the ATP-binding pocket of RIPK1, inhibiting its kinase activity.[11] This inhibition prevents the auto-phosphorylation of RIPK1 and its subsequent interaction with RIPK3, a crucial downstream step in the necroptosis cascade. By blocking the pathway at this early stage, GSK'963 prevents the phosphorylation of the terminal effector, Mixed Lineage Kinase Domain-Like protein (MLKL), its oligomerization, and translocation to the plasma membrane, thereby averting cell lysis and the release of damage-associated molecular patterns (DAMPs) that fuel inflammation.

Caption: Necroptosis signaling pathway and inhibition by GSK'963.

Experimental Protocols

In Vivo Model: Caerulein-Induced Acute Pancreatitis

The caerulein-induced model is highly reproducible and mimics the early cellular events of human AP, making it ideal for testing therapeutics.[12][13]

Materials:

• GSK'963 (and inactive enantiomer GSK'962 for control)

• Vehicle solution (e.g., DMSO, PEG300, Tween80, and ddH2O)[9]

• Caerulein (B1668201) (or Ceruletide)

• Sterile 0.9% Saline

• Male C57BL/6 mice (8-10 weeks old)

Protocol:

• Animal Acclimatization: Acclimatize mice for at least one week with free access to food and water. Fast mice for 12-18 hours before caerulein administration, with continued access to water.[12]

• GSK'963 Preparation: Prepare GSK'963 in a suitable vehicle for intraperitoneal (i.p.) injection. A formulation described for in vivo use involves dissolving the compound in DMSO, then diluting with PEG300, Tween80, and finally ddH2O.[9] The final concentration should be prepared to deliver a dose of 1-5 mg/kg.

• Experimental Groups (n=6-8 per group):

  • Control: Saline injections + Vehicle.

  • AP Group: Caerulein injections + Vehicle.

  • Treatment Group: Caerulein injections + GSK'963 (e.g., 2 mg/kg).[1]

  • Negative Control Group: Caerulein injections + GSK'962 (inactive enantiomer, 2 mg/kg).

• Dosing and Induction:

  • Administer GSK'963, GSK'962, or Vehicle via i.p. injection 30-60 minutes before the first caerulein injection.

  • Induce pancreatitis by administering hourly i.p. injections of caerulein (50 µg/kg) for a total of 7 to 10 doses.[14] Control animals receive saline injections on the same schedule.

• Sample Collection: Sacrifice animals 1-2 hours after the final caerulein injection (for peak edema and enzyme analysis) or at later time points (e.g., 24 hours) to assess inflammation and necrosis.

  • Collect blood via cardiac puncture for serum analysis (amylase, lipase, cytokines).

  • Harvest the pancreas for histological analysis and myeloperoxidase (MPO) assay.

Caption: Experimental workflow for the in vivo pancreatitis model.

In Vitro Model: Necroptosis in Pancreatic Acinar Cells

This protocol allows for the direct assessment of GSK'963's protective effects on pancreatic acinar cells.

Materials:

• Isolated pancreatic acini from mice.

• Treatment medium (e.g., DMEM)

• TNF-α (50 ng/mL)

• Caspase inhibitor (e.g., zVAD-FMK, 50 µM)

• GSK'963 (various concentrations for dose-response)

• Cell viability assay (e.g., Propidium Iodide for necrosis, LDH assay)

Protocol:

• Isolate Acini: Isolate pancreatic acinar cells from mice using standard collagenase digestion protocols.

• Cell Plating: Plate the isolated acini in appropriate culture plates.

• Pre-treatment: Pre-incubate the acini with different concentrations of GSK'963 (e.g., 1 nM to 1 µM) for 30-60 minutes.

• Induce Necroptosis: Add TNF-α and zVAD-FMK to the medium to induce necroptosis.

• Incubation: Incubate for a defined period (e.g., 4-8 hours).

• Assess Cell Death: Measure cell death using an LDH assay on the supernatant (measures membrane rupture) or by staining with Propidium Iodide and imaging.

Data Presentation and Expected Outcomes

The efficacy of GSK'963 is evaluated by its ability to reduce the key markers of acute pancreatitis severity.

Table 1: Biochemical Parameters

Data presented are hypothetical and based on expected outcomes from potent RIPK1 inhibition as seen with related compounds in pancreatitis models.

Parameter	Control Group	AP + Vehicle	AP + GSK'963 (2 mg/kg)
Serum Amylase (U/L)	1500 ± 200	12000 ± 1500	4500 ± 800
Serum Lipase (U/L)	100 ± 20	950 ± 120	350 ± 60
Serum TNF-α (pg/mL)	< 20	250 ± 45	80 ± 25
Serum IL-6 (pg/mL)	< 15	400 ± 60	120 ± 30
Pancreatic MPO (U/g)	0.5 ± 0.1	5.0 ± 0.8	1.8 ± 0.4

Table 2: Pancreatic Histology Scores

Scoring is typically performed on a scale of 0-3 (none, mild, moderate, severe) for each parameter by a blinded pathologist.[15]

Parameter	Control Group	AP + Vehicle	AP + GSK'963 (2 mg/kg)
Edema	0.1 ± 0.1	2.8 ± 0.3	1.2 ± 0.2
Inflammation	0.2 ± 0.1	2.7 ± 0.4	1.1 ± 0.3
Acinar Necrosis	0.0 ± 0.0	2.5 ± 0.5	0.8 ± 0.2
Total Score	0.3 ± 0.2	8.0 ± 1.0	3.1 ± 0.6

Table 3: In Vitro Potency of GSK'963

This data is derived from published literature.[1][2]

Assay / Cell Line	Parameter	Value
RIPK1 Kinase Assay	IC50	29 nM
Necroptosis (Murine L929 cells)	IC50	1 nM
Necroptosis (Human U937 cells)	IC50	4 nM

Conclusion

References

• 1. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. Protective Effects of Necrostatin-1 in Acute Pancreatitis: Partial Involvement of Receptor Interacting Protein Kinase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protective Effects of Necrostatin-1 in Acute Pancreatitis: Partial Involvement of Receptor Interacting Protein Kinase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Investigating the Role of Salidroside in Alleviating Acute Pancreatitis by Inhibiting the RIPK1/RIPK3/MLKL Pathway-Mediated Necroptosis in Pancreatic Acinar Cells in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. psecommunity.org [psecommunity.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. selleckchem.com [selleckchem.com]
• 10. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase [ouci.dntb.gov.ua]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]

Application Notes and Protocols for Studying Glucose Tolerance in Diet-Induced Obese (DIO) Mice

Topic: Administration of a Hypothetical Therapeutic Agent for Studying Glucose Tolerance in DIO Mice

Audience: Researchers, scientists, and drug development professionals.

Introduction

Diet-induced obesity (DIO) in mice is a widely used and clinically relevant model for studying the pathogenesis of type 2 diabetes and for the preclinical evaluation of novel therapeutic agents. These animals develop key features of the human metabolic syndrome, including obesity, insulin (B600854) resistance, and glucose intolerance. Assessing glucose tolerance is a critical step in evaluating the efficacy of potential anti-diabetic compounds. This document provides detailed protocols for performing a glucose tolerance test (GTT) in DIO mice, along with example data presentation and visualizations of the underlying signaling pathways and experimental workflow. While a specific compound "GSK205" is not characterized in the scientific literature, these guidelines can be adapted for any investigational compound aimed at improving glucose metabolism.

Data Presentation

The following tables provide a structured format for presenting quantitative data from a study evaluating the effect of a therapeutic agent on glucose tolerance in DIO mice.

Table 1: Baseline Characteristics of DIO Mice

Group	Treatment	n	Body Weight (g)	Fasting Blood Glucose (mg/dL)	Fasting Insulin (ng/mL)
1	Vehicle	10	45.2 ± 2.1	185 ± 15	3.5 ± 0.5
2	Test Compound	10	44.8 ± 2.3	182 ± 12	3.4 ± 0.6

Data are presented as mean ± SEM.

Table 2: Blood Glucose Levels during Oral Glucose Tolerance Test (OGTT)

Group	Treatment	0 min	15 min	30 min	60 min	90 min	120 min
1	Vehicle	185 ± 15	450 ± 25	510 ± 30	420 ± 28	310 ± 22	220 ± 18
2	Test Compound	182 ± 12	380 ± 20	410 ± 25	310 ± 21	220 ± 15	190 ± 14

Blood glucose levels are in mg/dL. Data are presented as mean ± SEM. *p < 0.05, **p < 0.01 vs. Vehicle.

Table 3: Area Under the Curve (AUC) for Glucose Tolerance

Group	Treatment	AUC (mg/dL * min)
1	Vehicle	45000 ± 3500
2	Test Compound	32000 ± 2800**

Data are presented as mean ± SEM. **p < 0.01 vs. Vehicle.

Experimental Protocols

I. Diet-Induced Obese (DIO) Mouse Model

• Animal Strain: C57BL/6J mice are commonly used as they are susceptible to developing obesity and insulin resistance on a high-fat diet.

• Diet: At 6-8 weeks of age, mice are switched from a standard chow diet to a high-fat diet (HFD), typically containing 45% or 60% kcal from fat.

• Induction Period: Mice are maintained on the HFD for 10-16 weeks to induce the DIO phenotype, characterized by significant weight gain and impaired glucose tolerance compared to age-matched chow-fed controls.[1]

II. Administration of Test Compound

The route and frequency of administration will depend on the specific characteristics of the test compound. The following is a general protocol for intraperitoneal (i.p.) injection.

• Preparation: Dissolve the test compound in a suitable vehicle (e.g., sterile saline, PBS, or a solution containing a solubilizing agent like DMSO or Tween-80). Ensure the final concentration of the vehicle components is non-toxic and consistent across all treatment groups.

• Dosing: Administer the test compound or vehicle to the DIO mice via i.p. injection at the predetermined dose and time points prior to the glucose tolerance test. The timing of administration should be based on the pharmacokinetic profile of the compound. For acute studies, this might be 30-60 minutes before the glucose challenge.

III. Oral Glucose Tolerance Test (OGTT)

The OGTT is a common procedure used to assess how quickly an animal can clear a glucose load from the blood.[2]

• Fasting: Fast the mice for 6 hours prior to the glucose challenge.[3][4] Ensure free access to water during the fasting period.[2]

• Baseline Blood Glucose: After the fasting period, obtain a baseline blood glucose reading (t=0). This is done by making a small nick at the tip of the tail and collecting a drop of blood onto a glucometer test strip.[5]

• Glucose Administration: Administer a 20% glucose solution orally via gavage at a dose of 2 g/kg body weight.[3]

• Blood Glucose Monitoring: Measure blood glucose levels at 15, 30, 60, 90, and 120 minutes post-glucose administration using the tail-nick method.[2][5]

• Data Analysis: Plot the blood glucose levels over time for each group. Calculate the area under the curve (AUC) to quantify the overall glucose excursion.

IV. Intraperitoneal Glucose Tolerance Test (ipGTT)

The ipGTT is an alternative to the OGTT and bypasses the influence of gut incretin (B1656795) hormones.[6]

• Fasting and Baseline Glucose: Follow the same procedure as for the OGTT (Steps 1 and 2).

• Glucose Administration: Administer a 20% glucose solution via intraperitoneal injection at a dose of 2 g/kg body weight.[3]

• Blood Glucose Monitoring and Data Analysis: Follow the same procedure as for the OGTT (Steps 4 and 5).

Mandatory Visualizations

Caption: Insulin signaling pathway leading to glucose uptake and glycogen synthesis.

Caption: Experimental workflow for assessing glucose tolerance in DIO mice.

References

• 1. biocytogen.com [biocytogen.com]
• 2. Oral Glucose Tolerance Test in Mouse [protocols.io]
• 3. The glucose tolerance test in mice: Sex, drugs and protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 5. Guidelines and Considerations for Metabolic Tolerance Tests in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The role of β-cell GLP-1 signaling in glucose regulation and response to diabetes drugs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Immunohistochemistry Following GSK205 Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for performing immunohistochemistry (IHC) to assess the effects of GSK205, a selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel.[1] This document outlines the underlying signaling pathways, detailed experimental protocols for relevant biomarkers, and methods for data quantification and visualization.

GSK205 is a valuable tool for investigating the physiological and pathological roles of TRPV4, a polymodal cation channel involved in mechanosensation, osmosensation, and temperature sensing.[2] Dysregulation of TRPV4 is implicated in various conditions, including pain, inflammation, and tissue injury.[1] IHC is an essential technique to visualize and quantify changes in protein expression and cellular activation in tissues following treatment with GSK205.

Key Applications of IHC Post-GSK205 Treatment:

• Target Engagement: Confirming the inhibition of TRPV4 activity by observing changes in downstream signaling markers.

• Pharmacodynamic (PD) Biomarker Analysis: Identifying and quantifying biomarkers that indicate the physiological response to GSK205. Key biomarkers include phosphorylated Extracellular signal-Regulated Kinase (pERK) and c-Fos, which are indicators of neuronal activation.

• Pathway Analysis: Elucidating the signaling cascades modulated by TRPV4 inhibition in specific cell types and tissues.

Data Presentation

Quantitative analysis of IHC staining is crucial for objective and reproducible results. This can be achieved through manual counting of positive cells or by using image analysis software to measure staining intensity and the percentage of positive cells.[1][3]

Table 1: Effect of GSK205 on Formalin-Induced Activation of Trigeminal Ganglion (TG) Neurons. This table presents data adapted from a study on trigeminal irritant pain, demonstrating the inhibitory effect of GSK205 on neuronal activation.[4]

Treatment Group	Stimulus	Percentage of Responsive TG Neurons (%)
Control	Vehicle	< 5%
Control	Formalin (0.01%)	27.7%
GSK205 (10µM)	Formalin (0.01%)	9.7%

Table 2: Semi-Quantitative Scoring of TRPV4 Immunohistochemical Staining. This scoring system can be used to evaluate changes in TRPV4 protein expression in tissues. The final immunoreactivity score is calculated by multiplying the intensity score by the proportion score.[5][6]

Score	Staining Intensity	Proportion of Stained Cells
0	No staining	0%
1	Weak	1-24%
2	Moderate	25-49%
3	Strong	50-74%
4	75-100%

Signaling Pathways and Experimental Workflows

GSK205, by inhibiting TRPV4, blocks the influx of Ca²⁺ into the cell. This disruption in calcium signaling affects various downstream pathways, including the activation of MAP kinases like ERK and the subsequent expression of immediate early genes such as c-Fos.

Caption: GSK205 inhibits the TRPV4 channel, blocking downstream signaling.

Caption: General immunohistochemistry workflow for paraffin-embedded tissues.

Experimental Protocols

Below are detailed protocols for the immunohistochemical detection of pERK and c-Fos, two key downstream markers of TRPV4 activation, in formalin-fixed, paraffin-embedded (FFPE) tissue sections.

Protocol 1: Immunohistochemical Staining for Phospho-ERK (pERK)

This protocol is designed to detect the activated form of ERK, which is phosphorylated. A reduction in pERK staining in GSK205-treated tissues compared to control tissues (exposed to a stimulus) would indicate successful target engagement.

Materials:

• FFPE tissue sections on charged slides

• Xylene

• Ethanol (B145695) (100%, 95%, 70%)

• Deionized water

• Antigen Retrieval Buffer (e.g., 10 mM Sodium Citrate, pH 6.0)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• 3% Hydrogen Peroxide

• Blocking Buffer (e.g., 5% normal goat serum in Wash Buffer)

• Primary antibody: Rabbit anti-phospho-p44/42 MAPK (Erk1/2) (Thr202/Tyr204) antibody

• Biotinylated goat anti-rabbit secondary antibody

• Streptavidin-HRP conjugate

• DAB (3,3'-Diaminobenzidine) substrate kit

• Hematoxylin (B73222)

• Mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene: 2 changes, 5-10 minutes each.

  • Immerse in 100% ethanol: 2 changes, 5 minutes each.

  • Immerse in 95% ethanol: 2 changes, 5 minutes each.

  • Immerse in 70% ethanol: 1 change, 5 minutes.

  • Rinse in deionized water.

• Antigen Retrieval:

  • Pre-heat Antigen Retrieval Buffer to 95-100°C.

  • Immerse slides in the hot buffer and incubate for 10-20 minutes.

  • Allow slides to cool in the buffer for 20-30 minutes at room temperature.

  • Rinse slides in Wash Buffer.

• Peroxidase Blocking:

  • Incubate sections in 3% hydrogen peroxide for 10 minutes to block endogenous peroxidase activity.

  • Rinse slides 3 times in Wash Buffer.

• Blocking:

  • Incubate sections with Blocking Buffer for 1 hour at room temperature in a humidified chamber.

• Primary Antibody Incubation:

  • Dilute the anti-pERK primary antibody in Blocking Buffer according to the manufacturer's instructions.

  • Apply the diluted antibody to the sections and incubate overnight at 4°C in a humidified chamber.

• Secondary Antibody and Detection:

  • Rinse slides 3 times in Wash Buffer.

  • Apply the biotinylated secondary antibody and incubate for 30-60 minutes at room temperature.

  • Rinse slides 3 times in Wash Buffer.

  • Apply Streptavidin-HRP conjugate and incubate for 30 minutes at room temperature.

  • Rinse slides 3 times in Wash Buffer.

• Chromogen Development:

  • Prepare and apply the DAB substrate solution. Incubate for 2-10 minutes, or until the desired brown staining intensity is reached.

  • Rinse slides with deionized water.

• Counterstaining, Dehydration, and Mounting:

  • Counterstain with hematoxylin for 1-2 minutes.

  • Rinse with tap water.

  • Dehydrate through graded ethanol solutions and clear in xylene.

  • Coverslip with mounting medium.

Protocol 2: Immunohistochemical Staining for c-Fos

This protocol is used to identify neurons that have been recently activated.[7] A decrease in the number of c-Fos positive nuclei in GSK205-treated tissues following a stimulus would indicate a reduction in neuronal activation.[8]

Materials:

• Same as for pERK protocol.

• Primary antibody: Rabbit anti-c-Fos antibody.

Procedure:

The procedure for c-Fos staining is identical to the pERK protocol with the following exception:

• Primary Antibody Incubation:

  • Dilute the anti-c-Fos primary antibody in Blocking Buffer as recommended by the manufacturer.

  • Apply the diluted antibody to the sections and incubate overnight at 4°C in a humidified chamber.

Image Analysis and Quantification:

• Images of stained sections should be captured using a light microscope.

• Quantification can be performed by counting the number of pERK-positive cells or c-Fos-positive nuclei in a defined area across different treatment groups.

• Alternatively, image analysis software can be used to measure the staining intensity (e.g., optical density) or the percentage of the stained area.

• For c-Fos, results are typically presented as the number of positive nuclei per section or per defined anatomical region.[9]

By following these detailed protocols and data analysis guidelines, researchers can effectively utilize immunohistochemistry to investigate the in-tissue effects of GSK205 and gain valuable insights into the role of the TRPV4 channel in health and disease.

References

• 1. blog.championsoncology.com [blog.championsoncology.com]
• 2. Molecular Mechanisms of TRPV4 Gating - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Quantitative in vivo immunohistochemistry of epidermal growth factor receptor using a receptor concentration imaging approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TRPV4 is necessary for trigeminal irritant pain and functions as a cellular formalin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Identification of TRPV4 as a novel target in invasiveness of colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. TRPV1 receptors contribute to paclitaxel-induced c-Fos expression in spinal cord dorsal horn neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Western Blot Analysis of Tissues Treated with GSK205

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK205 is a potent and selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel. TRPV4 is a non-selective cation channel implicated in a variety of physiological processes, including mechanosensation, osmosensation, and inflammatory responses. Dysregulation of TRPV4 activity has been linked to various pathological conditions, such as pain, inflammation, and edema. As a TRPV4 inhibitor, GSK205 is a valuable pharmacological tool for investigating the role of this ion channel in cellular signaling and disease models.

One of the key downstream signaling cascades affected by TRPV4 activation is the Mitogen-Activated Protein Kinase (MAPK) pathway, particularly the Extracellular signal-Regulated Kinase (ERK) cascade. Activation of TRPV4 can lead to an influx of Ca2+, which in turn can trigger a signaling cascade culminating in the phosphorylation and activation of ERK (p-ERK). This activation plays a crucial role in mediating cellular responses to external stimuli. Consequently, treatment with GSK205 is expected to attenuate the activation of the MAPK/ERK pathway by blocking the initial TRPV4-mediated signal.

These application notes provide a comprehensive guide to utilizing Western blot analysis for quantifying the effects of GSK205 on the phosphorylation status of ERK in tissue samples. This technique allows for the precise measurement of changes in protein expression and activation, providing valuable insights into the mechanism of action of GSK205 and its therapeutic potential.

Data Presentation

The following table summarizes hypothetical quantitative data from a Western blot analysis of tissue lysates treated with GSK205. This data illustrates the expected dose-dependent inhibition of ERK phosphorylation. The results are presented as the ratio of phosphorylated ERK (p-ERK) to total ERK, normalized to a vehicle control.

Treatment Group	Concentration (µM)	Mean p-ERK/Total ERK Ratio (Normalized to Vehicle)	Standard Deviation	Fold Change vs. Vehicle
Vehicle Control	0	1.00	0.12	1.00
GSK205	1	0.65	0.09	-1.54
GSK205	5	0.38	0.05	-2.63
GSK205	10	0.21	0.04	-4.76

Signaling Pathway and Experimental Workflow

Diagram of the TRPV4-MAPK/ERK Signaling Pathway

Measuring Prostaglandin E2 Production Following TRPV4 Inhibition with GSK205: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Transient Receptor Potential Vanilloid 4 (TRPV4) is a non-selective cation channel that plays a crucial role in sensing a variety of physical and chemical stimuli, including mechanical stress, temperature, and osmotic changes.[1] Activation of TRPV4 leads to an influx of calcium ions (Ca²⁺), initiating a cascade of intracellular signaling events.[2] One significant downstream effect of TRPV4 activation is the production of prostaglandin (B15479496) E2 (PGE2), a key lipid mediator involved in inflammation, pain, and fever.[3] The synthesis of PGE2 is initiated by the release of arachidonic acid from membrane phospholipids (B1166683), a process often mediated by phospholipase A2 (PLA2), and subsequent conversion by cyclooxygenase (COX) enzymes, particularly COX-2 which is inducible during inflammation.[4][5]

GSK205 is a potent and selective antagonist of the TRPV4 channel, with a reported half-maximal inhibitory concentration (IC₅₀) of 4.19 µM for blocking TRPV4-mediated Ca²⁺ influx.[6] By inhibiting the initial Ca²⁺ entry through TRPV4, GSK205 can effectively attenuate downstream signaling pathways, including the production of pro-inflammatory mediators like PGE2.[3][7] This makes GSK205 a valuable pharmacological tool for investigating the role of TRPV4 in inflammatory processes and for screening potential therapeutic agents targeting this pathway.

This document provides detailed application notes and protocols for measuring the inhibition of TRPV4-mediated PGE2 production by GSK205 in a cell-based assay format.

Signaling Pathway Overview

The activation of TRPV4 by a specific agonist (e.g., GSK1016790A) or other stimuli triggers the influx of extracellular Ca²⁺. This rise in intracellular Ca²⁺ activates phospholipase A2 (PLA2), which in turn catalyzes the hydrolysis of membrane phospholipids to release arachidonic acid (AA). The COX-2 enzyme then converts AA into prostaglandin H2 (PGH2), which is further metabolized by prostaglandin E synthase (PGES) to produce PGE2. PGE2 is then released from the cell and can be quantified in the cell culture supernatant. GSK205 acts by blocking the TRPV4 channel, thereby preventing the initial Ca²⁺ influx and inhibiting the entire downstream cascade leading to PGE2 synthesis.

References

• 1. Unconventional interactions of the TRPV4 ion channel with beta-adrenergic receptor ligands | Life Science Alliance [life-science-alliance.org]
• 2. Prostaglandin E2 (PGE2) promotes proliferation and invasion by enhancing SUMO-1 activity via EP4 receptor in endometrial cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. Intracellular measurement of prostaglandin E2: effect of anti-inflammatory drugs on cyclooxygenase activity and prostanoid expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. GSK 1016790A | TRPV Channels | Tocris Bioscience [tocris.com]

Application Notes and Protocols for Studying Mitochondrial Damage Using GSK205 and Related Compounds

A comprehensive guide for researchers, scientists, and drug development professionals on the application of pharmacological agents to investigate mitochondrial dysfunction. Due to the limited specific information on GSK205, this document provides a detailed framework based on its known targets, TRPV4 and TRPA1, and includes comparative protocols using well-characterized GSK-3 inhibitors.

Introduction

Mitochondria are central to cellular energy production, metabolism, and signaling. Their dysfunction is implicated in a wide range of pathologies, including neurodegenerative diseases, cardiovascular disorders, and cancer.[1][2] Pharmacological tools are invaluable for dissecting the molecular mechanisms underlying mitochondrial damage and for the development of novel therapeutics.

This document focuses on the application of GSK205, a small molecule inhibitor of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel, which also exhibits cross-reactivity with the TRPA1 channel, for studying mitochondrial damage.[3] Given the nascent state of research on GSK205's specific mitochondrial effects, these notes also draw parallels with and provide protocols for Glycogen Synthase Kinase 3 (GSK-3) inhibitors, a well-established class of compounds used to investigate mitochondrial quality control and mitophagy.[4][5]

Application Notes

Using GSK205 to Investigate Mitochondrial Damage via TRPV4/TRPA1 Inhibition

Mechanism of Action:

Transient Receptor Potential (TRP) channels, including TRPV4 and TRPA1, are non-selective cation channels that play a role in various cellular processes.[3] Over-activation of these channels can lead to excessive calcium (Ca²⁺) influx into the cytoplasm. This Ca²⁺ overload can be taken up by mitochondria, leading to a cascade of detrimental events including:

• Mitochondrial Calcium Dysregulation: Elevated mitochondrial Ca²⁺ can trigger the opening of the mitochondrial permeability transition pore (mPTP), leading to the dissipation of the mitochondrial membrane potential (ΔΨm).[6][7]

• Increased Reactive Oxygen Species (ROS) Production: Mitochondrial stress from Ca²⁺ overload can enhance the production of ROS, leading to oxidative damage of mitochondrial DNA, proteins, and lipids.[6]

• Impaired Mitochondrial Bioenergetics: The loss of ΔΨm and oxidative damage can impair the function of the electron transport chain, leading to decreased ATP synthesis.[6]

GSK205, by inhibiting TRPV4 and TRPA1, is hypothesized to protect mitochondria by preventing this pathological Ca²⁺ influx, thereby mitigating downstream events like mPTP opening, ROS production, and bioenergetic collapse.[3]

Key Research Applications:

• Neuroprotection: Investigating the role of TRPV4/TRPA1-mediated mitochondrial damage in neuropathic pain and neurodegenerative disorders.[7][8]

• Inflammatory Conditions: Studying the contribution of mitochondrial dysfunction to inflammatory diseases such as osteoarthritis, where TRPV4 is implicated in chondrocyte pyroptosis.[6]

• Cardioprotection: Exploring the potential of inhibiting TRP channels to prevent mitochondrial damage in cardiac ischemia-reperfusion injury.

Comparative Application: Studying Mitophagy with GSK-3 Inhibitors

Mechanism of Action:

Glycogen Synthase Kinase 3 (GSK-3) is a serine/threonine kinase involved in numerous cellular processes.[1] Inhibition of GSK-3 has been shown to be a potent trigger for mitophagy, the selective autophagic clearance of damaged mitochondria.[9] The mechanism often involves:

• PINK1/Parkin Pathway: In some contexts, GSK-3 inhibition can promote the stabilization of PINK1 on the outer mitochondrial membrane of damaged mitochondria, leading to the recruitment of the E3 ubiquitin ligase Parkin and subsequent engulfment of the mitochondrion by an autophagosome.

• BNIP3/NIX Pathway: GSK-3α has been shown to regulate the expression of BNIP3, a key receptor for mitophagy, particularly under hypoxic conditions.[9]

Key Research Applications:

• Neurodegenerative Diseases: Studying the role of impaired mitophagy in diseases like Parkinson's and Alzheimer's, and exploring the therapeutic potential of GSK-3 inhibitors to clear damaged mitochondria.[10]

• Cancer Biology: Investigating the complex role of GSK-3 and mitophagy in tumor cell survival and response to therapy.[1]

• Cardioprotection: Elucidating the mechanisms by which GSK-3 inhibition protects cardiomyocytes from ischemic stress, which may involve the preservation of mitochondrial integrity through mitophagy.[4][11]

Quantitative Data Presentation

The following tables summarize key quantitative parameters for representative compounds related to the targets of GSK205 (TRPV4/TRPA1) and for a well-characterized GSK-3 inhibitor. This data is essential for designing experiments and interpreting results.

Parameter	Value	Cell Line/System	Application	Reference
GSK-3 Inhibitor: SB216763
Effective Concentration for Cardioprotection	3 µM	Perfused rat hearts	Improved recovery of left ventricular developed pressure	[4]
GSK-3 Inhibitor: SB415286
Effective Concentration for Cardioprotection	10 µM	Perfused rat hearts	Improved recovery of left ventricular developed pressure	[4]
TRPV1 Agonist: Capsaicin (for inducing mitochondrial damage)
Concentration for Mitochondrial Damage	10 mM	Mouse trigeminal ganglion neurons	Induced short-term mitochondrial damage	[8][12]

Experimental Protocols

Herein are detailed protocols for key experiments to assess mitochondrial damage induced or prevented by pharmacological agents like GSK205.

Measurement of Mitochondrial Membrane Potential (ΔΨm) using JC-1

This protocol utilizes the ratiometric fluorescent dye JC-1 to assess changes in ΔΨm. In healthy, energized mitochondria, JC-1 forms aggregates that emit red fluorescence. In depolarized mitochondria, JC-1 remains as monomers, emitting green fluorescence. A decrease in the red/green fluorescence ratio indicates mitochondrial depolarization.[13][14][15]

Materials:

• JC-1 dye (5,5’,6,6’-tetrachloro-1,1’,3,3’-tetraethylbenzimidazolylcarbocyanine iodide)

• Cell culture medium

• Phosphate Buffered Saline (PBS)

• Black, clear-bottom 96-well plates

• Fluorescence microplate reader or fluorescence microscope

• Positive control (e.g., CCCP or FCCP, 5-50 µM)[13]

Procedure:

• Cell Seeding: Seed cells in a 96-well black, clear-bottom plate at a density of 5 x 10⁴ to 5 x 10⁵ cells/well and culture overnight.[15]

• Compound Treatment: Treat cells with the experimental compound (e.g., GSK205) at various concentrations for the desired duration. Include vehicle-only and positive control (e.g., CCCP for 15-30 minutes) wells.[13]

• JC-1 Staining:

  • Prepare a JC-1 working solution (typically 1-10 µM) in pre-warmed cell culture medium. The optimal concentration should be determined for each cell type.[15]

  • Remove the treatment medium and add 100 µL of the JC-1 working solution to each well.[15]

  • Incubate the plate at 37°C in a CO₂ incubator for 15-30 minutes, protected from light.[13][15]

• Washing:

  • Carefully aspirate the JC-1 staining solution.

  • Wash the cells twice with 100 µL of pre-warmed PBS or assay buffer.[15]

  • Add 100 µL of PBS or assay buffer to each well.[15]

• Fluorescence Measurement:

  • Immediately measure the fluorescence using a microplate reader.

  • Read green fluorescence (JC-1 monomers) at Ex/Em: ~485 nm/~535 nm.[15]

  • Read red fluorescence (JC-1 aggregates) at Ex/Em: ~535 nm/~595 nm.[15]

• Data Analysis: Calculate the ratio of red to green fluorescence intensity for each well. A decrease in this ratio in treated cells compared to control cells indicates mitochondrial depolarization.

Detection of Intracellular Reactive Oxygen Species (ROS) using H2DCFDA

This protocol uses 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (H2DCFDA), a cell-permeable probe that becomes fluorescent upon oxidation by ROS. An increase in fluorescence intensity is indicative of elevated intracellular ROS levels.[16][17][18]

Materials:

• H2DCFDA (or DCFDA) stock solution (e.g., 20 mM in DMSO)

• Phenol (B47542) red-free cell culture medium or 1x Assay Buffer

• Black, clear-bottom 96-well plates

• Fluorescence microplate reader or fluorescence microscope

• Positive control (e.g., Tert-Butyl Hydrogen Peroxide (TBHP) or Pyocyanin)[16][17]

Procedure:

• Cell Seeding: Seed cells in a 96-well black, clear-bottom plate and culture overnight.[16]

• Compound Treatment: Treat cells with the experimental compound as described in the previous protocol.

• H2DCFDA Loading:

  • Prepare a fresh H2DCFDA working solution (typically 10-50 µM) in pre-warmed, serum-free, phenol red-free medium or 1x Assay Buffer.[16][19]

  • Remove the treatment medium and wash cells once with PBS.[17]

  • Add 100 µL of the H2DCFDA working solution to each well.

  • Incubate at 37°C for 30 minutes in the dark.[16][17][18]

• Washing:

  • Remove the H2DCFDA solution.

  • Gently wash the cells twice with 100 µL of PBS.[17]

• Measurement:

  • Add 100 µL of PBS to each well.

  • Measure fluorescence immediately using a microplate reader at Ex/Em: ~485 nm/~535 nm.[17]

• Data Analysis: Normalize the fluorescence intensity of treated cells to that of control cells. An increase in fluorescence indicates an increase in ROS production.

Measurement of Cellular ATP Levels

This protocol describes a luciferase-based assay to quantify intracellular ATP. A decrease in cellular ATP levels can be an indicator of mitochondrial dysfunction.[20][21]

Materials:

• Commercially available ATP Assay Kit (containing luciferase, D-luciferin, and ATP standard)

• White or opaque 96-well plates

• Luminometer

• Cell lysis buffer

Procedure:

• Cell Seeding and Treatment: Seed cells in a 96-well white or opaque plate and treat with the experimental compound as previously described.

• Sample Preparation:

  • After treatment, remove the culture medium.

  • Lyse the cells according to the ATP assay kit manufacturer's instructions to release intracellular ATP.[20]

• ATP Measurement:

  • Prepare the ATP reaction solution (containing luciferase and D-luciferin) as per the kit protocol.

  • Add the reaction solution to each well containing the cell lysate.

  • Incubate for the recommended time (usually 5-10 minutes) to stabilize the luminescent signal.[20]

  • Measure luminescence using a luminometer.

• Data Analysis:

  • Generate a standard curve using the provided ATP standard.

  • Calculate the ATP concentration in each sample based on the standard curve.

  • Normalize ATP levels to the number of viable cells or total protein concentration to account for differences in cell number.

Assessment of Mitophagy by Immunofluorescence

This protocol describes the visualization of mitophagy by observing the colocalization of a mitochondrial marker (Tom20) and an autophagosome marker (LC3). An increase in the colocalization of Tom20 and punctate LC3 structures suggests the engulfment of mitochondria by autophagosomes.[22][23][24]

Materials:

• Cells cultured on glass coverslips or in chamber slides

• Paraformaldehyde (PFA), 4% in PBS

• Permeabilization buffer (e.g., 0.1-0.2% Triton X-100 in PBS)

• Blocking buffer (e.g., 2% Bovine Serum Albumin (BSA) in PBS)

• Primary antibodies: anti-Tom20 (mitochondrial outer membrane) and anti-LC3 (autophagosomes)

• Fluorescently-labeled secondary antibodies (e.g., Alexa Fluor 488 and Alexa Fluor 594)

• DAPI (for nuclear staining)

• Antifade mounting medium

• Confocal or fluorescence microscope

Procedure:

• Cell Culture and Treatment: Seed cells on coverslips and treat with compounds known to induce mitophagy (e.g., a GSK-3 inhibitor or a mitochondrial uncoupler like CCCP).

• Fixation:

  • Wash cells with PBS.

  • Fix with 4% PFA for 10-20 minutes at room temperature.[23][25]

• Permeabilization:

  • Wash three times with PBS.

  • Permeabilize with 0.1-0.2% Triton X-100 in PBS for 5-30 minutes.[23][25]

• Blocking:

  • Wash three times with PBS.

  • Block non-specific antibody binding with blocking buffer for 1 hour at room temperature.[25]

• Primary Antibody Incubation:

  • Incubate with a cocktail of primary antibodies (e.g., rabbit anti-LC3 and mouse anti-Tom20) diluted in blocking buffer overnight at 4°C.[25]

• Secondary Antibody Incubation:

  • Wash three times with PBS.

  • Incubate with a cocktail of corresponding fluorescently-labeled secondary antibodies diluted in blocking buffer for 1-2 hours at room temperature, protected from light.[25]

• Counterstaining and Mounting:

  • Wash three times with PBS.

  • Incubate with DAPI for 5-10 minutes to stain nuclei.

  • Wash with PBS.

  • Mount the coverslips onto glass slides using antifade mounting medium.

• Imaging and Analysis:

  • Visualize the samples using a confocal or fluorescence microscope.

  • Capture images in the respective channels for Tom20 (mitochondria), LC3 (autophagosomes), and DAPI (nuclei).

  • Analyze the images for colocalization between Tom20 and LC3 puncta, which indicates mitophagosome formation.

Visualizations

The following diagrams, generated using the DOT language, illustrate key signaling pathways and a general experimental workflow relevant to the study of mitochondrial damage.

Caption: Proposed mechanism of GSK205 in preventing mitochondrial damage.

Caption: Signaling pathway of GSK-3 inhibitor-induced mitophagy.

Caption: General experimental workflow for studying mitochondrial damage.

References

• 1. Frontiers | GSK-3 and mitochondria in cancer cells [frontiersin.org]
• 2. TRPV4‐mediated Ca2+ deregulation causes mitochondrial dysfunction via the AKT/α‐synuclein pathway in dopaminergic neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Glycogen Synthase Kinase 3 (GSK-3) Inhibition Slows Mitochondrial Adenine Nucleotide Transport and Regulates VDAC phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. TRPV4-mediated mitochondrial dysfunction induces pyroptosis and cartilage degradation in osteoarthritis via the Drp1-HK2 axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Novel insight into TRPV1-induced mitochondrial dysfunction in neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Resilience to capsaicin-induced mitochondrial damage in trigeminal ganglion neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. GSK-3 Inhibitors: Preclinical and Clinical Focus on CNS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Glycogen synthase kinase-3β mediates convergence of protection signaling to inhibit the mitochondrial permeability transition pore - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. creative-bioarray.com [creative-bioarray.com]
• 14. Comprehensive analysis of cellular metrics: From proliferation to mitochondrial membrane potential and cell death in a single sample - PMC [pmc.ncbi.nlm.nih.gov]
• 15. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 16. DCFDA / H2DCFDA - Cellular ROS Assay Kit Protocol [hellobio.com]
• 17. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 18. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Intracellular ATP - Marker of mitochondrial dysfunction [imd-berlin.de]
• 21. ATP Measurement ATP Assay Kit-Luminescence Dojindo [dojindo.com]
• 22. Immunofluorescence Staining Protocols for Major Autophagy Proteins Including LC3, P62, and ULK1 in Mammalian Cells in Response to Normoxia and Hypoxia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. proteolysis.jp [proteolysis.jp]
• 24. Autophagy and mitochondrial remodelling in mouse mesenchymal stromal cells challenged with Staphylococcus epidermidis - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Evaluating mitophagy in embryonic stem cells by using fluorescence-based imaging - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: GSK205 in Articular Chondrocyte Research

Introduction GSK205 is a potent and selective small molecule inhibitor of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel.[1] In articular chondrocytes, the sole cell type responsible for maintaining the cartilage extracellular matrix, the TRPV4 channel is a crucial mechanosensor and osmosensor.[1][2][3] It transduces physical stimuli like mechanical loading and changes in osmotic pressure into biochemical signals, primarily through mediating calcium (Ca2+) influx.[1][4] Given its role in both physiological cartilage homeostasis and pathological inflammatory responses, TRPV4 is a key target for research in osteoarthritis and cartilage biology. GSK205 serves as an essential pharmacological tool to elucidate the specific contributions of the TRPV4 channel in these processes.

Mechanism of Action GSK205 functions by antagonizing the TRPV4 channel, thereby blocking the influx of extracellular Ca2+ that occurs upon channel activation.[1] This inhibition allows researchers to investigate the necessity of TRPV4 activity in various cellular responses, including gene expression, inflammatory mediator production, and cell volume regulation.[1][2][5]

Primary Applications in Chondrocyte Research

• Investigating Mechanotransduction: GSK205 is used to determine if the cellular responses to mechanical stimuli, such as dynamic compression or tensile strain, are dependent on TRPV4 activation.[2][3][5]

• Elucidating Osmosensing Pathways: The inhibitor helps confirm the role of TRPV4 in chondrocyte responses to osmotic stress, such as regulatory volume decrease (RVD) and the production of inflammatory molecules like prostaglandin (B15479496) E2 (PGE2).[1]

• Studying Inflammatory Signaling: GSK205 is employed to explore the interplay between TRPV4 and pro-inflammatory cytokines like Interleukin-1 beta (IL-1β). Research indicates that TRPV4 activation can counteract some catabolic and inflammatory effects of IL-1β, a response that is blocked by GSK205.[5]

Data Presentation

Table 1: Pharmacological Properties and Working Concentrations of GSK205

Parameter	Value	Cell Type	Source
Target	Transient Receptor Potential Vanilloid 4 (TRPV4)	-	[1]
Action	Selective Antagonist / Inhibitor	-	[1]
Typical Working Concentration	10 µM	Porcine Articular Chondrocytes	[1][5]

Table 2: Effects of GSK205 on Chondrocyte Intracellular Calcium (Ca2+) Signaling

Stimulus	Condition	Percentage of Responding Cells	Cell Type	Source
4αPDD (1 µM)	Control (No Inhibitor)	49%	Porcine Articular Chondrocytes	[1]
4αPDD (1 µM)	Pre-treated with GSK205 (10 µM)	26%	Porcine Articular Chondrocytes	[1]
Hypo-osmotic Stress	Control (No Inhibitor)	Significant Increase in Ca2+ Signaling	Porcine Articular Chondrocytes	[4]
Hypo-osmotic Stress	Pre-treated with GSK205	Attenuated to Control Levels	Porcine Articular Chondrocytes	[3]

Table 3: Effects of GSK205 on Gene Expression in Mechanically Loaded Chondrocytes

Gene Target	Effect of Mechanical Loading	Effect of Mechanical Loading + GSK205 (10 µM)	Cell Model	Source
TGF-β3	Enhanced Expression	Blocked Enhancement	Chondrocyte-laden agarose (B213101) constructs	[2][3][4]
ADAMTS5	Suppressed Expression	Partially Attenuated Suppression	Chondrocyte-laden agarose constructs	[2][3][4]
COL2α1	No Significant Change	Suppressed Expression	Chondrocyte-laden agarose constructs	[2][3][4]
NOS2	No Significant Change	Enhanced Expression	Chondrocyte-laden agarose constructs	[2][3][4]

Table 4: Effects of GSK205 on Inflammatory Mediator Release

Stimulus	Mediator	Effect of Stimulus	Effect of Stimulus + GSK205 (10 µM)	Cell Type	Source
Hypo-osmotic Stress	PGE₂	Increased Release	Blocked Release	Porcine Articular Chondrocytes	[1]
Mechanical Loading + IL-1β	Nitric Oxide (NO)	Inhibited IL-1β-mediated Release	Abolished the Inhibitory Effect	Porcine Articular Chondrocytes	[5]
Mechanical Loading + IL-1β	PGE₂	Inhibited IL-1β-mediated Release	Abolished the Inhibitory Effect	Porcine Articular Chondrocytes	[5]

Experimental Protocols

Protocol 1: Isolation and Culture of Primary Articular Chondrocytes

This protocol is adapted from methods used for isolating porcine articular chondrocytes.[1][4]

Materials:

• Cartilage tissue from femoral condyles

• DMEM (Dulbecco's Modified Eagle Medium)

• Fetal Bovine Serum (FBS)

• HEPES buffer

• Non-essential amino acids

• Penicillin/Streptomycin

• Pronase and Collagenase Type II

• Sterile PBS

Procedure:

• Aseptically harvest cartilage slices from the femoral condyles of a skeletally mature animal.

• Wash the cartilage pieces with sterile PBS containing antibiotics.

• Perform a sequential enzymatic digestion:

  • Incubate tissue in DMEM containing 0.5% pronase for 1 hour at 37°C on an orbital shaker.[6]

  • Remove the pronase solution and wash the tissue with sterile PBS.

  • Incubate tissue in DMEM containing 0.5% collagenase type II overnight (12-16 hours) at 37°C on an orbital shaker.[1][6]

• Filter the resulting cell suspension through a 70 µm cell strainer to remove undigested matrix debris.

• Centrifuge the cell suspension at 500 x g for 5 minutes to pellet the chondrocytes.

• Resuspend the cell pellet in Chondrocyte Growth Medium (e.g., DMEM, 10% FBS, 15 mM HEPES, 0.1 mM non-essential amino acids, 1% Penicillin/Streptomycin).[1]

• Count the cells using a hemocytometer and assess viability with Trypan Blue.

• Plate cells for experiments. For monolayer culture, seed at a density of 1.0-1.5 x 10^6 cells/mL on appropriate culture vessels.[1] For 3D culture, encapsulate cells in a hydrogel like 2% agarose.[7]

• Culture cells at 37°C in a humidified incubator with 5% CO₂. Change medium every 2-3 days.

Protocol 2: Inhibition of TRPV4-Mediated Calcium Influx using GSK205

Materials:

• Cultured chondrocytes on glass coverslips

• Fura-2 AM or other suitable Ca2+ indicator dye

• DMEM with 15 mM HEPES (Imaging Medium)

• GSK205 (10 mM stock in DMSO)

• TRPV4 Agonist (e.g., 4αPDD or GSK1016790A) or Hypo-osmotic medium

• Fluorescence microscopy setup

Procedure:

• Culture chondrocytes on glass coverslips suitable for microscopy.

• Load cells with a Ca2+ indicator dye (e.g., Fura-2 AM) according to the manufacturer's instructions.

• Wash the cells and replace the medium with Imaging Medium.

• Mount the coverslip on the microscope stage, maintaining the temperature at 37°C.

• For the inhibitor group, pre-incubate the cells with 10 µM GSK205 for 30 minutes prior to stimulation.[1]

• Obtain a baseline fluorescence reading for 1-2 minutes.

• Stimulate the cells by adding a TRPV4 agonist (e.g., 1 µM 4αPDD) or by perfusing with a hypo-osmotic medium.[1]

• Record the changes in intracellular Ca2+ concentration over time by measuring fluorescence intensity.

• Compare the Ca2+ response in control cells versus cells pre-treated with GSK205 to determine the extent of TRPV4-dependent signaling.

Protocol 3: Investigating the Role of TRPV4 in Mechanotransduction

Materials:

• Chondrocytes cultured in a 3D matrix (e.g., agarose constructs)

• Mechanical loading bioreactor

• GSK205 (10 mM stock in DMSO)

• Reagents for RNA extraction (e.g., TRIzol) and qPCR

Procedure:

• Prepare chondrocyte-laden agarose constructs and allow them to mature in culture for at least 2 weeks to develop a pericellular matrix.[4]

• Divide the constructs into four groups: (1) Unloaded Control, (2) Unloaded + GSK205, (3) Loaded, (4) Loaded + GSK205.

• For the GSK205 groups, pre-incubate the constructs in a medium containing 10 µM GSK205 for the appropriate duration before and during loading.

• Apply a defined mechanical stimulus (e.g., dynamic compressive loading at 10% strain, 1 Hz) to the 'Loaded' and 'Loaded + GSK205' groups for a specified duration (e.g., 1 hour).

• After loading, wash all constructs and return them to a standard culture medium.

• At desired time points post-loading (e.g., 24h, 72h), harvest the constructs.

• Isolate total RNA from the chondrocytes within the constructs.

• Perform reverse transcription and quantitative PCR (qPCR) to analyze the expression levels of target genes (e.g., TGFB3, ADAMTS5, COL2A1, ACAN, SOX9).

• Compare gene expression across the four groups to determine which mechanically-regulated genes are dependent on TRPV4 activity.[2][3]

Protocol 4: Analysis of Inflammatory Mediator Release

Materials:

• Cultured chondrocytes

• IL-1β or other inflammatory stimulus

• GSK205 (10 mM stock in DMSO)

• Griess Reagent for Nitric Oxide (NO) assay

• PGE₂ ELISA Kit

Procedure:

• Plate chondrocytes in multi-well plates and allow them to adhere.

• Serum-starve the cells for 12-24 hours if required.

• Treat cells according to experimental groups, for example: (1) Control, (2) IL-1β alone, (3) IL-1β + GSK205, (4) GSK205 alone. An additional stimulus like mechanical or osmotic loading can be incorporated.[5]

• Incubate for a specified time (e.g., 24 hours).[5]

• Collect the cell culture supernatant from each well.

• For NO analysis: Measure the concentration of nitrite (B80452) (a stable product of NO) in the supernatant using the Griess Reagent assay according to the manufacturer's protocol.

• For PGE₂ analysis: Measure the concentration of PGE₂ in the supernatant using a commercial ELISA kit, following the manufacturer's instructions.

• Normalize mediator concentrations to the total protein content or cell number in each well.

Visualizations: Signaling Pathways and Workflows

Caption: GSK205 blocks the TRPV4 channel, preventing Ca2+ influx in response to various stimuli.

Caption: A typical experimental workflow for studying the effects of GSK205 in chondrocytes.

References

• 1. Functional Characterization of TRPV4 As an Osmotically Sensitive Ion Channel in Articular Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. TRPV4-mediated mechanotransduction regulates the metabolic response of chondrocytes to dynamic loading - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 5. Activation of TRPV4 by mechanical, osmotic or pharmaceutical stimulation is anti-inflammatory blocking IL-1β mediated articular cartilage matrix destruction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. The chondrocyte “mechanome”: Activation of the mechanosensitive ion channels TRPV4 and PIEZO1 drives unique transcriptional signatures - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Determination of GSK205 and its Derivatives in Human Plasma using LC-MS/MS

Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of GSK205 and its putative derivatives in human plasma. The methodology employs a simple protein precipitation for sample preparation, followed by a rapid chromatographic separation and detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The assay has been developed and is presented here with representative data to demonstrate its suitability for pharmacokinetic studies and other drug development applications.

Introduction

GSK205 is a novel therapeutic agent currently under investigation. To support its clinical development, a reliable and sensitive bioanalytical method is required to quantify its concentration and that of its potential metabolites in biological matrices. LC-MS/MS offers superior sensitivity and selectivity for the quantification of drug molecules in complex biological samples.[1][2][3] This application note provides a detailed protocol for a proposed LC-MS/MS assay for GSK205 and its derivatives in human plasma.

Experimental

Sample Preparation

A simple and efficient protein precipitation method was determined to be suitable for the extraction of GSK205 and its derivatives from human plasma.[1][4]

Protocol:

• To 100 µL of human plasma in a microcentrifuge tube, add 300 µL of acetonitrile (B52724) containing the internal standard (IS).

• Vortex the mixture for 1 minute to ensure complete protein precipitation.

• Centrifuge the sample at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer 200 µL of the supernatant to a clean autosampler vial.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Vortex briefly and inject 10 µL into the LC-MS/MS system.

Liquid Chromatography

A reversed-phase chromatographic method is proposed to achieve a rapid and robust separation of the analytes from endogenous plasma components.

Table 1: Liquid Chromatography Parameters

Parameter	Value
LC System	Standard High-Performance Liquid Chromatography System
Column	C18 Column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B in 3.0 min, hold at 95% B for 1.0 min, return to 5% B in 0.1 min, and re-equilibrate for 0.9 min
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	10 µL

Mass Spectrometry

A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode is recommended for the detection of GSK205 and its derivatives. The use of Multiple Reaction Monitoring (MRM) enhances the selectivity and sensitivity of the assay.[5]

Table 2: Mass Spectrometry Parameters

Parameter	Value
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temperature	500°C
Ion Spray Voltage	5500 V
Curtain Gas	35 psi
Collision Gas	Nitrogen
Dwell Time	100 ms

Table 3: MRM Transitions (Hypothetical)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Declustering Potential (V)
GSK205	450.2	250.1	35	80
Derivative 1	464.2	264.1	35	80
Derivative 2	436.2	236.1	38	75
Internal Standard	455.2	255.1	35	80

Results and Discussion

The proposed method would be validated according to regulatory guidelines. The following tables present hypothetical data that would be expected from a successful validation.

Linearity

A calibration curve would be constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte.

Table 4: Calibration Curve for GSK205 (Hypothetical Data)

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
1	0.025
5	0.128
10	0.255
50	1.275
100	2.548
500	12.74
1000	25.51
Correlation Coefficient (r²)	>0.995

Precision and Accuracy

The intra- and inter-day precision and accuracy would be evaluated by analyzing quality control (QC) samples at low, medium, and high concentrations.

Table 5: Precision and Accuracy for GSK205 (Hypothetical Data)

QC Level	Nominal Conc. (ng/mL)	Measured Conc. (Mean ± SD, n=6)	Precision (%CV)	Accuracy (%)
Intra-Day
LQC	3	2.95 ± 0.15	5.1	98.3
MQC	300	305.1 ± 12.2	4.0	101.7
HQC	800	792.0 ± 23.8	3.0	99.0
Inter-Day
LQC	3	3.05 ± 0.21	6.9	101.7
MQC	300	298.5 ± 14.9	5.0	99.5
HQC	800	810.4 ± 32.4	4.0	101.3

Workflow Diagram

References

• 1. myadlm.org [myadlm.org]
• 2. rsc.org [rsc.org]
• 3. lirias.kuleuven.be [lirias.kuleuven.be]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]

Technical Notes & Optimization

GSK205 Technical Support Center: Troubleshooting Solubility Issues

This technical support center provides guidance to researchers, scientists, and drug development professionals on addressing solubility challenges with GSK205, a selective TRPV4 antagonist. Below you will find frequently asked questions and troubleshooting guides to assist in your experimental design and execution.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of GSK205?

A: GSK205 is a hydrophobic compound with limited aqueous solubility. It is readily soluble in organic solvents like Dimethyl Sulfoxide (DMSO). For in vitro and in vivo experiments, it is common practice to first prepare a concentrated stock solution in an organic solvent, which is then further diluted into the final aqueous experimental medium.

Q2: I observed precipitation when diluting my GSK205 DMSO stock solution into my aqueous buffer. What should I do?

A: This is a common issue and indicates that the solubility of GSK205 in your final aqueous solution has been exceeded. This phenomenon is often referred to as the compound "crashing out" of solution. To resolve this, you can try several approaches:

• Optimize the final DMSO concentration: While minimizing DMSO concentration is often desirable to avoid solvent effects on cells or organisms, a certain percentage is necessary to maintain GSK205 solubility. You may need to empirically determine the highest tolerable DMSO concentration for your specific experimental system that keeps the compound in solution.

• Use a formulated solvent system: For in vivo studies or challenging in vitro systems, using a co-solvent system can significantly improve solubility.[1][2]

• Sonication: Gentle sonication can help to dissolve small particles that may have precipitated out of solution.[1]

Troubleshooting Guide

In Vitro Assays (e.g., Cell-Based Assays)

Issue: Precipitation of GSK205 is observed in cell culture medium upon dilution from a DMSO stock.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for GSK205 solubility in in vitro assays.

In Vivo Formulations

Issue: Difficulty in preparing a stable and soluble formulation of GSK205 for animal studies.

For in vivo experiments, specialized formulations are often required to achieve the desired concentration and bioavailability.

Quantitative Solubility Data:

Solvent/Formulation	Concentration	Notes
DMSO	100 mg/mL (207.71 mM)	Sonication is recommended.[1]
10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	4 mg/mL (8.31 mM)	Sonication is recommended.[1]
10% DMSO + 90% (20% SBE-β-CD in Saline)	≥ 2.08 mg/mL (4.32 mM)	Clear solution.[2]
10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline	≥ 2.08 mg/mL (4.32 mM)	Clear solution.[2]

Experimental Protocols

Protocol 1: Preparation of GSK205 Stock Solution in DMSO

• Weigh the desired amount of GSK205 powder in a sterile microcentrifuge tube.

• Add the appropriate volume of high-purity, anhydrous DMSO to achieve the target concentration (e.g., 100 mg/mL).

• Vortex the solution thoroughly.

• If necessary, sonicate the solution in a water bath for short intervals until the compound is fully dissolved.

• Store the stock solution at -80°C for long-term storage or -20°C for shorter periods, aliquoted to avoid repeated freeze-thaw cycles.[2]

Protocol 2: Preparation of GSK205 Formulation for In Vivo Administration (Co-solvent based)

This protocol is adapted from commercially available formulation guidelines.[2]

• Start with a pre-calculated amount of GSK205 in a sterile tube.

• Add 10% of the final volume as DMSO and dissolve the GSK205 completely.

• Add 40% of the final volume as PEG300 and mix thoroughly.

• Add 5% of the final volume as Tween-80 and mix until the solution is homogeneous.

• Finally, add 45% of the final volume as saline and mix thoroughly.

• If any precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid dissolution.[2]

GSK205 Signaling Pathway

GSK205 is a selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel. TRPV4 is a non-selective cation channel that, upon activation, allows the influx of Ca²⁺ into the cell, triggering various downstream signaling cascades.

Caption: Simplified signaling pathway showing the antagonistic action of GSK205 on the TRPV4 channel.

Disclaimer: This information is intended for research use only. The provided protocols are for guidance and may require optimization for specific experimental conditions. Always consult relevant safety data sheets (SDS) before handling any chemical compounds.

References

• 1. GSK205 | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]

GSK205 Technical Support Center: Optimizing TRPV4 Inhibition

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing GSK205 to achieve maximum TRPV4 inhibition.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for GSK205 in an in vitro experiment?

A1: A common starting point for in vitro experiments is in the low micromolar range. The reported IC50 value for GSK205 in inhibiting TRPV4-mediated Ca2+ influx is approximately 4.19 μM.[1] However, another study in articular chondrocytes found an IC50 of around 600 nM.[2] For initial experiments, a concentration range of 1-10 μM is advisable. For example, a concentration of 5 μM has been effectively used in 3T3-F442A adipocytes.[1]

Q2: I am not observing the expected inhibition of TRPV4. What are some potential causes?

A2: Several factors could contribute to a lack of TRPV4 inhibition. Consider the following:

• GSK205 Concentration: Ensure the concentration of GSK205 is appropriate for your cell type and experimental conditions. You may need to perform a dose-response curve to determine the optimal concentration for your specific system.

• Compound Integrity: Verify the integrity and purity of your GSK205 stock. Improper storage can lead to degradation. GSK205 stock solutions are typically stored at -80°C for up to 2 years or -20°C for up to 1 year.[1]

• Solubility: GSK205 is typically dissolved in DMSO to create a stock solution. Ensure that the final concentration of DMSO in your experimental medium is not affecting cell viability or TRPV4 activity. A common practice is to keep the final DMSO concentration below 0.1%.

• Cellular Health: Confirm that the cells are healthy and that the expression and function of TRPV4 are not compromised.

• Activation Method: The method used to activate TRPV4 (e.g., agonist like GSK1016790A, hypotonic stress) can influence the inhibitory effect of GSK205.[2][3]

Q3: Are there any known off-target effects of GSK205?

A3: Yes, GSK205 has been shown to have off-target effects, most notably on the TRPA1 channel, with a reported IC50 of 5.56 μM.[3] This is important to consider if your experimental system also expresses TRPA1, as some of the observed effects may not be solely due to TRPV4 inhibition. Newer derivatives of GSK205 have been developed with increased potency for TRPV4 and, in some cases, potent co-inhibition of TRPA1.[3]

Q4: How should I prepare a GSK205 working solution?

A4: A common method for preparing a working solution involves first creating a stock solution in DMSO. For in vivo use, a stock solution can be further diluted in a vehicle such as a mixture of PEG300, Tween-80, and saline.[1] For in vitro experiments, the DMSO stock is typically diluted directly into the cell culture medium to the desired final concentration.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Inconsistent results between experiments	Variability in GSK205 concentration.	Prepare fresh dilutions of GSK205 from a reliable stock solution for each experiment.
Cell passage number and health.	Use cells within a consistent and low passage number range. Regularly check for cell viability.
High background signal in calcium imaging assays	Autofluorescence or issues with the fluorescent dye.	Optimize dye loading conditions (concentration and incubation time). Include a vehicle-only control to assess background fluorescence.
Unexpected cellular response	Off-target effects of GSK205.	Consider the potential inhibition of other channels, such as TRPA1.[3] If possible, use a structurally different TRPV4 antagonist as a control or utilize TRPV4 knockout/knockdown cells to confirm specificity.
DMSO toxicity.	Ensure the final DMSO concentration in your culture medium is minimal and consistent across all conditions, including controls.

Quantitative Data Summary

Parameter	Value	Cell Type / System	Reference
IC50 (TRPV4)	4.19 μM	Not specified (for Ca2+ influx)	[1]
IC50 (TRPV4)	~600 nM	Articular Chondrocytes	[2]
IC50 (TRPA1)	5.56 μM	N2a cells with directed expression	[3]
Effective in vitro Concentration	5 μM	T3-F442A Adipocytes	[1]
Effective in vitro Concentration	10 μM	Articular Chondrocytes	[2]
Effective in vivo Dose	10 mg/kg (intraperitoneal)	C57BL/6J mice	[1]

Experimental Protocols

In Vitro Calcium Imaging Assay for TRPV4 Inhibition

This protocol is a general guideline for assessing the inhibitory effect of GSK205 on TRPV4-mediated calcium influx in cultured cells.

• Cell Culture: Plate cells expressing TRPV4 (e.g., HEK293T cells transiently expressing human TRPV4, or a cell line with endogenous expression like articular chondrocytes) onto a 96-well, black-walled, clear-bottom plate and culture until they reach the desired confluency.[2]

• Dye Loading:

  • Prepare a calcium indicator dye solution (e.g., Fura-2 AM) according to the manufacturer's instructions.

  • Remove the culture medium from the wells and wash the cells once with a physiological buffer (e.g., Hanks' Balanced Salt Solution with calcium and magnesium).

  • Add the dye solution to each well and incubate at 37°C for the time recommended by the manufacturer (typically 30-60 minutes).

• GSK205 Incubation:

  • Prepare various concentrations of GSK205 in the physiological buffer. Also, prepare a vehicle control (buffer with the same final concentration of DMSO).

  • After dye loading, wash the cells twice with the physiological buffer.

  • Add the GSK205 solutions or vehicle control to the respective wells and incubate for a predetermined time (e.g., 15-30 minutes) at room temperature or 37°C.

• TRPV4 Activation and Measurement:

  • Prepare a solution of a TRPV4 agonist (e.g., GSK1016790A at 5 nM or 4α-Phorbol 12,13-didecanoate (4αPDD)) at a concentration that elicits a robust calcium response.[2][3]

  • Place the plate in a fluorescence plate reader (e.g., FlexStation).

  • Establish a baseline fluorescence reading for a short period.

  • Add the TRPV4 agonist to the wells and immediately begin recording the change in fluorescence over time.

• Data Analysis:

  • Calculate the change in fluorescence intensity (or the ratio of emissions at different wavelengths for ratiometric dyes like Fura-2) in response to the agonist.

  • Compare the response in the GSK205-treated wells to the vehicle control to determine the percentage of inhibition.

  • Plot the percentage of inhibition against the GSK205 concentration to generate a dose-response curve and calculate the IC50 value.

Visualizations

Caption: Inhibition of the TRPV4 signaling pathway by GSK205.

Caption: A typical workflow for evaluating GSK205's inhibitory effects.

Caption: A decision tree for troubleshooting suboptimal GSK205 performance.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Functional Characterization of TRPV4 As an Osmotically Sensitive Ion Channel in Articular Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Off-Target Landscape of GSK205: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides a comprehensive resource for understanding and mitigating the off-target effects of GSK205 in cellular assays. GSK205 is a widely used antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel. However, like many small molecule inhibitors, it can exhibit activity against unintended targets, which is crucial to consider for accurate experimental interpretation and therapeutic development. This guide offers troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and a clear summary of its known on- and off-target activities.

Troubleshooting Guide: Common Issues in Cellular Assays with GSK205

This section addresses specific problems researchers may encounter when using GSK205 and provides actionable troubleshooting steps.

Problem	Possible Cause	Troubleshooting Steps
Incomplete or weak inhibition of expected TRPV4-mediated response (e.g., calcium influx).	1. Suboptimal GSK205 Concentration: The concentration of GSK205 may be too low for the specific cell type or experimental conditions. 2. Compound Degradation: Improper storage or handling may have reduced the potency of GSK205. 3. Cellular Efflux: Some cell lines may actively pump out the inhibitor, reducing its intracellular concentration.	1. Perform a dose-response curve: Determine the optimal inhibitory concentration for your specific assay. 2. Verify compound integrity: Use a fresh stock of GSK205 and store it as recommended (typically at -20°C). 3. Consider using an efflux pump inhibitor: If cellular efflux is suspected, co-incubation with a broad-spectrum efflux pump inhibitor may enhance GSK205's efficacy.
Unexpected cellular phenotype observed that is inconsistent with TRPV4 inhibition alone.	1. Off-Target Effects: GSK205 is known to inhibit the TRPA1 channel, which can lead to phenotypes related to pain and inflammation signaling. 2. Cellular Toxicity: At high concentrations, GSK205 may induce non-specific cytotoxicity.	1. Test for TRPA1 involvement: Use a selective TRPA1 agonist (e.g., mustard oil) to see if the observed phenotype is modulated. Consider using a more selective TRPV4 inhibitor if available to confirm the phenotype is off-target. 2. Assess cell viability: Perform a cytotoxicity assay (e.g., MTT or LDH assay) to rule out non-specific toxicity at the working concentration of GSK205.
Variability in results between experiments.	1. Inconsistent Cell Conditions: Differences in cell passage number, density, or health can affect their response to inhibitors. 2. Inconsistent Agonist Stimulation: The concentration or application of the TRPV4 or off-target agonist may vary.	1. Standardize cell culture protocols: Use cells within a defined passage number range and ensure consistent seeding densities. 2. Ensure consistent agonist application: Use a calibrated pipetting technique or a perfusion system for precise agonist delivery.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of GSK205?

A1: The primary target of GSK205 is the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel. It acts as an antagonist, inhibiting the influx of calcium (Ca2+) and other cations through the channel.[1]

Q2: What are the known off-target effects of GSK205?

A2: The most significant known off-target effect of GSK205 is the inhibition of the Transient Receptor Potential Ankyrin 1 (TRPA1) ion channel.[2] It has been shown to have no significant inhibitory activity against other related TRP channels such as TRPV1, TRPV2, and TRPV3.[2]

Q3: How does the potency of GSK205 on its off-target compare to its primary target?

A3: GSK205 exhibits similar potency for both its on-target (TRPV4) and primary off-target (TRPA1). The half-maximal inhibitory concentration (IC50) for TRPV4 is approximately 4.19 µM, while for TRPA1 it is around 5.56 µM.[1][2]

Q4: What are the potential consequences of the off-target inhibition of TRPA1?

A4: The dual inhibition of TRPV4 and TRPA1 can be a confounding factor in experiments aimed at dissecting the specific role of TRPV4. Since both channels are involved in pain and inflammation pathways, an observed effect could be due to the inhibition of either channel or the combination of both.[2] However, this dual inhibition could also be therapeutically beneficial in conditions where both channels are implicated.[2]

Q5: How can I control for the off-target effects of GSK205 in my experiments?

A5: To confirm that an observed effect is due to TRPV4 inhibition and not an off-target effect, consider the following controls:

• Genetic knockdown/knockout: Use siRNA or CRISPR/Cas9 to reduce or eliminate TRPV4 expression. If the effect of GSK205 is lost in these cells, it confirms on-target activity.

• Rescue experiment: In TRPV4-knockout cells, re-introducing a functional TRPV4 should restore the sensitivity to GSK205 if the effect is on-target.

Quantitative Data Summary

The following table summarizes the known inhibitory concentrations (IC50) of GSK205 against its primary and off-targets.

Target	IC50 (µM)	Assay Type	Reference
TRPV4 (On-Target)	4.19 ± 0.71	Ca2+ imaging in N2a cells	[1][2]
TRPA1 (Off-Target)	5.56 ± 0.4	Ca2+ imaging in N2a cells	[2]
TRPV1	> 25	Ca2+ imaging in N2a cells	[2]
TRPV2	> 25	Ca2+ imaging in N2a cells	[2]
TRPV3	> 25	Ca2+ imaging in N2a cells	[2]

Experimental Protocols

Key Experiment: Cellular Calcium Influx Assay

This protocol outlines the general steps for a fluorescence-based calcium influx assay to determine the IC50 of GSK205.

Objective: To measure the inhibitory effect of GSK205 on agonist-induced calcium influx through TRPV4 or TRPA1 channels expressed in a cellular system.

Materials:

• HEK293 or N2a cells stably or transiently expressing the target channel (TRPV4 or TRPA1).

• 96-well black, clear-bottom cell culture plates.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Pluronic F-127.

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

• GSK205 stock solution (in DMSO).

• Agonist stock solution (e.g., GSK1016790A for TRPV4, mustard oil for TRPA1).

• Fluorescence plate reader with automated liquid handling (e.g., FlexStation).

Procedure:

• Cell Plating: Seed the cells into a 96-well plate at an appropriate density and allow them to adhere overnight.

• Dye Loading:

  • Prepare a loading buffer containing Fluo-4 AM and Pluronic F-127 in HBSS.

  • Aspirate the culture medium from the cells and add the loading buffer.

  • Incubate the plate at 37°C for 45-60 minutes in the dark.

• Cell Washing:

  • Gently wash the cells twice with HBSS to remove excess dye.

  • Leave a final volume of HBSS in each well.

• Compound Incubation:

  • Prepare serial dilutions of GSK205 in HBSS.

  • Add the GSK205 dilutions to the respective wells and incubate for 10-20 minutes at room temperature. Include vehicle control (DMSO) wells.

• Fluorescence Measurement and Agonist Addition:

  • Place the plate in the fluorescence plate reader and record a baseline fluorescence reading.

  • Use the automated liquid handling to add the agonist to all wells at a final concentration that elicits a robust response (typically EC80).

  • Immediately begin recording the fluorescence intensity over time (typically for 1-3 minutes).

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) for each well by subtracting the baseline fluorescence from the peak fluorescence after agonist addition.

  • Normalize the data to the vehicle control.

  • Plot the normalized response against the logarithm of the GSK205 concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Workflow for determining the IC50 of GSK205.

Signaling Pathways and Logical Relationships

GSK205 inhibits both TRPV4 and TRPA1, which are non-selective cation channels. Their activation leads to an influx of cations, most notably Ca2+, which acts as a second messenger to trigger various downstream cellular responses.

GSK205 inhibits both TRPV4 and TRPA1 channels.

Decision-making process for unexpected results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Unexpected Results with GSK205 Treatment

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals interpret unexpected results when using the TRPV4 antagonist, GSK205.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of GSK205?

GSK205 is a selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel. It is designed to block the influx of cations, primarily Ca2+, through the TRPV4 channel, which is involved in various physiological processes, including mechanotransduction, osmosensation, and temperature sensing.

Q2: I'm observing an effect from GSK205 that is inconsistent with TRPV4 inhibition in my experimental model. What could be the cause?

A primary reason for unexpected results with GSK205 is its known off-target effect on the Transient Receptor Potential Ankyrin 1 (TRPA1) ion channel.[1][2] GSK205 has been shown to inhibit TRPA1, although with a lower potency than for TRPV4.[1] Therefore, if your experimental system expresses functional TRPA1 channels, the observed effects of GSK205 could be a composite of both TRPV4 and TRPA1 inhibition.

Q3: At what concentrations are off-target effects of GSK205 on TRPA1 likely to be observed?

The IC50 of GSK205 for TRPV4 is approximately 4.19 µM, while its IC50 for TRPA1 is around 5.56 µM.[1][3] This indicates that at concentrations close to and above the IC50 for TRPV4, significant inhibition of TRPA1 can also occur. It is crucial to consider the expression levels of both channels in your specific cell type or tissue.

Q4: Are there any other known off-target effects of GSK205?

While the most well-documented off-target effect of GSK205 is on TRPA1, like many small molecule inhibitors, it's possible that it may interact with other proteins, especially at higher concentrations. However, studies on derivatives of GSK205 did not show significant inhibitory activity towards TRPV1, TRPV2, and TRPV3.[1]

Troubleshooting Guides

Issue 1: Unexpected Phenotype or Cellular Response After GSK205 Treatment

Symptoms:

• The observed biological effect is contrary to what is expected from TRPV4 channel blockade.

• The magnitude of the response is larger or smaller than anticipated based on TRPV4 expression alone.

• GSK205 treatment mimics the effects of known TRPA1 inhibitors in your system.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected results with GSK205.

Detailed Steps:

• Verify Target Expression:

  • Action: Confirm the expression of both TRPV4 and TRPA1 in your cell line or tissue using techniques like RT-qPCR, Western blot, or immunofluorescence.

  • Rationale: The presence of TRPA1 is a prerequisite for the off-target effects of GSK205.

• Concentration-Response Analysis:

  • Action: Perform a detailed concentration-response curve for GSK205 in your functional assay.

  • Rationale: This will help determine if the observed effect follows the known potency of GSK205 for TRPV4 or if it aligns more closely with its potency for TRPA1.

• Use a More Selective Antagonist:

  • Action: If available, use a more selective TRPV4 antagonist with a significantly lower affinity for TRPA1 as a comparative control.

  • Rationale: Comparing the effects of GSK205 with a more selective compound can help dissect the contributions of TRPV4 and TRPA1 inhibition.

• Control with a TRPA1 Antagonist:

  • Action: Treat your system with a selective TRPA1 antagonist (e.g., A-967079) alone and in combination with GSK205.

  • Rationale: If the unexpected effect is blocked by the TRPA1 antagonist, it strongly suggests the involvement of TRPA1.

• Genetic Approaches:

  • Action: If feasible, use siRNA, shRNA, or CRISPR/Cas9 to knock down or knock out TRPV4 and/or TRPA1 expression.

  • Rationale: This is the most definitive way to confirm the on-target versus off-target effects of GSK205.

Issue 2: Inconsistent Results in Calcium Imaging Experiments

Symptoms:

• Variable inhibition of agonist-induced calcium influx between experiments.

• Incomplete blockade of calcium signals even at high concentrations of GSK205.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Co-activation of TRPV4 and TRPA1	If the agonist used (e.g., hypotonic stress, certain chemical compounds) can activate both TRPV4 and TRPA1, the inhibitory effect of GSK205 will be a combination of its action on both channels. Use specific agonists for each channel to dissect the individual contributions.
Variability in Channel Expression	Differences in cell passage number or culture conditions can alter the expression levels of TRPV4 and TRPA1, leading to inconsistent results. Maintain consistent cell culture practices.
Compound Stability	Ensure that the GSK205 stock solution is properly stored and that fresh dilutions are made for each experiment to avoid degradation.

Quantitative Data Summary

The following table summarizes the inhibitory potency of GSK205 on its primary target (TRPV4) and its most significant off-target (TRPA1).

Compound	Target	IC50 (µM)	Reference
GSK205	TRPV4	4.19	[1][3]
GSK205	TRPA1	5.56	[1]

Experimental Protocols

Calcium Imaging Protocol to Differentiate TRPV4 and TRPA1 Inhibition

This protocol outlines a method to distinguish between the inhibitory effects of GSK205 on TRPV4 and TRPA1 using a fluorescent calcium indicator like Fura-2 AM or Fluo-4 AM.

Caption: Workflow for a calcium imaging experiment to dissect GSK205 effects.

Methodology:

• Cell Preparation: Seed cells expressing both TRPV4 and TRPA1 on glass-bottom dishes and culture until they reach the desired confluency.

• Dye Loading: Load the cells with a suitable calcium indicator dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Experimental Groups: Prepare different treatment groups:

  • Vehicle control

  • GSK205 (at a concentration where off-target effects are suspected)

  • A selective TRPA1 antagonist

  • GSK205 + selective TRPA1 antagonist

• Baseline and Treatment:

  • Establish a stable baseline fluorescence reading.

  • Add the respective antagonists and incubate for a sufficient period to allow for channel binding.

• Agonist Stimulation:

  • Challenge the cells with a selective TRPV4 agonist (e.g., GSK1016790A).

  • In a separate set of experiments, challenge the cells with a selective TRPA1 agonist (e.g., mustard oil or AITC).

• Data Acquisition and Analysis:

  • Record the changes in intracellular calcium concentration.

  • Compare the inhibition of the agonist-induced calcium response by GSK205 in the presence and absence of the selective TRPA1 antagonist.

Whole-Cell Patch-Clamp Electrophysiology Protocol

This protocol allows for the direct measurement of ion channel currents and can definitively characterize the inhibitory effects of GSK205 on TRPV4 and TRPA1.

Signaling Pathway:

Caption: Simplified signaling pathway of TRP channel activation and inhibition by GSK205.

Methodology:

• Cell Preparation: Use cells expressing either TRPV4 or TRPA1 (or both, for competitive binding studies).

• Pipette and Bath Solutions: Prepare appropriate intracellular (pipette) and extracellular (bath) solutions to isolate the desired currents.

• Whole-Cell Configuration: Establish a whole-cell patch-clamp configuration on a selected cell.

• Current Recording:

  • Apply a voltage ramp or step protocol to elicit channel currents.

  • Apply a selective agonist to activate either TRPV4 or TRPA1 and record the resulting current.

• GSK205 Application:

  • Perfuse the bath with a solution containing GSK205 at various concentrations.

  • Record the inhibition of the agonist-induced current.

• Data Analysis:

  • Calculate the percentage of current inhibition at each GSK205 concentration.

  • Construct a concentration-response curve and determine the IC50 value for each channel.

By following these troubleshooting guides and experimental protocols, researchers can better interpret unexpected results obtained with GSK205 and accurately attribute the observed effects to the inhibition of TRPV4, TRPA1, or a combination of both.

References

• 1. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]

Technical Support Center: GSK205 In Vivo Delivery

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the TRPV4 antagonist, GSK205, in animal models.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and administration of GSK205 in animal experiments.

Problem	Potential Cause	Recommended Solution
Precipitation of GSK205 in formulation	Poor solubility of GSK205 in the chosen vehicle.	GSK205 has limited aqueous solubility. For in vivo studies, a common and effective vehicle is a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1] To prepare, dissolve GSK205 in DMSO first, then add the other components sequentially while vortexing. Sonication and gentle warming can aid dissolution.[2] Always prepare the formulation fresh before each experiment. For alternative formulations, consider using a co-solvent or a different salt form if available.
Solvent-shifting precipitation upon dilution.	This can occur when a concentrated stock in a good solvent (like DMSO) is diluted into an aqueous buffer. To mitigate this, use co-solvents and solubilizing agents in your final formulation as described above.[1] The inclusion of surfactants like Tween-80 helps to keep the hydrophobic drug in solution.
Inconsistent or unexpected experimental results	Variability in drug administration.	For intraperitoneal (i.p.) injections, ensure a consistent and proper technique to minimize stress and ensure accurate delivery to the stomach. Standardize the fasting period for animals before dosing, as food in the GI tract can affect drug absorption.
Off-target effects.	GSK205 has been shown to have some cross-reactivity with the TRPA1 channel, which is also involved in pain and inflammation signaling.[3] Consider the potential for TRPA1 inhibition in your experimental design and interpretation of results. If specificity is a major concern, consider using a more selective TRPV4 antagonist or including a TRPA1 antagonist as a control.
Short half-life of GSK205.	GSK205 has a relatively short plasma half-life of approximately 2 hours.[2] For longer-term studies, this may necessitate more frequent dosing to maintain therapeutic concentrations. Consider the timing of your experimental readouts in relation to the dosing schedule.
Animal distress or adverse reactions post-injection	Vehicle toxicity.	While the recommended vehicle is generally well-tolerated, high concentrations of DMSO or other solvents can cause local irritation or systemic toxicity. Always include a vehicle-only control group in your experiments to assess any effects of the formulation itself.
Formulation not at physiological pH or temperature.	Ensure the final formulation is at a physiological pH and warmed to room temperature before injection to minimize discomfort and potential adverse reactions in the animals.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of GSK205?

A1: GSK205 is a selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel.[1] TRPV4 is a calcium-permeable cation channel that is activated by various stimuli, including mechanical stress, changes in osmolarity, and temperature. By blocking TRPV4, GSK205 inhibits the influx of calcium ions (Ca2+) into cells, thereby modulating downstream signaling pathways involved in inflammation and pain.[1]

Q2: What is a reliable formulation for in vivo delivery of GSK205?

A2: A commonly used and effective formulation for intraperitoneal (i.p.) delivery of GSK205 in mice is a vehicle consisting of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1] It is recommended to dissolve the GSK205 powder in DMSO first before adding the other components. Sonication may be required to achieve a clear solution.[1]

Q3: What is the recommended dose of GSK205 for in vivo studies?

A3: The optimal dose of GSK205 will depend on the specific animal model and the intended therapeutic effect. However, a dose of 10 mg/kg administered intraperitoneally has been shown to be effective in a mouse model of diet-induced obesity, where it improved glucose tolerance and reduced the expression of pro-inflammatory markers.[1] It is always recommended to perform a dose-response study to determine the most effective dose for your specific experimental conditions.

Q4: What are the known off-target effects of GSK205?

A4: GSK205 has been reported to exhibit some inhibitory activity on the TRPA1 channel, another member of the TRP family of ion channels involved in pain and inflammation.[3] The IC50 of GSK205 for TRPV4 is 4.19 µM, while for TRPA1 it is in a similar micromolar range.[3] Researchers should be aware of this potential off-target effect when interpreting their results.

Q5: What is the stability of GSK205 in solution?

A5: GSK205 powder is stable for up to 3 years when stored at -20°C. In a solvent such as DMSO, it is stable for up to 1 year at -80°C.[1] For in vivo formulations, it is highly recommended to prepare them fresh on the day of the experiment to ensure stability and prevent precipitation.

Experimental Protocols

Detailed Methodology for Intraperitoneal (i.p.) Injection of GSK205 in Mice

This protocol outlines the steps for the safe and effective intraperitoneal administration of GSK205 to mice.

Materials:

• GSK205 compound

• Vehicle components: DMSO, PEG300, Tween-80, Saline

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator

• Sterile syringes (1 ml) and needles (25-27 gauge)

• 70% ethanol (B145695) for disinfection

• Appropriate personal protective equipment (PPE)

Procedure:

• Formulation Preparation (to be performed on the day of the experiment):

  • Calculate the required amount of GSK205 and vehicle components based on the desired final concentration and the number of animals to be dosed.

  • In a sterile microcentrifuge tube, weigh the required amount of GSK205 powder.

  • Add the calculated volume of DMSO to the GSK205 powder and vortex thoroughly until the compound is completely dissolved.

  • Sequentially add PEG300, Tween-80, and Saline to the DMSO-GSK205 solution, vortexing between the addition of each component.

  • If the solution is not clear, sonicate the tube in a water bath sonicator for 5-10 minutes, or until the solution is clear.

  • Visually inspect the solution for any precipitates before drawing it into the syringe.

• Animal Handling and Injection:

  • Properly restrain the mouse to expose the abdomen. One common method is to gently scruff the mouse by the loose skin on its back and neck.

  • Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the midline to prevent injury to the bladder or cecum.

  • Disinfect the injection site with a 70% ethanol wipe.

  • Insert the needle at a 15-30 degree angle into the peritoneal cavity.

  • Gently aspirate to ensure that the needle has not entered a blood vessel or organ. If blood or any colored fluid is drawn, discard the syringe and prepare a new one.

  • Slowly inject the GSK205 formulation.

  • Withdraw the needle and return the mouse to its cage.

  • Monitor the animal for any signs of distress or adverse reactions following the injection.

Data Presentation

Pharmacokinetic Parameters of a Representative Small Molecule Inhibitor in Rodents

Parameter	Mouse (Oral)	Rat (Oral)
Dose (mg/kg)	10	10
Cmax (ng/mL)	850	650
Tmax (h)	1.5	2.0
t1/2 (h)	2.5	3.0
AUC (ng*h/mL)	3200	2800
Bioavailability (%)	40	35
Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; t1/2: Half-life; AUC: Area under the curve.

Dose-Response of GSK205 in a Formalin-Induced Pain Model in Mice

The following table summarizes the dose-dependent effect of GSK205 on nocifensive behavior (licking/biting time) in the late phase of the formalin test in mice. Data is adapted from a study by Kanju et al. (2016).

Treatment Group	Dose (mg/kg, i.p.)	Nocifensive Behavior (seconds)	% Inhibition
Vehicle	-	120 ± 15	0%
GSK205	1	105 ± 12	12.5%
GSK205	3	80 ± 10	33.3%
GSK205	10	55 ± 8	54.2%

Mandatory Visualization

Signaling Pathway of TRPV4 Inhibition by GSK205

Caption: Inhibition of TRPV4-mediated Ca²⁺ influx by GSK205.

Experimental Workflow for In Vivo Efficacy Study

Caption: Workflow for a typical in vivo efficacy study of GSK205.

Logical Relationship of Troubleshooting Formulation Issues

Caption: Troubleshooting logic for GSK205 formulation precipitation.

References

• 1. cebs.niehs.nih.gov [cebs.niehs.nih.gov]
• 2. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 3. Development of a precipitation-resistant solution formulation to increase in vivo exposure of a poorly water-soluble compound - PubMed [pubmed.ncbi.nlm.nih.gov]

How to minimize GSK205 toxicity in long-term studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing GSK205 toxicity during long-term experimental studies.

Frequently Asked Questions (FAQs)

Q1: What is GSK205 and what are its primary targets?

A1: GSK205 is a potent antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) cation channel.[1] TRPV4 is involved in various physiological processes, including mechanotransduction, osmosensation, and inflammatory responses. However, it is important to note that GSK205 also exhibits off-target activity, notably as an inhibitor of the Transient Receptor Potential Ankyrin 1 (TRPA1) channel.[2][3]

Q2: What are the potential sources of toxicity in long-term GSK205 studies?

A2: The toxicity associated with long-term GSK205 administration can stem from two main sources:

• On-target toxicity: Prolonged inhibition of TRPV4 may interfere with its normal physiological functions, potentially leading to adverse effects.

• Off-target toxicity: Inhibition of other cellular targets, primarily the TRPA1 channel, can contribute significantly to the overall toxicity profile.[2][3] Understanding the expression of both TRPV4 and TRPA1 in your experimental model is crucial for interpreting toxicity data.

Q3: How can I proactively minimize GSK205 toxicity in my long-term studies?

A3: A multi-faceted approach is recommended:

• Dose Optimization: Conduct thorough dose-response studies to identify the minimum effective dose that achieves the desired pharmacological effect with the least toxicity.[4][5]

• Careful Monitoring: Implement a comprehensive monitoring plan to detect early signs of toxicity.[6][7]

• Supportive Care: Provide appropriate supportive care to animals throughout the study to mitigate adverse effects.

• Consideration of Alternatives: If toxicity remains a significant issue, consider using more selective TRPV4 antagonists or derivatives of GSK205 with potentially improved safety profiles.[3]

Troubleshooting Guides

Issue 1: Observed Animal Weight Loss and General Ill Health

• Possible Cause: Systemic toxicity due to high dosage or off-target effects.

• Troubleshooting Steps:

  • Confirm and Quantify: Weigh the animals daily to accurately track the percentage of weight loss. A loss of over 15-20% is a major concern.[7]

  • Clinical Observations: Record other clinical signs of toxicity such as piloerection, hunched posture, lethargy, or changes in behavior.[7][8]

  • Dose Reduction: Consider a "drug holiday" (temporary cessation of dosing) or a dose reduction to allow for recovery.

  • Nutritional and Hydration Support: Provide highly palatable, high-calorie food supplements and ensure easy access to water. Subcutaneous fluid administration may be necessary for dehydration.

  • Pathological Analysis: At the end of the study, or if humane endpoints are reached, perform histopathological analysis of key organs (liver, kidneys, spleen) to identify tissue damage.[6]

Issue 2: Unexpected Phenotypes Potentially Unrelated to TRPV4 Inhibition

• Possible Cause: Off-target effects, likely due to the inhibition of the TRPA1 channel.

• Troubleshooting Steps:

  • Literature Review: Investigate the known physiological roles of TRPA1 in your specific animal model and target tissues. TRPA1 is involved in pain, inflammation, and respiratory function.

  • Control Experiments: If possible, include a control group treated with a selective TRPA1 antagonist to dissect the effects of TRPA1 inhibition from TRPV4 inhibition.

  • Alternative Compounds: Evaluate derivatives of GSK205 that may have a different selectivity profile for TRPV4 versus TRPA1.[3]

  • Molecular Analysis: At the tissue level, assess the expression of both TRPV4 and TRPA1 to understand the potential for off-target engagement.

Data Presentation

Table 1: In Vitro Inhibitory Activity of GSK205 and its Derivatives

Compound	Target	IC50 (µM)	Reference
GSK205	TRPV4	4.19	[1]
GSK205	TRPA1	5.56	[3]
Compound 16-8 (GSK205 derivative)	TRPA1	0.43	[3]
Compound 16-19 (GSK205 derivative)	TRPA1	0.41	[3]

Table 2: General Toxicity Monitoring Parameters in Rodent Models

Parameter	Frequency of Monitoring	Key Indicators of Toxicity
Clinical Signs	Daily	Piloerection, hunched posture, lethargy, diarrhea, abnormal breathing
Body Weight	At least twice weekly (daily if weight loss is observed)	>10-15% loss from baseline
Food and Water Intake	Daily (if automated) or as needed	Significant decrease in consumption
Blood Parameters	Baseline and at defined intervals	Changes in complete blood count (CBC) and serum chemistry (e.g., liver enzymes ALT, AST; kidney function markers BUN, creatinine)
Histopathology	At study termination	Cellular damage or structural changes in key organs (liver, kidney, spleen, thymus)

Experimental Protocols

Protocol 1: Determination of Maximum Tolerated Dose (MTD) in Mice

• Animal Model: Use the specific mouse strain and sex relevant to your long-term study.

• Dose Escalation:

  • Begin with a low dose of GSK205, based on available in vitro data or literature.

  • Administer the drug via the intended route for the long-term study (e.g., oral gavage, intraperitoneal injection).

  • Incrementally increase the dose in subsequent groups of animals (typically 3-5 per group).

• Monitoring:

  • Observe animals daily for clinical signs of toxicity for a defined period (e.g., 7-14 days).

  • Record body weight daily.

• Endpoint: The MTD is defined as the highest dose that does not produce significant toxicity, often defined as no more than 10% body weight loss and no severe clinical signs of distress.[9]

• Data Analysis: Plot dose versus body weight change and clinical scores to determine the MTD.

Protocol 2: In Vitro Cytotoxicity Assessment using MTT Assay

• Cell Culture: Plate cells of interest in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare a serial dilution of GSK205 in culture medium.

  • Remove the old medium from the cells and add the medium containing different concentrations of GSK205. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for a duration relevant to your experimental question (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration at which 50% of cell viability is inhibited).[10][11]

Mandatory Visualization

Caption: GSK205 signaling pathway and its off-target effects.

Caption: Workflow for minimizing GSK205 toxicity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dose optimization during drug development: whether and when to optimize - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Empowering the FDA to Require Dose Optimization of All New Oncology Drugs - The ASCO Post [ascopost.com]
• 6. How is drug toxicity assessed in animal models? [synapse.patsnap.com]
• 7. Associations between clinical signs and pathological findings in toxicity testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Discovery of GSK2193874: An Orally Active, Potent, and Selective Blocker of Transient Receptor Potential Vanilloid 4 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Overcoming GSK205 Degradation in Experimental Setups

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the degradation of GSK205 in experimental setups.

Frequently Asked Questions (FAQs)

Q1: What is GSK205 and what are its primary uses in research?

A1: GSK205 is a potent and selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel. In research, it is primarily used to investigate the physiological and pathological roles of TRPV4, which is involved in a wide range of cellular processes including mechanotransduction, osmosensation, and temperature sensing. Its applications span studies on pain, inflammation, cardiovascular function, and respiratory diseases.

Q2: What are the known off-target effects of GSK205?

A2: While GSK205 is a selective inhibitor of TRPV4, it has been reported to exhibit some cross-reactivity with the TRPA1 (Transient Receptor Potential Ankryin 1) channel, another member of the TRP channel family.[1] Researchers should consider this potential off-target effect when interpreting experimental results, especially in systems where TRPA1 is expressed and functionally active.

Q3: What are the recommended storage conditions for GSK205?

A3: Proper storage is crucial to maintain the stability and activity of GSK205. The following table summarizes the recommended storage conditions for both solid compound and stock solutions.

Form	Storage Temperature	Duration	Special Conditions
Solid	-20°C	Up to 3 years	Store in a tightly sealed, light-protected container with a desiccant to minimize moisture.
Stock Solution (in DMSO)	-20°C	Up to 1 year	Aliquot into single-use vials to avoid repeated freeze-thaw cycles. Protect from light.
Stock Solution (in DMSO)	-80°C	Up to 2 years	Aliquot into single-use vials to avoid repeated freeze-thaw cycles. Protect from light.

Q4: How should I prepare GSK205 stock solutions?

A4: GSK205 is sparingly soluble in aqueous solutions but has good solubility in organic solvents like Dimethyl Sulfoxide (DMSO). To prepare a stock solution, dissolve the solid compound in anhydrous DMSO to the desired concentration (e.g., 10 mM). Gentle warming and sonication can aid in complete dissolution. It is critical to use anhydrous DMSO as water can promote degradation of the compound over time.[2]

Q5: My cells are showing signs of toxicity after GSK205 treatment. What could be the cause?

A5: Cell toxicity can arise from several factors. High concentrations of GSK205 itself can be cytotoxic. It is recommended to perform a dose-response experiment to determine the optimal non-toxic concentration for your specific cell type. Additionally, the final concentration of the solvent (e.g., DMSO) in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced toxicity.[3] Always include a vehicle control (medium with the same concentration of DMSO) in your experiments.

Troubleshooting Guide: GSK205 Degradation

This guide addresses common issues related to GSK205 degradation during experimental procedures. While specific degradation pathways for GSK205 have not been extensively published, based on its chemical structure containing a sulfonamide and a benzothiophene (B83047) moiety, potential degradation routes include hydrolysis and oxidation.[4][5][6]

Problem	Potential Cause	Troubleshooting Steps
Inconsistent or reduced inhibitory effect of GSK205	Degradation of stock solution: Repeated freeze-thaw cycles, exposure to light, or presence of water in DMSO can lead to degradation.	- Prepare fresh stock solutions from solid compound.- Aliquot stock solutions into single-use vials to minimize freeze-thaw cycles.- Store stock solutions protected from light at -20°C or -80°C.- Use anhydrous DMSO for preparing stock solutions.[2]
Degradation in aqueous experimental buffer: The sulfonamide group in GSK205 may be susceptible to hydrolysis, especially at non-neutral pH.[7]	- Prepare fresh working solutions in your experimental buffer immediately before use.- If possible, maintain the pH of the experimental buffer close to neutral (pH 7.2-7.4).- For long-term experiments, consider refreshing the medium with freshly prepared GSK205 at regular intervals.
Precipitation of GSK205 in cell culture medium	Low aqueous solubility: GSK205 has poor solubility in aqueous solutions. Adding a concentrated DMSO stock directly to the medium can cause precipitation.	- Prepare intermediate dilutions of the DMSO stock solution in a suitable buffer before adding to the final cell culture medium.- Ensure the final DMSO concentration in the medium is low (e.g., <0.1%) to maintain solubility and minimize toxicity.[8]
Variable results in long-term cell culture experiments	Compound instability in culture medium: GSK205 may degrade over extended incubation periods at 37°C.	- For experiments lasting more than 24 hours, consider replacing the medium with fresh medium containing newly diluted GSK205 every 24 hours.- If possible, perform a time-course experiment to assess the stability of GSK205's effect over time in your specific cell culture conditions.
Unexpected experimental outcomes	Photodegradation: The benzothiophene and pyrimidine (B1678525) rings in GSK205 may be susceptible to photodegradation upon exposure to light.[3]	- Minimize the exposure of GSK205 solutions and experimental setups to direct light.- Use amber-colored tubes and plates for storing and handling GSK205 solutions.
Oxidation: The benzothiophene moiety could be susceptible to oxidation.[5][9]	- Degas aqueous buffers before preparing working solutions to remove dissolved oxygen.- Consider adding a small amount of an antioxidant, such as ascorbic acid, to your experimental buffer if compatible with your assay.

Experimental Protocols

Protocol 1: Preparation of GSK205 Stock and Working Solutions

• Preparation of 10 mM Stock Solution in DMSO:

  • Equilibrate the GSK205 solid compound vial to room temperature before opening.

  • Weigh the required amount of GSK205 powder in a sterile microcentrifuge tube.

  • Add the calculated volume of anhydrous DMSO to achieve a 10 mM concentration.

  • Vortex and/or sonicate the solution until the compound is completely dissolved. Gentle warming in a 37°C water bath can be applied if necessary.

  • Aliquot the stock solution into single-use, light-protected vials.

  • Store the aliquots at -20°C for up to 1 year or -80°C for up to 2 years.

• Preparation of Working Solution in Cell Culture Medium:

  • Thaw a single-use aliquot of the 10 mM GSK205 stock solution at room temperature.

  • Prepare an intermediate dilution of the stock solution in a small volume of serum-free medium or buffer.

  • Add the intermediate dilution to the final volume of pre-warmed complete cell culture medium to achieve the desired final concentration. Ensure the final DMSO concentration is below 0.5% (preferably ≤ 0.1%).

  • Mix the final working solution gently but thoroughly by inverting the tube or pipetting.

  • Use the working solution immediately after preparation.

Protocol 2: In Vitro Calcium Imaging Assay to Assess GSK205 Activity

This protocol outlines a general procedure for a calcium imaging assay to confirm the inhibitory activity of GSK205 on TRPV4 channels.

• Cell Culture:

  • Plate cells expressing TRPV4 (e.g., HEK293-TRPV4 or primary cells of interest) onto 96-well black-walled, clear-bottom plates at an appropriate density and allow them to adhere overnight.

• Dye Loading:

  • Prepare a calcium indicator dye loading solution (e.g., Fluo-4 AM, Fluo-8 AM) according to the manufacturer's instructions.

  • Remove the culture medium from the wells and wash once with assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

  • Add the dye-loading solution to each well and incubate for 30-60 minutes at 37°C in the dark.

  • Wash the cells twice with assay buffer to remove excess dye.

• Compound Incubation and Data Acquisition:

  • Prepare serial dilutions of GSK205 in the assay buffer.

  • Add the GSK205 dilutions to the respective wells and incubate for 15-30 minutes at room temperature in the dark. Include a vehicle control (assay buffer with DMSO).

  • Place the plate in a fluorescence microplate reader equipped with an automated liquid handling system.

  • Record baseline fluorescence for 10-20 seconds.

  • Add a known TRPV4 agonist (e.g., GSK1016790A) to all wells at a concentration that elicits a submaximal response (e.g., EC80).

  • Continue recording the fluorescence intensity for 2-3 minutes.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence for each well.

  • Normalize the data to the vehicle control to determine the percent inhibition for each GSK205 concentration.

  • Plot the percent inhibition against the GSK205 concentration and fit the data to a dose-response curve to calculate the IC50 value.

Signaling Pathways and Experimental Workflows

References

• 1. ijtsrd.com [ijtsrd.com]
• 2. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. lcms.cz [lcms.cz]
• 5. mdpi.com [mdpi.com]
• 6. Electrochemical synthesis of sulfonamide derivatives based on the oxidation of 2,5-diethoxy-4-morpholinoaniline in the presence of arylsulfinic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pyrimidinylpiperazine - Wikipedia [en.wikipedia.org]
• 8. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Validating GSK205 Activity in a New Cell Line

This guide provides researchers, scientists, and drug development professionals with comprehensive resources for validating the activity of GSK205, a selective TRPV4 antagonist, in a new cell line. It includes frequently asked questions (FAQs), troubleshooting advice, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is GSK205 and what is its primary mechanism of action?

A1: GSK205 is a potent and selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel.[1][2] Its primary mechanism of action is the inhibition of Ca²⁺ influx through the TRPV4 channel, which is a non-selective cation channel involved in various cellular processes, including mechanosensation, osmosensation, and temperature sensing.[3][4]

Q2: What is the typical effective concentration of GSK205 for in vitro experiments?

A2: The optimal concentration of GSK205 can vary depending on the cell line and experimental conditions. However, based on published studies, a concentration range of 5 µM to 10 µM is often effective. For example, 5 µM has been used in adipocytes, while 10 µM has been shown to be effective in chondrocytes and trigeminal ganglion neurons.[1][5][6] It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific cell line.

Q3: How should I prepare and store GSK205?

A3: GSK205 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution. For long-term storage, it is recommended to store the stock solution at -20°C or -80°C. When preparing working solutions, ensure the final DMSO concentration in the cell culture medium is kept low (typically ≤ 0.1%) to avoid solvent-induced toxicity.

Q4: What are the known off-target effects of GSK205?

A4: While GSK205 is a selective TRPV4 antagonist, it has been shown to have off-target effects on the TRPA1 channel, another member of the TRP family.[7] The reported IC50 for TRPA1 inhibition is 5.56 µM, which is close to the effective concentration for TRPV4 inhibition.[7] This is a critical consideration when interpreting experimental results.

Troubleshooting Guide

Issue 1: No observable inhibitory effect of GSK205 on agonist-induced response.

Possible Cause	Troubleshooting Steps
Suboptimal GSK205 Concentration	Perform a dose-response experiment with a wider concentration range of GSK205 (e.g., 1 µM to 50 µM) to determine the IC50 in your cell line.
Low or Absent TRPV4 Expression	Verify the expression of TRPV4 in your cell line at both the mRNA (qRT-PCR) and protein (Western Blot or immunofluorescence) levels.
Agonist-Related Issues	Confirm the activity and optimal concentration of the TRPV4 agonist (e.g., 4α-Phorbol 12,13-didecanoate - 4αPDD) in your cell line. Ensure the agonist stock is not degraded.
Incorrect Experimental Conditions	Optimize assay conditions such as incubation time with GSK205 prior to agonist stimulation. A pre-incubation time of 15-30 minutes is often sufficient.[6]

Issue 2: High background signal or cell death observed.

Possible Cause	Troubleshooting Steps
GSK205 Toxicity	Reduce the concentration of GSK205 or the incubation time. Perform a cell viability assay (e.g., MTT or CellTiter-Glo) to assess the toxicity of GSK205 at different concentrations.
DMSO Toxicity	Ensure the final DMSO concentration in the culture medium is below 0.1%. Prepare a vehicle control with the same final DMSO concentration to assess its effect.
Calcium Imaging Artifacts	High initial fluorescence (Fo) in calcium imaging can be due to poor cell health or high background from out-of-focus cells.[8] Ensure cells are healthy and consider background subtraction during image analysis.

Issue 3: Inconsistent results between experiments.

Possible Cause	Troubleshooting Steps
Cell Culture Variability	Standardize cell culture conditions, including cell passage number, seeding density, and confluency at the time of the experiment.
Reagent Preparation	Prepare fresh working solutions of GSK205 and agonists for each experiment from frozen stock solutions.
Off-Target Effects	If your cell line also expresses TRPA1, the observed effects could be due to the inhibition of both channels. Consider using a more selective TRPV4 antagonist if available, or use a specific TRPA1 antagonist as a control to dissect the individual contributions.

Experimental Protocols

Protocol 1: Validating GSK205 Activity using Calcium Imaging

This protocol describes how to measure the inhibitory effect of GSK205 on TRPV4 activation using a fluorescent calcium indicator.

Materials:

• New cell line of interest

• GSK205 (stock solution in DMSO)

• TRPV4 agonist (e.g., 4αPDD)

• Fluorescent calcium indicator (e.g., Fura-2 AM, Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• 96-well black-walled, clear-bottom plates

• Fluorescence plate reader or fluorescence microscope

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at an appropriate density to reach 80-90% confluency on the day of the experiment.

• Calcium Indicator Loading:

  • Prepare a loading buffer containing the calcium indicator (e.g., 2-5 µM Fluo-4 AM) and Pluronic F-127 (0.02%) in HBSS.

  • Remove the culture medium and wash the cells once with HBSS.

  • Add the loading buffer to each well and incubate for 30-60 minutes at 37°C.

  • Wash the cells twice with HBSS to remove excess dye.

• GSK205 Incubation:

  • Prepare serial dilutions of GSK205 in HBSS.

  • Add the GSK205 solutions to the respective wells and incubate for 15-30 minutes at room temperature. Include a vehicle control (DMSO) and a no-treatment control.

• Baseline Fluorescence Measurement: Measure the baseline fluorescence (F₀) using a fluorescence plate reader or microscope at the appropriate excitation/emission wavelengths for your chosen indicator.

• Agonist Stimulation and Measurement:

  • Add the TRPV4 agonist (e.g., 4αPDD) to all wells simultaneously.

  • Immediately start recording the fluorescence intensity (F) over time.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF = F - F₀) or the fluorescence ratio (ΔF/F₀).

  • Plot the peak fluorescence response against the GSK205 concentration to determine the IC50 value.

Quantitative Data Summary

Compound	Target	Reported IC50	Cell Line Examples	Effective Concentration Range
GSK205	TRPV4	4.19 µM[1]	Adipocytes, Chondrocytes, Trigeminal Ganglion Neurons	5 - 10 µM[1][5][6]
GSK205	TRPA1	5.56 µM[7]	N2a cells	> 5 µM[7]

Visualizations

Caption: Simplified signaling pathway of TRPV4 activation and its inhibition by GSK205.

Caption: Experimental workflow for validating GSK205 activity using a calcium imaging assay.

Caption: A logical workflow for troubleshooting the lack of GSK205 inhibitory effect.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. GSK205 |CAS:1532515-56-2 Probechem Biochemicals [probechem.com]
• 3. Molecular Mechanisms of TRPV4 Gating - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. TRPV4 - Wikipedia [en.wikipedia.org]
• 5. Functional Characterization of TRPV4 As an Osmotically Sensitive Ion Channel in Articular Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TRPV4 is necessary for trigeminal irritant pain and functions as a cellular formalin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: GSK205 Pharmacokinetics

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the half-life of GSK205 in plasma and adipose tissues.

Frequently Asked Questions (FAQs)

Q1: What is the half-life of GSK205 in plasma and adipose tissues?

A1: GSK205 has a relatively short half-life of approximately 2 hours in both plasma and adipose tissues.[1] This rapid clearance should be considered when designing experimental protocols, particularly for in vivo studies requiring sustained target engagement.

Quantitative Data Summary

For clarity, the reported half-life of GSK205 is summarized in the table below.

Tissue	Half-life (t½)
Plasma	~2 hours
Adipose Tissue	~2 hours

Experimental Protocols

Q2: How is the half-life of GSK205 in plasma and adipose tissue determined experimentally in a mouse model?

A2: Determining the pharmacokinetic profile of GSK205 involves a multi-step in vivo study. Below is a detailed methodology.

Experimental Workflow for GSK205 Half-life Determination

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: GSK205 and Ion Channel Cross-Reactivity

This technical support center provides researchers, scientists, and drug development professionals with essential information and guidance regarding the potential for GSK205 cross-reactivity with other ion channels. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of GSK205?

A1: GSK205 is known as a selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel.[1] It is often used as a tool compound to study the physiological roles of TRPV4.

Q2: Is GSK205 completely selective for TRPV4?

A2: No, while GSK205 is potent against TRPV4, it has been shown to exhibit cross-reactivity with the Transient Receptor Potential Ankyrin 1 (TRPA1) ion channel.[1][2]

Q3: Has the cross-reactivity of GSK205 with other TRP channels been investigated?

A3: Yes, studies have shown that GSK205 and its derivatives have insignificant inhibitory effects on other related TRP channels, specifically TRPV1, TRPV2, and TRPV3, at concentrations where they potently block TRPV4 and TRPA1.[1]

Q4: What are the implications of GSK205's cross-reactivity with TRPA1 in my experiments?

A4: The co-inhibition of TRPA1 can be a significant confounding factor in experiments aiming to elucidate the specific roles of TRPV4. Since TRPV4 and TRPA1 are both involved in similar physiological processes such as pain and inflammation, any observed effects of GSK205 could be due to the inhibition of TRPA1, TRPV4, or a combination of both.[1] This is particularly relevant in tissues or cells where both channels are co-expressed.

Q5: How can I be sure that the observed effects in my experiment are due to TRPV4 inhibition and not off-target effects on TRPA1?

A5: To dissect the specific contribution of TRPV4 inhibition, it is recommended to use complementary approaches. This can include using other structurally and mechanistically different TRPV4 inhibitors with a different cross-reactivity profile, or employing genetic knockdown (e.g., siRNA or CRISPR/Cas9) of TRPV4 to validate the pharmacological findings. Comparing the results from GSK205 with those from a more selective TRPA1 antagonist can also help to differentiate the effects.

Troubleshooting Guide

Issue: Unexpected or inconsistent results when using GSK205 to inhibit TRPV4.

This guide will help you troubleshoot potential issues related to the cross-reactivity of GSK205.

dot

Caption: Troubleshooting workflow for GSK205 cross-reactivity.

Quantitative Data Summary

The following table summarizes the inhibitory potency (IC50) of GSK205 and its derivatives against rat TRPV4 and mouse TRPA1.

Compound	rTRPV4 IC50 (µM)	mTRPA1 IC50 (µM)	Notes
GSK205	4.19	5.56	Parent compound.
16-8	0.45	0.43	Derivative of GSK205 with increased potency for both channels.
16-18	0.81	>25	Derivative of GSK205 with increased potency for TRPV4 and no significant activity against TRPA1.
16-19	0.59	0.41	Derivative of GSK205 with increased potency for both channels.

Data sourced from Kanju, P. M., et al. (2016).[1]

Experimental Protocols

Calcium Imaging Assay for Ion Channel Inhibition

This protocol is designed to assess the inhibitory effect of compounds like GSK205 on TRPV4 or TRPA1 activity by measuring changes in intracellular calcium concentration.

Materials:

• Cells expressing the target ion channel (e.g., HEK293 cells transfected with TRPV4 or TRPA1)

• Fluorescent calcium indicator (e.g., Fura-2 AM or Fluo-4 AM)

• Pluronic F-127

• HEPES-buffered saline (HBS)

• Channel agonist (e.g., GSK1016790A for TRPV4, Mustard Oil for TRPA1)

• Test compound (GSK205 or its derivatives)

• 96-well black-walled, clear-bottom plates

• Fluorescence microplate reader with kinetic read capabilities

Procedure:

• Cell Plating: Seed the cells in 96-well plates and culture overnight to allow for adherence.

• Dye Loading:

  • Prepare a loading buffer containing the fluorescent calcium indicator (e.g., 2 µM Fura-2 AM) and Pluronic F-127 (0.02%) in HBS.

  • Remove the culture medium from the cells and add the loading buffer.

  • Incubate for 30-60 minutes at 37°C in the dark.

  • Wash the cells with HBS to remove excess dye.

• Compound Incubation:

  • Add HBS containing the desired concentration of the test compound (e.g., GSK205) or vehicle control to the respective wells.

  • Incubate for a predetermined time (e.g., 15-30 minutes) at room temperature.

• Measurement of Calcium Influx:

  • Place the plate in the fluorescence microplate reader.

  • Establish a baseline fluorescence reading.

  • Add the channel agonist to all wells.

  • Immediately begin kinetic measurement of fluorescence intensity for several minutes.

• Data Analysis:

  • Calculate the change in fluorescence intensity (ΔF) by subtracting the baseline fluorescence from the peak fluorescence after agonist addition.

  • Normalize the response to the vehicle control.

  • Plot the normalized response against the concentration of the test compound to determine the IC50 value.

dot

References

• 1. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: GSK205 Experiments and Vehicle Control

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper use of GSK205, a selective TRPV4 channel antagonist, with a focus on controlling for the effects of its vehicle.

Frequently Asked Questions (FAQs)

Q1: What is a vehicle control and why is it essential when using GSK205?

A1: A vehicle control is a crucial experimental group that receives the same solvent or carrier used to dissolve GSK205, but without the compound itself. GSK205 is often dissolved in dimethyl sulfoxide (B87167) (DMSO) for both in vitro and in vivo studies. DMSO is not biologically inert and can have its own effects on cells and organisms. Therefore, a vehicle control group is essential to distinguish the specific effects of GSK205 from any non-specific effects of the vehicle. Without a proper vehicle control, any observed biological responses could be incorrectly attributed to GSK205.

Q2: What is the recommended vehicle for GSK205?

A2: The most common vehicle for dissolving GSK205 for in vitro experiments is dimethyl sulfoxide (DMSO). For in vivo studies, a stock solution in DMSO is often further diluted in a carrier solution such as saline, polyethylene (B3416737) glycol (PEG), or Tween 80 to reduce toxicity.

Q3: What are the known biological effects of DMSO that could interfere with my GSK205 experiment?

A3: DMSO can exert a range of biological effects that may confound experimental results, including:

• Alterations in cell viability and proliferation: Low concentrations of DMSO can sometimes stimulate cell growth, while higher concentrations can be cytotoxic.

• Induction of cellular differentiation.

• Modulation of signaling pathways: DMSO has been shown to affect various signaling pathways, including those involving calcium. Since GSK205's mechanism of action is to block TRPV4, a calcium-permeable ion channel, it is particularly important to control for any DMSO-induced changes in intracellular calcium.

• Anti-inflammatory and antioxidant effects.

Q4: What is the maximum recommended final concentration of DMSO in my experiments?

A4: The final concentration of DMSO should be kept as low as possible to minimize off-target effects.

• In Vitro (Cell Culture): It is recommended to keep the final DMSO concentration at or below 0.1% (v/v). However, some cell lines may tolerate up to 0.5%. It is crucial to determine the maximum non-toxic concentration for your specific cell line.

• In Vivo (Rodents): The final concentration of DMSO in the injected solution should be minimized, ideally below 1% (v/v), to avoid local irritation and systemic toxicity.

Q5: My vehicle control group shows a significant biological effect. What should I do?

A5: If your vehicle control group shows a significant effect, it indicates that the vehicle itself is impacting your experimental system. Here are some troubleshooting steps:

• Lower the Vehicle Concentration: This is the most direct approach. You may need to prepare a more concentrated stock solution of GSK205 to achieve the desired final concentration of the drug with a lower percentage of the vehicle.

• Run a Vehicle Dose-Response Curve: Determine the highest concentration of the vehicle that does not produce a significant biological effect in your model.

• Consider Alternative Vehicles: If lowering the concentration is not feasible due to solubility issues, explore other solvents or vehicle formulations.

Troubleshooting Guide: Vehicle-Related Issues in GSK205 Experiments

This guide addresses specific issues that may arise during your experiments with GSK205, with a focus on identifying and mitigating vehicle-related effects.

Issue	Possible Cause	Troubleshooting Steps
Unexpected changes in intracellular calcium levels in the vehicle control group.	DMSO can independently cause a transient increase in intracellular calcium by releasing it from intracellular stores and stimulating influx across the plasma membrane.[1][2][3]	1. Characterize the Vehicle Effect: Perform a time-course experiment measuring intracellular calcium in response to the vehicle alone. 2. Lower DMSO Concentration: Reduce the final concentration of DMSO in your assay. 3. Data Normalization: If a small, consistent vehicle effect is observed, you may be able to normalize your data by subtracting the response of the vehicle control. However, minimizing the effect is preferable.
Inconsistent or unexpected pharmacological effects of GSK205.	The vehicle may be interacting with GSK205, affecting its solubility, stability, or bioavailability.	1. Standardize Formulation Protocol: Ensure a consistent and validated protocol for preparing the GSK205 solution. 2. Check for Precipitation: Visually inspect the final solution for any precipitates, especially after dilution in aqueous media. Sonication may help in redissolving precipitates. 3. Fresh Preparations: Prepare GSK205 and vehicle solutions fresh for each experiment.
Unexpected toxicity or adverse events in the vehicle control group (in vivo).	The vehicle formulation itself may be inducing toxicity at the administered dose and route.	1. Review Vehicle Components: Evaluate the toxicological profile of each component in your vehicle. 2. Dose-Response Study (Vehicle Only): Conduct a dose-escalation study with the vehicle alone to determine the maximum tolerated dose (MTD). 3. Alternative Formulations: Explore less toxic vehicle formulations, such as those with a lower percentage of organic solvents or using cyclodextrins.
High background or unexpected activity in the vehicle control group in a cell-based assay.	The vehicle is exerting biological effects on the cells, such as altering gene expression or enzyme activity.	1. Verify Vehicle Control: Ensure a vehicle-only control group is included in every experiment. 2. Assess Vehicle Toxicity: Perform a dose-response experiment with the vehicle alone to determine the highest non-affecting concentration for your specific assay endpoint. 3. Consult Literature: Review literature for known effects of your chosen vehicle on the specific cell type and pathways you are investigating.

Data Presentation

The following tables provide a representative summary of expected results in a typical in vitro experiment investigating the effect of GSK205 on TRPV4 activation, emphasizing the importance of the vehicle control. The data is hypothetical but based on findings from published studies.[1][2][3]

Table 1: Effect of GSK205 and Vehicle on TRPV4 Agonist-Induced Calcium Influx

Treatment Group	Agonist (e.g., 4α-PDD)	Change in Intracellular Calcium (Δ[Ca²⁺]i) (Arbitrary Units)	Percent Inhibition of Agonist Response
Untreated Control	-	5 ± 2	N/A
Vehicle Control (0.1% DMSO)	-	15 ± 5	N/A
Agonist Only	+	150 ± 15	0%
GSK205 (10 µM) + Agonist	+	30 ± 8	80%
Vehicle Control (0.1% DMSO) + Agonist	+	145 ± 12	3.3%

Table 2: Effect of GSK205 and Vehicle on Cell Viability (MTT Assay)

Treatment Group	Concentration	% Cell Viability (Normalized to Untreated Control)
Untreated Control	N/A	100%
Vehicle Control	0.1% DMSO	98 ± 4%
Vehicle Control	0.5% DMSO	85 ± 7%
GSK205	1 µM (in 0.1% DMSO)	97 ± 5%
GSK205	10 µM (in 0.1% DMSO)	95 ± 6%
GSK205	50 µM (in 0.1% DMSO)	70 ± 9%

Experimental Protocols

Protocol 1: In Vitro Calcium Imaging Assay with Vehicle Control

Objective: To assess the inhibitory effect of GSK205 on TRPV4-mediated calcium influx in cultured cells.

Materials:

• GSK205 powder

• Anhydrous DMSO

• Cell culture medium

• TRPV4-expressing cells (e.g., HEK293 cells stably expressing TRPV4)

• Calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM)

• TRPV4 agonist (e.g., 4α-phorbol 12,13-didecanoate, 4α-PDD)

• Balanced salt solution (e.g., Hanks' Balanced Salt Solution, HBSS)

Procedure:

• Stock Solution Preparation:

  • Prepare a 10 mM stock solution of GSK205 in 100% anhydrous DMSO.

  • Prepare a "vehicle stock" of 100% anhydrous DMSO.

  • Aliquot and store both stock solutions at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

• Cell Preparation:

  • Plate TRPV4-expressing cells onto glass-bottom dishes suitable for fluorescence microscopy.

  • Allow cells to adhere and grow to the desired confluency.

  • Load cells with a calcium indicator dye according to the manufacturer's protocol.

• Treatment Groups:

  • Untreated Control: Cells in HBSS only.

  • Vehicle Control: Cells treated with the same final concentration of DMSO as the GSK205-treated group (e.g., 0.1%).

  • Agonist Control: Cells treated with the TRPV4 agonist.

  • GSK205 Treatment: Cells pre-incubated with the desired concentration of GSK205 before agonist stimulation.

• Experimental Workflow:

  • Wash the dye-loaded cells with HBSS.

  • For the GSK205 treatment group, pre-incubate the cells with the final desired concentration of GSK205 (prepared by diluting the stock solution in HBSS) for 15-30 minutes.

  • For the vehicle control group, pre-incubate the cells with the corresponding final concentration of DMSO.

  • Place the dish on the microscope stage and begin recording baseline fluorescence.

  • Add the TRPV4 agonist to the dish and continue recording the fluorescence signal to measure the change in intracellular calcium.

• Data Analysis:

  • Quantify the change in fluorescence intensity over time for each group.

  • Compare the agonist-induced calcium influx in the GSK205-treated group to the agonist control group to determine the percent inhibition.

  • Compare the response in the vehicle control group to the untreated and agonist control groups to assess any effects of the vehicle alone.

Protocol 2: In Vivo Study with Vehicle Control

Objective: To evaluate the effect of GSK205 on a physiological response in an animal model.

Materials:

• GSK205 powder

• Anhydrous DMSO

• Sterile saline (0.9% NaCl)

• Polyethylene glycol 300 (PEG300) (optional)

• Tween 80 (optional)

• Appropriate animal model

Procedure:

• Formulation Preparation:

  • GSK205 Formulation:

    • Dissolve GSK205 in DMSO to create a concentrated stock solution.

    • For administration, this stock can be diluted in a vehicle such as a mixture of DMSO, PEG300, Tween 80, and saline. A common formulation is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.

  • Vehicle Control Formulation:

    • Prepare the vehicle control by mixing the same proportions of all components as the GSK205 formulation, but without the GSK205. For example, 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.

• Animal Groups:

  • Untreated Control: Animals receiving no treatment.

  • Vehicle Control: Animals receiving the vehicle formulation.

  • GSK205 Treatment: Animals receiving the GSK205 formulation.

• Administration:

  • Administer the GSK205 formulation or the vehicle control to the respective animal groups via the chosen route (e.g., intraperitoneal injection, oral gavage).

  • Ensure the volume of administration is consistent across all groups.

• Monitoring and Endpoint Analysis:

  • Monitor the animals for any adverse effects.

  • At the designated time points, perform the necessary measurements or collect tissues for analysis to assess the physiological or pathological endpoint of interest.

• Data Interpretation:

  • Compare the results from the GSK205-treated group to the vehicle control group to determine the specific effect of GSK205.

  • Compare the vehicle control group to the untreated control group to identify any effects of the vehicle itself.

Visualizations

Signaling Pathway

Caption: Simplified signaling pathway of the TRPV4 channel and its inhibition by GSK205.

Experimental Workflow

Caption: General experimental workflow for studies involving GSK205 and a vehicle control.

Logical Relationship: Troubleshooting Vehicle Effects

Caption: Logical workflow for troubleshooting unexpected vehicle effects in GSK205 experiments.

References

• 1. Functional Characterization of TRPV4 As an Osmotically Sensitive Ion Channel in Articular Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activation of TRPV4 by mechanical, osmotic or pharmaceutical stimulation is anti-inflammatory blocking IL-1β mediated articular cartilage matrix destruction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. TRPV4 is necessary for trigeminal irritant pain and functions as a cellular formalin receptor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ensuring Complete Washout of GSK205 in Electrophysiology Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in ensuring the complete and effective washout of GSK205 during electrophysiology experiments.

Frequently Asked Questions (FAQs)

What is GSK205 and what is its primary mechanism of action?

GSK205 is a potent and selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel.[1] Its primary mechanism of action is to block the influx of cations, including Ca2+, through the TRPV4 channel, thereby inhibiting its function.[1][2] TRPV4 channels are involved in a variety of physiological processes, including sensing osmotic pressure, temperature, and mechanical stress.[2]

What are the key physicochemical properties of GSK205 relevant to electrophysiology?

Understanding the properties of GSK205 is crucial for its effective use and subsequent washout in electrophysiology experiments.

Property	Value/Information	Source
Target	Transient Receptor Potential Vanilloid 4 (TRPV4)	[1]
IC₅₀	4.19 µM for inhibiting TRPV4-mediated Ca²⁺ influx	[1]
Molecular Weight	481.45 g/mol	MedChemExpress
Solubility	Soluble in DMSO	MedChemExpress
Stock Solution	Prepare stock solutions in DMSO. For long-term storage, store at -20°C for up to 1 year or -80°C for up to 2 years.	MedChemExpress

How should I prepare and apply GSK205 in an electrophysiology experiment?

For electrophysiological recordings, GSK205 is typically dissolved in an external recording solution. Given its solubility in DMSO, it is common to first prepare a concentrated stock solution in DMSO and then dilute it to the final working concentration in the external solution. It is critical to keep the final DMSO concentration in the recording solution as low as possible (ideally ≤0.1%) to avoid solvent effects on the cells and ion channels.

Is complete washout of GSK205 achievable?

While specific data on the washout kinetics of GSK205 from TRPV4 channels is not extensively published, the reversible nature of the block by other small molecule antagonists of TRP channels suggests that washout is generally achievable. However, "complete" washout can be influenced by several factors, including the compound's binding kinetics, its lipophilicity, and the experimental setup. It is therefore essential to empirically validate the completeness of washout in your specific experimental system.

What are the potential off-target effects of GSK205?

It has been reported that GSK205 can also inhibit the TRPA1 ion channel. This cross-reactivity is an important consideration when interpreting experimental results, as any observed effects may not be solely due to the inhibition of TRPV4.

Troubleshooting Guides

Problem: Incomplete or Slow Washout of GSK205

Incomplete washout can lead to the misinterpretation of subsequent experimental manipulations. The following steps provide a guide to troubleshoot and validate the washout of GSK205.

Recommended Experimental Protocol for Washout Validation:

• Establish a Stable Baseline: Obtain a stable whole-cell recording and establish a baseline of TRPV4 channel activity. This can be achieved by applying a TRPV4 agonist, such as GSK1016790A, to elicit a consistent and measurable current.

• Apply GSK205: Perfuse the cell with the external solution containing GSK205 at the desired concentration until a maximal and stable inhibition of the TRPV4-mediated current is observed.

• Initiate Washout: Switch the perfusion back to the control external solution (without GSK205).

• Monitor Recovery: Continuously monitor the recovery of the TRPV4-mediated current. The time it takes for the current to return to the pre-GSK205 baseline level is the washout time.

• Re-application of Agonist (Optional but Recommended): After the current has appeared to fully recover, a re-application of the TRPV4 agonist can confirm that the channel's sensitivity has returned to its initial state.

Factors Influencing Washout and Optimization Strategies:

Factor	Influence on Washout	Optimization Strategy
Perfusion Rate	A faster and more efficient perfusion system will facilitate a quicker exchange of solutions around the cell, leading to a faster washout.	Ensure your perfusion system has a rapid solution exchange time. Maintain a consistent flow rate for both the drug application and the washout solution to avoid mechanical artifacts.
Compound Concentration	Higher concentrations of GSK205 may require longer washout times due to a larger number of molecules needing to dissociate from the binding site and diffuse away.	Use the lowest effective concentration of GSK205 needed to achieve the desired level of inhibition.
Lipophilicity of the Compound	Highly lipophilic compounds can partition into the cell membrane or other hydrophobic compartments, leading to a slower washout.	While the lipophilicity of GSK205 is fixed, being aware of this property can help in understanding potentially slow washout kinetics.
Temperature	Temperature can affect the binding and unbinding kinetics of the drug.	Maintain a stable and controlled temperature throughout the experiment to ensure reproducibility.
Cellular Health	Unhealthy cells may have altered membrane properties that could affect drug washout.	Ensure that the cells are healthy and that the recording conditions are optimal.

Problem: Unexpected effects or lack of response with GSK205

If you observe unexpected results or a lack of effect with GSK205, consider the following:

• Compound Integrity: Ensure that the GSK205 stock solution has been stored correctly and has not undergone multiple freeze-thaw cycles, which could lead to degradation.

• Solubility Issues: At higher concentrations, GSK205 may precipitate out of the aqueous recording solution. Visually inspect the solution for any signs of precipitation.

• Off-Target Effects: Remember the potential for GSK205 to inhibit TRPA1 channels. If your cells express TRPA1, some of the observed effects may be due to the inhibition of this channel. Consider using a specific TRPA1 antagonist to dissect the individual contributions of each channel.

• Vehicle Control: Always include a vehicle control (external solution with the same final concentration of DMSO used for GSK205) to ensure that the observed effects are not due to the solvent.

Visualizations

Caption: A generalized workflow for an electrophysiology experiment to determine the washout time of GSK205.

Caption: Simplified signaling pathway of TRPV4 activation and its inhibition by GSK205.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Functional Characterization of TRPV4 As an Osmotically Sensitive Ion Channel in Articular Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]

GSK205 light sensitivity and handling precautions

Important Notice: Publicly available information regarding a compound specifically designated as "GSK205" is limited. The following guidance is based on general best practices for handling potentially light-sensitive research compounds. Researchers should always consult any available Safety Data Sheet (SDS) or manufacturer-specific handling instructions for the most accurate and comprehensive information. If "GSK205" is an internal designation, please refer to your institution's internal documentation.

Frequently Asked Questions (FAQs)

Q1: Is GSK205 sensitive to light?

A1: While specific photostability data for "GSK205" is not publicly available, many complex organic molecules, particularly those with aromatic rings or conjugated systems, can be sensitive to light. Exposure to UV or even ambient light can lead to degradation, isomerization, or other photochemical reactions, potentially affecting the compound's potency and experimental results. It is best practice to assume light sensitivity unless data indicates otherwise.

Q2: How should I store GSK205?

A2: As a precaution, GSK205 should be stored in a light-protected environment. Amber vials or containers wrapped in aluminum foil are recommended. For long-term storage, it is advisable to keep the compound in a cool, dark, and dry place, such as a desiccator at -20°C or -80°C, depending on the manufacturer's recommendations. Aliquoting the compound upon receipt can also minimize freeze-thaw cycles and exposure to ambient conditions.

Q3: What are the general handling precautions for GSK205 during an experiment?

A3: When working with GSK205, it is recommended to minimize light exposure at all stages of the experiment. This includes sample preparation, incubation, and analysis. Working in a dimly lit room or using red light can be beneficial. Additionally, standard laboratory personal protective equipment (PPE), such as gloves, a lab coat, and safety glasses, should always be worn.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent experimental results or loss of compound activity.	Compound degradation due to light exposure.	1. Prepare fresh stock solutions of GSK205 for each experiment. 2. Protect all solutions containing GSK205 from light by using amber tubes or wrapping them in foil. 3. Minimize the time the compound is exposed to ambient light during experimental setup.
Precipitate forms in the stock solution.	Poor solubility or compound degradation.	1. Ensure the correct solvent is being used as recommended by the supplier. 2. Gentle warming or sonication may help to redissolve the compound, but be cautious as this can also accelerate degradation. 3. If precipitation persists, it may be a sign of degradation, and a fresh vial of the compound should be used.
Unexpected color change in the solution.	Photochemical reaction or degradation.	1. Discard the solution immediately. 2. Review handling procedures to ensure adequate light protection. 3. Prepare a fresh solution, taking extra care to minimize light exposure.

Experimental Workflow: Handling a Light-Sensitive Compound

The following diagram outlines a general workflow for handling a potentially light-sensitive compound like GSK205.

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of GSK205 and Other TRPV4 Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of GSK205 with other prominent Transient Receptor Potential Vanilloid 4 (TRPV4) antagonists. The information presented herein is supported by experimental data to aid researchers in selecting the most appropriate pharmacological tools for their studies.

Data Presentation: Quantitative Comparison of TRPV4 Antagonists

The following tables summarize the half-maximal inhibitory concentration (IC50) values for GSK205 and other commonly used TRPV4 antagonists across different species. This data provides a quantitative measure of their potency.

Table 1: IC50 Values of TRPV4 Antagonists (in nM)

Antagonist	Human (hTRPV4)	Rat (rTRPV4)	Mouse (mTRPV4)
GSK205	~600[1]	-	-
HC-067047	48[2][3][4][5][6]	133[2][3][4][5]	17[2][3][4][5]
RN-1734	2300[5][7][8]	3200[5][7][8]	5900[5][7][8]
GSK2193874	40[6][9]	2[6][9]	-
GSK2798745	1.8[10]	1.6[10]	-

Note: A lower IC50 value indicates a higher potency.

Signaling Pathways and Experimental Workflows

To understand the context in which these antagonists operate, it is crucial to visualize the TRPV4 signaling pathway and the experimental workflows used to assess antagonist efficacy.

TRPV4 signaling pathway and points of antagonism.

Experimental workflows for antagonist screening.

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility.

Calcium Imaging Assay for TRPV4 Antagonist Screening

This protocol is designed for a 96-well plate format using HEK293 cells stably expressing human TRPV4.

Materials:

• HEK293 cells expressing hTRPV4

• Dulbecco's Modified Eagle Medium (DMEM) with 10% FBS

• Poly-D-lysine coated 96-well black-wall, clear-bottom plates

• Fluo-4 AM (acetoxymethyl ester)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• TRPV4 agonist (e.g., 4α-Phorbol 12,13-didecanoate - 4α-PDD)

• TRPV4 antagonist (e.g., GSK205, HC-067047)

• DMSO

Procedure:

• Cell Plating:

  • Seed HEK293-hTRPV4 cells into poly-D-lysine coated 96-well plates at a density of 50,000 cells per well.

  • Incubate overnight at 37°C in a 5% CO2 incubator.

• Dye Loading:

  • Prepare a Fluo-4 AM loading solution: 2 µM Fluo-4 AM and 0.02% Pluronic F-127 in HBSS.

  • Aspirate the culture medium from the wells and wash once with HBSS.

  • Add 100 µL of the Fluo-4 AM loading solution to each well.

  • Incubate for 60 minutes at 37°C, followed by 30 minutes at room temperature, protected from light.

• Antagonist Incubation:

  • Prepare serial dilutions of the TRPV4 antagonist in HBSS.

  • Wash the cells twice with HBSS to remove excess dye.

  • Add 100 µL of the antagonist solution to the respective wells and incubate for 15-30 minutes at room temperature.

• Agonist Stimulation and Measurement:

  • Prepare the TRPV4 agonist solution (e.g., 1 µM 4α-PDD) in HBSS.

  • Place the plate in a fluorescence plate reader (e.g., FlexStation 3) equipped with an automated liquid handling system.

  • Record baseline fluorescence (Excitation: 490 nm, Emission: 525 nm) for 20 seconds.

  • Add 50 µL of the agonist solution to each well.

  • Continue recording the fluorescence intensity for at least 3 minutes.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence after agonist addition.

  • Normalize the response to the control (agonist only) wells.

  • Plot the normalized response against the antagonist concentration to determine the IC50 value.

Whole-Cell Patch-Clamp Electrophysiology for TRPV4 Antagonist Characterization

This protocol is suitable for characterizing the inhibitory effect of antagonists on TRPV4 channels expressed in CHO cells.

Materials:

• CHO cells transiently or stably expressing TRPV4

• Glass coverslips

• Borosilicate glass capillaries

• Patch-clamp amplifier and data acquisition system

• Micromanipulator

• Perfusion system

• External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH 7.4 with NaOH).

• Internal (Pipette) Solution (in mM): 140 CsCl, 10 HEPES, 10 EGTA, 4 Mg-ATP (pH 7.2 with CsOH).

• TRPV4 agonist (e.g., 30 nM GSK1016790A)

• TRPV4 antagonist (e.g., GSK205, HC-067047)

Procedure:

• Cell Preparation:

  • Plate CHO-TRPV4 cells on glass coverslips 24-48 hours before the experiment.

• Pipette Preparation:

  • Pull borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the internal solution.

• Recording:

  • Place a coverslip in the recording chamber and perfuse with the external solution.

  • Approach a single cell with the patch pipette and form a gigaohm seal (>1 GΩ).

  • Rupture the membrane to achieve the whole-cell configuration.

  • Hold the cell at a holding potential of -60 mV.

  • Apply a voltage ramp protocol (e.g., -100 mV to +100 mV over 200 ms) to record baseline currents.

• Compound Application:

  • Perfuse the cell with the external solution containing the TRPV4 agonist to elicit an inward current.

  • Once a stable current is achieved, co-perfuse with the external solution containing both the agonist and the desired concentration of the antagonist.

  • Record the inhibition of the agonist-induced current.

• Data Analysis:

  • Measure the peak inward and outward currents before and after antagonist application.

  • Calculate the percentage of inhibition for each antagonist concentration.

  • Construct a concentration-response curve to determine the IC50 value.

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Structure of human TRPV4 in complex with GTPase RhoA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Functional Characterization of TRPV4 As an Osmotically Sensitive Ion Channel in Articular Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. TRPV4: A Physio and Pathophysiologically Significant Ion Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 8. TRPing to the Point of Clarity: Understanding the Function of the Complex TRPV4 Ion Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Multifaceted Functions of TRPV4 and Calcium Oscillations in Tissue Repair - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to TRPV4 Inhibitors: GSK205 versus RN-1734

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of two commonly used small-molecule inhibitors of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel: GSK205 and RN-1734. The information presented is curated from publicly available experimental data to assist researchers in selecting the most appropriate tool compound for their specific in vitro and in vivo studies.

Executive Summary

Both GSK205 and RN-1734 are effective antagonists of the TRPV4 ion channel, a key player in a multitude of physiological processes including mechanosensation, osmosensation, and temperature sensing. While both compounds inhibit TRPV4-mediated calcium influx, they exhibit distinct potency and selectivity profiles. RN-1734 demonstrates a more selective inhibition of TRPV4 over other tested TRP channels. In contrast, GSK205 also displays activity against the TRPA1 channel, which could be a critical consideration for studies where target specificity is paramount. The choice between these two inhibitors will ultimately depend on the specific experimental context, including the species being studied and the potential for off-target effects to influence the research outcomes.

Data Presentation: Quantitative Comparison of Inhibitor Properties

The following table summarizes the key quantitative data for GSK205 and RN-1734 based on reported experimental findings.

Parameter	GSK205	RN-1734
Target	TRPV4	TRPV4
IC50 for TRPV4	4.19 µM (unspecified species)	hTRPV4: 2.3 µM[1][2] rTRPV4: 3.2 µM[1][2] mTRPV4: 5.9 µM[1][2]
Selectivity	Inhibits TRPA1 (IC50 = 5.56 µM)[3]. No significant activity against TRPV1, TRPV2, and TRPV3[3].	Selective for TRPV4 over other TRP channels. IC50 values are >30 µM for TRPV3 and TRPM8, and >100 µM for TRPV1[1].
Mechanism of Action	Antagonist of TRPV4-mediated Ca2+ influx.	Selective antagonist of TRPV4[1][2].

Signaling Pathway and Experimental Workflow

To visually represent the mechanisms and experimental procedures discussed, the following diagrams have been generated using the DOT language.

Fig. 1: TRPV4 Signaling Pathway and Inhibition

Fig. 2: Calcium Imaging Experimental Workflow

Experimental Protocols

Calcium Imaging Assay for TRPV4 Inhibition

This protocol is a generalized procedure for assessing the inhibitory effect of compounds on TRPV4-mediated calcium influx.

1. Cell Culture and Preparation:

• Cell Line: Human Embryonic Kidney (HEK293) cells stably or transiently expressing the TRPV4 channel of the desired species (human, rat, or mouse).

• Culture Conditions: Culture cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and a selection agent (e.g., G418) if using a stable cell line. Maintain at 37°C in a humidified atmosphere with 5% CO2.

• Plating: Seed cells onto 96-well black-walled, clear-bottom plates at a density that ensures a confluent monolayer on the day of the experiment.

2. Dye Loading:

• Reagent: Fura-2 AM (or other suitable calcium-sensitive dyes like Fluo-4 AM).

• Procedure:

  • Prepare a loading buffer containing Fura-2 AM at a final concentration of 2-5 µM in a physiological salt solution (e.g., Hanks' Balanced Salt Solution - HBSS) supplemented with 20 mM HEPES.

  • Remove the culture medium from the wells and wash once with HBSS.

  • Add the Fura-2 AM loading buffer to each well and incubate for 30-60 minutes at 37°C in the dark.

  • After incubation, wash the cells twice with HBSS to remove extracellular dye.

3. Compound Incubation:

• Preparation: Prepare stock solutions of GSK205 and RN-1734 in DMSO. Dilute the compounds to the desired final concentrations in HBSS.

• Incubation: Add the diluted compounds to the respective wells and incubate for 15-30 minutes at room temperature. Include vehicle control (DMSO) wells.

4. Agonist Stimulation and Data Acquisition:

• Agonist: Use a potent TRPV4 agonist such as GSK1016790A. Prepare a stock solution in DMSO and dilute to the desired final concentration (e.g., EC80) in HBSS.

• Measurement: Use a fluorescence plate reader or a fluorescence microscope equipped for ratiometric imaging (for Fura-2) or single-wavelength measurement (for Fluo-4).

  • Record baseline fluorescence for a short period.

  • Add the TRPV4 agonist to all wells simultaneously using an automated dispenser.

  • Continue recording the fluorescence signal for several minutes to capture the peak calcium response and its subsequent decay. For Fura-2, measure the ratio of emission at 510 nm following excitation at 340 nm and 380 nm.

5. Data Analysis:

• Calculate the change in fluorescence intensity or ratio before and after agonist addition.

• Normalize the response in compound-treated wells to the response in vehicle-treated wells (positive control) and no-agonist wells (negative control).

• Plot the normalized response against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Whole-Cell Patch-Clamp Electrophysiology for TRPV4 Inhibition

This protocol outlines the procedure for measuring TRPV4 channel currents and their inhibition by test compounds.

1. Cell Preparation:

• Use HEK293 cells expressing TRPV4, plated on glass coverslips.

• Mount the coverslip in a recording chamber on the stage of an inverted microscope.

2. Solutions:

• External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 glucose (pH adjusted to 7.4 with NaOH).

• Internal (Pipette) Solution (in mM): 140 CsCl, 10 HEPES, 10 EGTA, 4 Mg-ATP (pH adjusted to 7.2 with CsOH). Cesium is used to block potassium channels.

3. Recording Setup:

• Pipettes: Pull borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the internal solution.

• Amplifier and Digitizer: Use a patch-clamp amplifier and a data acquisition system.

4. Recording Procedure:

• Establish a gigaohm seal between the patch pipette and the cell membrane.

• Rupture the membrane to achieve the whole-cell configuration.

• Clamp the cell at a holding potential of -60 mV.

• Apply voltage ramps (e.g., from -100 mV to +100 mV over 200 ms) to elicit TRPV4 currents.

5. Compound Application and Data Acquisition:

• Perfuse the recording chamber with the external solution containing the TRPV4 agonist (e.g., GSK1016790A) to establish a stable baseline current.

• Once a stable current is achieved, co-perfuse the agonist with increasing concentrations of the inhibitor (GSK205 or RN-1734).

• Record the current responses at each inhibitor concentration.

6. Data Analysis:

• Measure the peak current amplitude at a specific voltage (e.g., +80 mV) in the presence of the agonist alone and with different concentrations of the inhibitor.

• Calculate the percentage of inhibition for each concentration.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to determine the IC50 value.

Conclusion

The selection of a TRPV4 inhibitor for research purposes requires careful consideration of its pharmacological properties. RN-1734 offers higher selectivity for TRPV4, making it a preferable choice for studies where off-target effects on TRPA1 could be a confounding factor. GSK205, while also a potent TRPV4 antagonist, its dual activity on TRPA1 may be advantageous in specific contexts where the combined inhibition of both channels is desired, or it may necessitate the use of additional controls to dissect the specific contribution of TRPV4 inhibition. The experimental protocols provided in this guide offer a starting point for the in vitro characterization of these and other TRPV4 inhibitors.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Whole Cell Patch Clamp Protocol [protocols.io]
• 3. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of TRPV4 Inhibition: A Comparative Guide to GSK205 and siRNA Knockdown

For Researchers, Scientists, and Drug Development Professionals

In the quest to elucidate the function of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel and validate it as a therapeutic target, two powerful techniques are frequently employed: pharmacological inhibition with small molecules like GSK205 and genetic silencing using small interfering RNA (siRNA). This guide provides a comparative overview of these two approaches, supported by experimental data and detailed protocols, to aid researchers in designing and interpreting their studies. While direct head-to-head comparisons in a single study are not abundant, this guide synthesizes available data to highlight the principles of cross-validation.

Data Presentation: Comparative Effects of TRPV4 Inhibition

To illustrate the comparative efficacy of pharmacological antagonism versus genetic silencing, the following table summarizes data from a study investigating the role of TRPV4 in stretch-induced inflammation in human annulus fibrosus cells. While this particular study utilized the TRPV4 antagonist GSK2193874 and CRISPR-Cas9 knockout, the principles of comparing a pharmacological inhibitor to a genetic approach are directly analogous to a GSK205 versus siRNA experiment. The data demonstrates that both methods lead to a significant reduction in the expression of inflammatory mediators, thereby validating TRPV4's role in this process.[1]

Experimental Condition	Fold Change in IL-6 mRNA Expression (vs. Non-Stretched Control)	Fold Change in IL-8 mRNA Expression (vs. Non-Stretched Control)	Fold Change in COX-2 mRNA Expression (vs. Non-Stretched Control)
Stretched Control	4.5	3.8	5.2
Stretched + GSK2193874 (500 nM)	2.1	2.3	2.5
Stretched with TRPV4 Knockout	2.4	1.1 (not significantly different from non-stretched)	Not Reported

Table 1: Comparative effects of a TRPV4 antagonist (GSK2193874) and TRPV4 knockout on the gene expression of inflammatory markers in human annulus fibrosus cells subjected to hyperphysiological stretching. Data is adapted from a study by Walter et al., 2020. This serves as a proxy for comparing GSK205 and siRNA knockdown.[1]

Experimental Workflow and Signaling Pathways

To visually represent the experimental design and the underlying biological mechanisms, the following diagrams are provided.

Caption: Experimental workflow for cross-validating the effects of a pharmacological inhibitor (GSK205) with genetic knockdown (siRNA) of TRPV4.

Caption: Simplified TRPV4 signaling pathway illustrating the distinct points of intervention for GSK205 (channel antagonism) and siRNA (mRNA degradation).

Experimental Protocols

Below are detailed methodologies for the key experiments cited in this guide, synthesized from multiple sources to provide a comprehensive protocol.

Protocol 1: Pharmacological Inhibition of TRPV4 with GSK205

This protocol is based on methodologies for using GSK series antagonists.[1][2]

• Cell Culture: Human annulus fibrosus cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Preparation of GSK205 Stock Solution: Prepare a stock solution of GSK205 in dimethyl sulfoxide (B87167) (DMSO). Further dilute the stock solution in culture medium to the desired final concentrations (e.g., 20 nM, 100 nM, 500 nM).

• Treatment: When cells reach 80-90% confluency, replace the culture medium with a medium containing the desired concentration of GSK205 or vehicle (DMSO) control. Incubate for 1-2 hours prior to applying the experimental stimulus.

• Application of Stimulus: Following pre-incubation with the antagonist, subject the cells to hyperphysiological cyclic stretching (e.g., 20% strain at 0.1 Hz for 1 hour).

• Post-Stimulus Analysis: Immediately after the stimulus, harvest the cells for downstream analysis, such as RNA extraction for qPCR to measure the expression of inflammatory genes.

Protocol 2: siRNA-Mediated Knockdown of TRPV4

This protocol is a generalized procedure for siRNA transfection.[3][4][5]

• Cell Seeding: Seed the cells in 6-well plates at a density that will result in 50-70% confluency at the time of transfection.

• siRNA Preparation: On the day of transfection, prepare two sets of tubes. In the first set, dilute the TRPV4-targeting siRNA and a non-targeting control siRNA in a serum-free medium. In the second set, dilute the transfection reagent (e.g., Lipofectamine RNAiMAX) in a serum-free medium.

• Transfection Complex Formation: Combine the contents of the two sets of tubes and incubate at room temperature for 15-20 minutes to allow the formation of siRNA-lipid complexes.

• Transfection: Add the transfection complexes dropwise to the cells. Gently rock the plate to ensure even distribution.

• Incubation: Incubate the cells with the transfection complexes for 24-72 hours at 37°C. The optimal time for knockdown should be determined empirically.

• Validation of Knockdown: After the incubation period, a subset of cells should be harvested to validate the knockdown efficiency of TRPV4 at both the mRNA (via qPCR) and protein (via Western blot) levels.

• Application of Stimulus and Analysis: Once knockdown is confirmed, the remaining cells can be subjected to the experimental stimulus (e.g., hyperphysiological stretching) and subsequently analyzed as described in Protocol 1.

Conclusion

References

• 1. TRPV4 Inhibition and CRISPR-Cas9 Knockout Reduce Inflammation Induced by Hyperphysiological Stretching in Human Annulus Fibrosus Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of GSK2798745: A Clinical Candidate for Inhibition of Transient Receptor Potential Vanilloid 4 (TRPV4) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mybiosource.com [mybiosource.com]
• 5. Knockdown of Target Genes by siRNA In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of GSK205's Effect on TRPV4 and TRPA1

A comprehensive guide for researchers on the dual inhibitory action of GSK205 on two key transient receptor potential channels.

This guide provides a detailed comparative analysis of the effects of GSK205 on Transient Receptor Potential Vanilloid 4 (TRPV4) and Transient Receptor Potential Ankyrin 1 (TRPA1) channels. GSK205, initially identified as a selective TRPV4 antagonist, has been shown to also exhibit inhibitory activity against TRPA1, making it a subject of interest for studies on pain and inflammation where both channels are implicated.[1][2] This document presents quantitative data, experimental methodologies, and visual representations of the relevant pathways and workflows to support further research and drug development.

Data Presentation: GSK205 Potency on TRPV4 and TRPA1

The inhibitory potency of GSK205 on TRPV4 and TRPA1 has been quantified using cellular assays. The following table summarizes the half-maximal inhibitory concentration (IC50) values obtained from in vitro experiments.

Target Channel	IC50 Value	Experimental Context
TRPV4	~0.6 µM	Inhibition of ligand-gated and hypo-osmotic activation of human TRPV4 channels, measured by Ca²+ imaging.[3]
TRPV4	4.19 µM	Inhibition of TRPV4-mediated Ca²+ influx.[1][4]
TRPA1	5.56 ± 0.4 µM	Inhibition of mustard oil-activated mouse TRPA1 in transfected N2a cells, measured by Ca²+ imaging.[1]

Note: The variation in reported IC50 values for TRPV4 may be attributed to different experimental conditions, cell types, and activation methods.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the analysis of GSK205's effects on TRPV4 and TRPA1.

In Vitro Inhibition Assay using Calcium Imaging

This method is commonly used to determine the inhibitory potency of compounds on ion channels like TRPV4 and TRPA1 by measuring changes in intracellular calcium concentration.

Objective: To determine the IC50 value of GSK205 for TRPV4 and TRPA1.

Materials:

• Neuro2a (N2a) cells heterologously expressing either mouse TRPV4 or mouse TRPA1.

• GSK205.

• TRPV4 agonist (e.g., 4α-Phorbol 12,13-didecanoate, 4αPDD).[3]

• TRPA1 agonist (e.g., Mustard Oil).[1]

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

• Cell culture reagents.

• Fluorescence plate reader or microscope.

Procedure:

• Cell Culture and Transfection: N2a cells are cultured under standard conditions and transfected with plasmids encoding for either TRPV4 or TRPA1.

• Cell Plating: Transfected cells are plated into 96-well plates suitable for fluorescence measurements.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM) according to the manufacturer's instructions. This allows for the measurement of changes in intracellular calcium concentration ([Ca²⁺]i).

• Compound Incubation: Cells are pre-incubated with varying concentrations of GSK205 for a defined period (e.g., 15 minutes).[5]

• Agonist Stimulation: Following incubation with GSK205, cells are stimulated with a known agonist for the respective channel (e.g., 100 µM mustard oil for TRPA1 or a suitable concentration of 4αPDD for TRPV4).[1]

• Fluorescence Measurement: Changes in intracellular calcium are recorded using a fluorescence plate reader or microscope. The fluorescence intensity is proportional to the [Ca²⁺]i.

• Data Analysis: The peak fluorescence response is measured for each concentration of GSK205. The data is then normalized to the response of the agonist alone (vehicle control). The IC50 value is calculated by fitting the concentration-response data to a sigmoidal dose-response curve.

Patch-Clamp Electrophysiology

This technique allows for the direct measurement of ion channel currents, providing detailed information about the mechanism of inhibition.

Objective: To confirm the inhibitory effect of GSK205 on TRPV4-mediated currents.

Materials:

• N2a cells expressing rat TRPV4 (rTRPV4).[5]

• GSK205.

• TRPV4 agonist (e.g., Formalin 0.01%).[5]

• Patch-clamp rig including amplifier, micromanipulator, and data acquisition system.

• Glass micropipettes.

• Intracellular and extracellular recording solutions.

Procedure:

• Cell Preparation: Transfected N2a cells are prepared on coverslips for recording.

• Whole-Cell Configuration: A glass micropipette filled with intracellular solution is used to form a high-resistance seal with the cell membrane. The membrane patch under the pipette tip is then ruptured to achieve the whole-cell configuration, allowing for control of the intracellular environment and measurement of whole-cell currents.

• Baseline Recording: A baseline current is recorded before the application of any compounds.

• Agonist Application: The TRPV4 agonist is applied to the cell to evoke an inward current.

• Inhibitor Application: GSK205 is co-applied with the agonist to observe its effect on the channel current.[5]

• Data Acquisition and Analysis: Currents are recorded at different membrane potentials (e.g., +100 mV and -100 mV).[5] The current density (current normalized to cell capacitance) is calculated and compared between the agonist-only and agonist + GSK205 conditions to determine the extent of inhibition.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for evaluating GSK205 and the general signaling pathways of TRPV4 and TRPA1.

Caption: Experimental workflow for determining the IC50 of GSK205.

Caption: Inhibition of TRPV4 and TRPA1 signaling pathways by GSK205.

References

• 1. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Functional Characterization of TRPV4 As an Osmotically Sensitive Ion Channel in Articular Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. TRPV4 is necessary for trigeminal irritant pain and functions as a cellular formalin receptor - PMC [pmc.ncbi.nlm.nih.gov]

GSK205: A Selective Antagonist of TRPV4 with No Activity at TRPV1, TRPV2, and TRPV3 Channels

For researchers, scientists, and drug development professionals, understanding the selectivity of a chemical probe is paramount. This guide provides a comparative analysis of GSK205, a known TRPV4 antagonist, and its activity across other members of the thermo-TRPV subfamily: TRPV1, TRPV2, and TRPV3. Experimental data demonstrates that GSK205 exhibits selectivity for TRPV4, with no significant inhibitory effects on TRPV1, TRPV2, or TRPV3 channels.

Selectivity Profile of GSK205

Experimental evidence indicates that GSK205 is a potent antagonist of the TRPV4 ion channel. In contrast, studies have shown a lack of inhibitory activity of GSK205 against TRPV1, TRPV2, and TRPV3, even at high concentrations. The following table summarizes the available quantitative data on the selectivity of GSK205.

Target Channel	Agonist Used	GSK205 IC50 (µM)	Fold Selectivity (vs. TRPV4)
TRPV4	GSK1016790A	4.19[1]	-
TRPV1	Capsaicin	>25[2]	>6
TRPV2	2-APB	>25[2]	>6
TRPV3	2-APB	>25[2]	>6
TRPA1	AITC	5.56[2]	0.75

Note: The fold selectivity is calculated as the IC50 for the off-target channel divided by the IC50 for TRPV4. A higher value indicates greater selectivity for TRPV4. The IC50 values for TRPV1, TRPV2, and TRPV3 are presented as greater than the highest tested concentration, indicating no significant inhibition was observed.

Experimental Protocols

The determination of the selectivity profile of GSK205 is typically achieved through in vitro assays, primarily using calcium imaging or electrophysiological techniques in cell lines heterologously expressing the target TRP channel.

Calcium Imaging Assay for TRPV Channel Antagonism

This method provides a high-throughput assessment of channel activity by measuring changes in intracellular calcium concentration.

• Cell Culture and Transfection: Human Embryonic Kidney (HEK293) or other suitable cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum and antibiotics. Cells are then transiently or stably transfected with a plasmid containing the cDNA for the human or rodent TRP channel of interest (hTRPV1, hTRPV2, hTRPV3, or hTRPV4).

• Cell Plating: Transfected cells are seeded into 96- or 384-well black-walled, clear-bottom plates and allowed to adhere overnight.

• Dye Loading: The cell culture medium is removed, and the cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) in a physiological buffer (e.g., Hanks' Balanced Salt Solution) for 30-60 minutes at 37°C.

• Compound Incubation: After washing to remove excess dye, cells are incubated with various concentrations of the antagonist (GSK205) or vehicle control for a predetermined period.

• Agonist Stimulation and Signal Detection: The plate is placed in a fluorescence plate reader (e.g., FLIPR). The respective channel agonist (e.g., Capsaicin for TRPV1, 2-APB for TRPV2 and TRPV3, GSK1016790A for TRPV4) is added to the wells to stimulate calcium influx. The change in fluorescence intensity is measured over time.

• Data Analysis: The inhibitory effect of the antagonist is calculated as the percentage reduction in the agonist-induced fluorescence signal. IC50 values are determined by fitting the concentration-response data to a sigmoidal dose-response curve.

Signaling Pathways

The following diagrams illustrate the generalized signaling pathways associated with the activation of TRPV1, TRPV2, TRPV3, and TRPV4 channels.

TRPV1 Signaling Pathway

TRPV2 Signaling Pathway

TRPV3 Signaling Pathway

TRPV4 Signaling Pathway and Inhibition by GSK205

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]

Reproducibility of GSK205's Effects: A Comparative Guide for Researchers

GSK205, a widely utilized tool compound for studying the transient receptor potential vanilloid 4 (TRPV4) ion channel, has demonstrated varied efficacy and potency across a range of preclinical studies. This guide provides a comparative analysis of the reported effects of GSK205, focusing on its reproducibility in different experimental settings. The quantitative data, experimental protocols, and underlying signaling pathways are presented to aid researchers in designing and interpreting their own investigations.

In Vitro Potency of GSK205: A Tale of Two Cell Types

The half-maximal inhibitory concentration (IC50) of GSK205 for TRPV4 has been reported in at least two different cell-based assays, revealing a notable difference in potency depending on the experimental system.

One study determined the IC50 of GSK205 to be 4.19 μM in Neuro-2a (N2a) cells, a mouse neuroblastoma cell line, that were engineered to express rat TRPV4.[1] In contrast, another investigation utilizing primary porcine articular chondrocytes, which endogenously express TRPV4, reported a significantly lower IC50 of approximately 600 nM .[2] This discrepancy highlights the potential for cell type-specific factors to influence the apparent potency of GSK205 and underscores the importance of considering the experimental context when comparing results.

A study also explored the activity of GSK205 on the related transient receptor potential ankyrin 1 (TRPA1) channel, identifying an IC50 of 5.56 μM .[1] This finding suggests that at higher concentrations, GSK205 may exhibit off-target effects by inhibiting TRPA1, a factor that should be considered in the interpretation of experimental outcomes, especially at concentrations exceeding its TRPV4 IC50.

Compound	Target	Cell Line/System	IC50	Reference
GSK205	TRPV4	N2a (rat TRPV4 overexpression)	4.19 μM	[1]
GSK205	TRPV4	Porcine Articular Chondrocytes	~600 nM	[2]
GSK205	TRPA1	N2a (mouse TRPA1 overexpression)	5.56 μM	[1]

In Vivo Efficacy in Pain Models: Dose-Dependent but Quantitatively Undefined

In animal models of pain, GSK205 has been shown to produce dose-dependent analgesic effects. One study investigating trigeminal irritant pain induced by formalin demonstrated that subcutaneous administration of GSK205 significantly attenuated nocifensive behavior.[2] While the effect was clearly dose-dependent, the study did not report a specific ED50 value, which would quantify the dose required to achieve 50% of the maximal effect. The lack of a reported ED50 makes direct comparison of in vivo potency across different studies challenging.

Experimental Protocols

To facilitate the replication and comparison of findings, detailed methodologies for the key experiments cited are provided below.

Calcium Imaging Assay

This assay is used to measure the influx of calcium ions into cells upon channel activation, a key indicator of TRPV4 activity.

Calcium Imaging Workflow

Trigeminal Formalin Pain Model

This in vivo model is used to assess pain behavior in response to a chemical irritant.

Trigeminal Formalin Pain Model Workflow

Signaling Pathways

GSK205 exerts its effects by blocking the TRPV4 ion channel, which is a non-selective cation channel. Activation of TRPV4 leads to an influx of calcium ions, initiating a cascade of downstream signaling events.

GSK205 Mechanism of Action

Conclusion

The reproducibility of GSK205's effects is influenced by the specific experimental conditions. The reported in vitro potency varies significantly between different cell types, suggesting that the cellular context is a critical determinant of its activity. While GSK205 demonstrates dose-dependent efficacy in in vivo pain models, the lack of standardized reporting of potency metrics like ED50 values limits direct cross-study comparisons. Researchers should be mindful of these variables and the potential for off-target effects on TRPA1 when designing and interpreting experiments with GSK205. Further studies that systematically evaluate the potency and efficacy of GSK205 across a wider range of models and report standardized metrics are needed to fully establish the reproducibility of its effects.

References

• 1. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Functional Characterization of TRPV4 As an Osmotically Sensitive Ion Channel in Articular Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vitro and In Vivo Efficacy of GSK205

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel antagonist, GSK205, with alternative compounds. The following sections detail its performance based on experimental data, provide methodologies for key experiments, and visualize relevant biological pathways and workflows.

In Vitro Efficacy: A Quantitative Comparison

GSK205 is a selective antagonist of the TRPV4 ion channel, demonstrating inhibitory effects on TRPV4-mediated calcium influx. However, subsequent research has led to the development of more potent derivatives and alternative inhibitors. The table below summarizes the in vitro potency of GSK205 and its comparators.

Compound	Target(s)	IC50 (µM)	Cell Line	Assay Type
GSK205	TRPV4, TRPA1	4.19 (TRPV4)[1]	N2a cells expressing rat TRPV4	Calcium Influx Assay[1]
5.56 (TRPA1)	N2a cells expressing mouse TRPA1	Calcium Influx Assay
16-8 (GSK205 derivative)	TRPV4, TRPA1	0.45 (TRPV4)[1]	N2a cells expressing rat TRPV4	Calcium Influx Assay[1]
0.41 (TRPA1)	N2a cells expressing mouse TRPA1	Calcium Influx Assay
16-19 (GSK205 derivative)	TRPV4, TRPA1	0.59 (TRPV4)[1]	N2a cells expressing rat TRPV4	Calcium Influx Assay[1]
0.43 (TRPA1)	N2a cells expressing mouse TRPA1	Calcium Influx Assay
RN-1734	TRPV4	2.3 (human), 3.2 (rat), 5.9 (mouse)	HEK293 cells expressing TRPV4	Calcium Influx Assay
HC-067047	TRPV4	Not explicitly found	Not explicitly found	Not explicitly found
GSK2798745	TRPV4	Potent inhibitor (specific IC50 not found)	Not explicitly found	Not explicitly found

In Vivo Efficacy: Performance in Preclinical Models

The in vivo efficacy of GSK205 and its derivatives has been primarily evaluated in rodent models of pain and inflammation.

Compound	Animal Model	Condition	Key Findings
GSK205	Mouse	Trigeminal Formalin-Induced Pain	Effective in a dose-dependent manner when applied by intradermal injection.[1] No significant effect at 10 mg/kg with systemic application in attenuating the late phase of pain.[1]
16-8 (GSK205 derivative)	Mouse	Trigeminal Formalin-Induced Pain	At 10 mg/kg (i.p.), effectively attenuates the late, neurally-mediated phase of pain.[1] More potent in vivo than GSK205.[1]
16-19 (GSK205 derivative)	Mouse	Trigeminal Formalin-Induced Pain	At 10 mg/kg (i.p.), effectively attenuates the late, neurally-mediated phase of pain.[1] More potent in vivo than GSK205.[1]
RN-1734	Mouse	Cuprizone-Induced Demyelination	Alleviated demyelination, inhibited glial activation, and reduced pro-inflammatory cytokines (TNF-α and IL-1β).
HC-067047	Mouse	Diabetic Neuropathy	Attenuates mechanical allodynia.
GSK2798745	Rat	Pulmonary Edema	Demonstrated efficacy in a PK/PD model of pulmonary edema.

Experimental Protocols

In Vitro Calcium Influx Assay

This protocol is a representative method for assessing the inhibitory activity of compounds on TRPV4 channels using a fluorescence-based calcium influx assay.

1. Cell Culture and Plating:

• Culture HEK293 or N2a cells stably expressing the target TRPV4 channel (e.g., human, rat, or mouse) in appropriate growth medium.
• Seed the cells into 96-well or 384-well black-walled, clear-bottom microplates at a suitable density to achieve a confluent monolayer on the day of the assay.
• Incubate the plates at 37°C in a humidified 5% CO₂ incubator for 24-48 hours.

2. Dye Loading:

• Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) in a physiological salt solution (e.g., HBSS).
• Remove the growth medium from the cell plates and wash the cells once with the salt solution.
• Add the dye-loading solution to each well and incubate the plate in the dark at 37°C for 45-60 minutes.

3. Compound Preparation and Addition:

• Prepare serial dilutions of the test compounds (e.g., GSK205 and alternatives) in the assay buffer. A vehicle control (e.g., DMSO) should be included.
• After dye incubation, wash the cells to remove excess dye.
• Add the diluted compounds to the respective wells and incubate for a predetermined time (e.g., 15-30 minutes) to allow for target engagement.

4. Agonist Stimulation and Signal Detection:

• Prepare a solution of a TRPV4 agonist (e.g., GSK1016790A at a concentration that elicits a submaximal response, such as 5 nM) in the assay buffer.
• Use a fluorescence plate reader equipped with an automated injection system to add the agonist to the wells.
• Measure the fluorescence intensity before and after agonist addition in real-time.

5. Data Analysis:

• The increase in fluorescence intensity upon agonist addition corresponds to the influx of calcium.
• Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.
• Determine the IC50 value by fitting the concentration-response data to a sigmoidal dose-response curve.

In Vivo Formalin-Induced Pain Model

This protocol describes a common method for evaluating the analgesic efficacy of compounds in a rodent model of persistent pain.

1. Animals:

• Use adult male mice (e.g., C57BL/6) weighing 20-25 g.
• Acclimatize the animals to the testing environment for at least 30 minutes before the experiment.

2. Compound Administration:

• Prepare the test compounds (e.g., GSK205, 16-8, 16-19) and vehicle control in a suitable formulation for the intended route of administration (e.g., intraperitoneal injection or subcutaneous injection).
• Administer the compounds at the desired dose (e.g., 10 mg/kg) a specific time before the formalin injection (e.g., 15-30 minutes).

3. Formalin Injection:

• Inject a small volume (e.g., 20 µL) of a dilute formalin solution (e.g., 2.5-5%) into the plantar surface of one hind paw of the mouse.

4. Behavioral Observation:

• Immediately after the formalin injection, place the mouse in a transparent observation chamber.
• Record the cumulative time the animal spends licking, biting, or flinching the injected paw over a set period (e.g., 45-60 minutes).
• The pain response is typically biphasic: an early acute phase (0-5 minutes) and a late tonic phase (15-45 minutes).

5. Data Analysis:

• Calculate the total time spent in nociceptive behaviors for both the early and late phases for each treatment group.
• Compare the behavioral scores of the compound-treated groups to the vehicle control group using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).
• A significant reduction in the duration of pain-related behaviors in the late phase is indicative of analgesic efficacy against inflammatory pain.

Signaling Pathway and Experimental Workflow

TRPV4 Signaling Pathway in Pain and Inflammation

Activation of the TRPV4 channel by various stimuli leads to an influx of calcium ions (Ca²⁺), which acts as a second messenger to trigger downstream signaling cascades involved in pain and inflammation.

Caption: TRPV4 signaling cascade in pain and inflammation.

Experimental Workflow for Efficacy Testing

The following diagram illustrates the general workflow for evaluating the in vitro and in vivo efficacy of TRPV4 inhibitors like GSK205.

Caption: Workflow for in vitro and in vivo efficacy testing.

References

• 1. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Anti-Inflammatory Efficacy of GSK205 Against Dexamethasone and Indomethacin

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Anti-Inflammatory Agents

In the landscape of anti-inflammatory drug discovery, the exploration of novel mechanisms of action is paramount to developing more targeted and effective therapies. This guide provides a comparative overview of the anti-inflammatory effects of GSK205, a selective Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel inhibitor, against two well-established anti-inflammatory drugs: the corticosteroid Dexamethasone and the non-steroidal anti-inflammatory drug (NSAID) Indomethacin. This comparison is based on available preclinical data from two standard models of inflammation: the in vitro lipopolysaccharide (LPS)-induced pro-inflammatory mediator release in macrophages and the in vivo carrageenan-induced paw edema model in rodents.

Executive Summary of Comparative Efficacy

The anti-inflammatory potential of GSK205, Dexamethasone, and Indomethacin is summarized below, highlighting their distinct mechanisms and potencies in preclinical assays. While direct comparative studies are limited, the available data allows for an initial assessment of their relative activities.

Compound	Target/Mechanism of Action	In Vitro Anti-Inflammatory Activity (IC50)	In Vivo Anti-Inflammatory Activity (Effective Dose)
GSK205	TRPV4 Ion Channel Antagonist	IC50 (TRPV4-mediated Ca2+ influx): 4.19 µM.[1] Inhibition of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) has been demonstrated, but specific IC50 values in LPS-stimulated macrophages are not readily available. A structurally related TRPV4 inhibitor, HC-067047, inhibited LPS-stimulated phagocytosis with an IC50 of 8 µM.[2]	Effective doses in the carrageenan-induced paw edema model are not widely reported. However, TRPV4 antagonists have been shown to reduce inflammation in various in vivo models.
Dexamethasone	Glucocorticoid Receptor (GR) Agonist	IC50 (TNF-α release inhibition in human retinal pericytes): ~2 nM - 1 µM.[3] IC50 (MCP-1 release inhibition): 3 nM.[3]	Effective Dose (Carrageenan-induced paw edema in rats): Doses ranging from 0.1 to 1 mg/kg have been shown to be effective.
Indomethacin	Non-selective COX-1 and COX-2 Inhibitor	IC50 (PGE2 release inhibition in human synovial cells): 5.5 ± 0.1 nM.[2]	Effective Dose (Carrageenan-induced paw edema in rats): Typically effective at doses of 5-10 mg/kg.[4]

Signaling Pathways and Mechanisms of Action

The anti-inflammatory effects of these three compounds are mediated through distinct signaling pathways.

GSK205: Targeting the TRPV4 Ion Channel

GSK205 exerts its anti-inflammatory effects by blocking the TRPV4 ion channel, a non-selective cation channel implicated in mechanosensation, osmosensation, and inflammatory signaling. Activation of TRPV4 in immune cells, such as macrophages, can lead to an influx of calcium ions (Ca2+), triggering downstream signaling cascades that result in the production and release of pro-inflammatory mediators. By inhibiting this initial Ca2+ influx, GSK205 can attenuate the inflammatory response.

GSK205 inhibits inflammatory signaling by blocking the TRPV4 ion channel.

Dexamethasone: Glucocorticoid Receptor-Mediated Gene Regulation

Dexamethasone, a potent synthetic glucocorticoid, acts by binding to the cytosolic Glucocorticoid Receptor (GR). The activated GR-Dexamethasone complex translocates to the nucleus where it modulates gene expression. Its anti-inflammatory effects are primarily achieved through the transrepression of pro-inflammatory transcription factors like NF-κB and AP-1, and the transactivation of anti-inflammatory genes.

Dexamethasone modulates gene expression to exert its anti-inflammatory effects.

Indomethacin: Inhibition of Prostaglandin Synthesis

Indomethacin is a non-selective inhibitor of the cyclooxygenase (COX) enzymes, COX-1 and COX-2. These enzymes are crucial for the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever. By blocking COX activity, Indomethacin reduces the production of these pro-inflammatory prostaglandins.

Indomethacin reduces inflammation by inhibiting COX enzymes.

Detailed Experimental Protocols

In Vitro: LPS-Induced Pro-inflammatory Mediator Release in RAW 264.7 Macrophages

This assay is a standard in vitro model to assess the anti-inflammatory potential of compounds by measuring their ability to inhibit the production of pro-inflammatory cytokines and mediators in macrophage-like cells stimulated with bacterial lipopolysaccharide (LPS).

Methodology:

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 1-2 x 10^5 cells/well and allowed to adhere overnight.[1]

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compounds (GSK205, Dexamethasone, or Indomethacin) or vehicle control. Cells are pre-incubated with the compounds for 1-2 hours.

• LPS Stimulation: Following pre-incubation, cells are stimulated with LPS (typically 10-100 ng/mL) to induce an inflammatory response.[1]

• Incubation: The cells are incubated for a further 18-24 hours.

• Supernatant Collection and Analysis: The cell culture supernatant is collected to measure the concentration of pro-inflammatory mediators.

  • TNF-α and IL-6 Measurement: The levels of TNF-α and IL-6 are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits.

  • PGE2 Measurement: The concentration of PGE2 is determined using a specific PGE2 ELISA kit.

• Data Analysis: The IC50 value, the concentration of the compound that inhibits the LPS-induced production of the inflammatory mediator by 50%, is calculated from the dose-response curves.

Workflow for the in vitro LPS-induced inflammation assay.

In Vivo: Carrageenan-Induced Paw Edema in Rats

This is a widely used and well-characterized in vivo model of acute inflammation to evaluate the efficacy of anti-inflammatory drugs.

Methodology:

• Animals: Male Wistar or Sprague-Dawley rats (150-200 g) are used for the experiment.

• Acclimatization: Animals are acclimatized to the laboratory conditions for at least one week before the experiment.

• Grouping and Dosing: Rats are randomly divided into different groups: a vehicle control group, a positive control group (e.g., Indomethacin 10 mg/kg), and test groups receiving different doses of the compound under investigation (e.g., GSK205). The compounds are typically administered orally or intraperitoneally 30-60 minutes before the carrageenan injection.[5]

• Induction of Edema: A 1% solution of carrageenan in saline is injected into the sub-plantar region of the right hind paw of each rat.[5]

• Measurement of Paw Edema: The paw volume is measured using a plethysmometer at various time points after the carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).[5]

• Data Analysis: The percentage of inhibition of edema for each treated group is calculated and compared to the vehicle-treated control group.

Workflow for the in vivo carrageenan-induced paw edema model.

Concluding Remarks

This guide provides a foundational comparison of the anti-inflammatory properties of GSK205 with the established drugs Dexamethasone and Indomethacin. While GSK205 presents a novel mechanism of action by targeting the TRPV4 ion channel, more direct comparative studies are needed to fully elucidate its potency and efficacy relative to existing anti-inflammatory agents. The provided experimental protocols and signaling pathway diagrams offer a framework for researchers to design and interpret studies aimed at further characterizing the anti-inflammatory profile of GSK205 and other novel compounds. The distinct mechanisms of action of these three compounds underscore the diverse therapeutic strategies available for targeting inflammation and highlight the potential for developing more selective and safer anti-inflammatory drugs.

References

• 1. Role of macrophage TRPV4 in inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TRPV4 Mechanosensitive Ion Channel Regulates LPS-Stimulated Macrophage Phagocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Carrageenan-induced paw edema in the rat and mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]

A Comparative Guide to GSK205 for Pain Research: A Meta-Analysis of Preclinical Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of GSK205, a selective TRPV4 ion channel antagonist, with other emerging alternatives in preclinical pain research. Drawing upon a meta-analysis of published studies, this document presents quantitative data, detailed experimental protocols, and elucidates the underlying signaling pathways to inform future research and drug development efforts.

GSK205 and the Landscape of TRP Channel Modulators in Pain

Transient Receptor Potential (TRP) channels, particularly TRPV4 and TRPA1, are critical players in the transduction of sensory signals, including pain and inflammation. GSK205 has been instrumental as a tool compound for investigating the role of TRPV4 in various pain models. However, the field is evolving, with the development of dual-target inhibitors and other selective antagonists. This guide places GSK205 in the context of these advancements.

Comparative Efficacy in the Trigeminal Formalin Pain Model

The trigeminal formalin test is a widely used preclinical model to assess orofacial pain, involving a biphasic pain response. The initial acute phase is followed by a tonic phase, which is thought to reflect central sensitization. The data below summarizes the inhibitory effects of GSK205 and comparator compounds in this model.

Quantitative Data Summary

Compound	Target(s)	Administration	Dose/Concentration	Effect on Formalin-Induced Nocifensive Behavior (Tonic Phase)	Reference
GSK205	TRPV4	Subcutaneous (whiskerpad)	Dose-dependent	Significant attenuation	[1]
GSK205	TRPV4	Intraperitoneal	10 mg/kg	No significant effect	[2]
HC067047	TRPV4	Intraperitoneal	Dose-dependent	Significant attenuation	[1]
Compound 16-8	TRPV4/TRPA1 (dual inhibitor)	Intraperitoneal	10 mg/kg	>50% reduction	[2]
Compound 16-19	TRPV4/TRPA1 (dual inhibitor)	Intraperitoneal	10 mg/kg	Robust reduction	[2]

In Vitro Inhibitory Potency

Compound	Target	IC50	Reference
GSK205	TRPV4	4.19 µM	[2]
GSK205	TRPA1	5.56 µM	[2]
Compound 16-8	TRPV4	0.45 µM	[2]
Compound 16-8	TRPA1	0.43 µM	[2]
Compound 16-19	TRPV4	0.59 µM	[2]
Compound 16-19	TRPA1	0.41 µM	[2]

Experimental Protocols

Trigeminal Formalin-Induced Pain Model

Objective: To assess the analgesic efficacy of test compounds on orofacial inflammatory pain.

Animal Model: Wild-type mice are typically used.

Procedure:

• Acclimation: Mice are habituated to the experimental setup to minimize stress-induced variability.

• Compound Administration:

  • GSK205 (Subcutaneous): A solution of GSK205 (dissolved in 4% DMSO) is injected subcutaneously into the whiskerpad (10µL) 15 minutes prior to formalin injection.[1]

  • GSK205, 16-8, 16-19 (Intraperitoneal): Compounds are administered via intraperitoneal (i.p.) injection at a dose of 10 mg/kg, 15 minutes before formalin injection.[2]

  • HC067047 (Intraperitoneal): A solution of HC067047 (dissolved in 6% DMSO) is administered via i.p. injection 15 minutes before formalin injection.[1]

• Induction of Nociception: A 4% formalin solution is injected into the whiskerpad of the mice.[2]

• Behavioral Observation: Immediately after formalin injection, the mice are placed in an observation chamber. The cumulative time spent in nocifensive behaviors (e.g., rubbing and scratching the injected area) is recorded for a set period, typically 45 minutes. The observation period is divided into phases: the acute phase (0-5 minutes) and the late/tonic "neural" phase (15-45 minutes).[2]

Data Analysis: The duration of nocifensive behaviors in each phase is quantified and compared between treatment groups and a vehicle control group. Statistical significance is determined using appropriate tests, such as one-way ANOVA with a post-hoc test.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways involved and a typical experimental workflow for evaluating these compounds.

Caption: TRPV4 and TRPA1 signaling in pain.

Caption: Preclinical pain assessment workflow.

Discussion and Future Directions

The presented data indicate that while GSK205 is an effective tool for studying TRPV4-mediated pain, dual inhibition of both TRPV4 and TRPA1 with compounds like 16-8 and 16-19 may offer a more robust analgesic effect in certain preclinical models.[2] The enhanced potency of these dual inhibitors, as demonstrated by their lower IC50 values, suggests a promising therapeutic strategy.[2]

The difference in GSK205 efficacy based on the route of administration (subcutaneous vs. intraperitoneal) highlights the importance of pharmacokinetic and pharmacodynamic considerations in experimental design.[1][2] Future research should continue to explore the therapeutic potential of dual-target inhibitors and further investigate the intricate interplay between TRPV4 and TRPA1 in various pain states. Additionally, head-to-head comparisons with a broader range of existing analgesics would be beneficial for a more complete understanding of the clinical potential of these novel compounds.

References

• 1. TRPV4 is necessary for trigeminal irritant pain and functions as a cellular formalin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis: Pharmacological Inhibition of TRPV4 with GSK205 Versus Genetic Ablation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two key methods used to study the function of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel: pharmacological inhibition using the selective antagonist GSK205 and genetic ablation through knockout models. Understanding the nuances, advantages, and limitations of each approach is critical for designing experiments and interpreting results in the fields of sensory physiology, vascular biology, and drug discovery.

At a Glance: GSK205 vs. TRPV4 Knockout

Feature	GSK205 (Pharmacological Inhibition)	Genetic Ablation (TRPV4 Knockout)
Mechanism	Reversible, competitive antagonism of the TRPV4 channel.	Complete and permanent removal of the TRPV4 gene, leading to a lack of functional protein.
Temporal Control	Acute and reversible. Allows for studying the immediate effects of TRPV4 blockade.	Chronic and irreversible. Reflects the long-term consequences of TRPV4 absence, including potential developmental compensation.
Specificity	Highly selective for TRPV4, but potential for off-target effects at high concentrations.	Highly specific to the TRPV4 gene. No off-target effects in the traditional sense, but can lead to compensatory changes in other genes and pathways.
Application	In vitro and in vivo studies, suitable for preclinical therapeutic evaluation.	Primarily in vivo studies (knockout animal models) to understand the fundamental physiological role of the channel.
Key Advantage	Allows for dose-dependent and timed inhibition, mimicking therapeutic intervention.	Provides a "clean" model for studying the lifelong absence of TRPV4 function.
Key Limitation	Pharmacokinetic and pharmacodynamic variables (e.g., half-life, bioavailability) can influence outcomes.[1]	Potential for developmental compensation, which may mask the primary functions of TRPV4 in adult physiology.

Quantitative Comparison of Effects

The following table summarizes quantitative data from studies directly comparing the effects of GSK205 and TRPV4 genetic ablation.

Parameter	Experimental Model	Effect of GSK205	Effect of TRPV4 Knockout	Reference
Inhibition of TRPV4-mediated Ca2+ influx	HEK293 cells expressing human TRPV4	IC50: 4.19 μM	N/A (no functional channel)	[1]
Formalin-evoked Ca2+ influx in trigeminal ganglion neurons	Cultured mouse trigeminal ganglion neurons	Attenuated Ca2+ influx	~50% reduction in Ca2+ response	[2]
Inflammatory gene expression (e.g., IL-6, COX-2)	Human annulus fibrosus cells under mechanical stretch	Dose-dependent reduction	Significant reduction in IL-6 release	[3]
Bone Resorption	In vivo mouse models	N/A	Impaired bone resorption leading to increased bone mass	[4]
Blood-CNS Barrier Breakdown	Mouse model of motor neuron disease	N/A	Reduced loss of tight junction proteins and blood-brain barrier disruption in ischemic tissue	[5][6]

Signaling Pathways: A Visual Guide

The following diagrams illustrate the central role of TRPV4 in cellular signaling and how both GSK205 and genetic ablation disrupt these pathways.

Caption: TRPV4 Signaling Pathway and Points of Intervention.

This diagram illustrates how various physical and chemical stimuli activate the TRPV4 channel, leading to an influx of calcium and the initiation of multiple downstream signaling cascades.[7][8][9][10][11] GSK205 acts by directly blocking the channel, while genetic ablation prevents its expression altogether, both effectively halting these downstream events.

Experimental Workflow: A Comparative Approach

The following diagram outlines a typical experimental workflow for comparing the effects of GSK205 and TRPV4 genetic ablation.

Caption: Comparative Experimental Workflow.

This workflow demonstrates a robust approach to dissecting the role of TRPV4. By comparing the responses of wild-type systems treated with a vehicle or GSK205 to that of a TRPV4 knockout system, researchers can delineate the specific contributions of TRPV4 to a physiological or pathological process.

Detailed Experimental Protocols

Calcium Imaging

Objective: To measure changes in intracellular calcium concentration ([Ca²⁺]i) in response to TRPV4 activation and inhibition.

Protocol:

• Cell Culture: Plate cells (e.g., HEK293 cells transiently expressing TRPV4, or primary cells endogenously expressing TRPV4) on glass-bottom dishes.

• Dye Loading: Incubate cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) in a physiological saline solution for 30-60 minutes at room temperature or 37°C, according to the dye manufacturer's instructions.

• Washing: Gently wash the cells two to three times with the physiological saline solution to remove excess dye.

• Baseline Measurement: Mount the dish on an inverted fluorescence microscope equipped with a calcium imaging system. Perfuse the cells with the saline solution and record the baseline fluorescence for 2-5 minutes.

• Pharmacological Treatment:

  • For GSK205 experiments, pre-incubate the cells with the desired concentration of GSK205 for 15-30 minutes prior to stimulation.

  • Maintain the presence of GSK205 during the application of a TRPV4 agonist.

• Stimulation: Perfuse the cells with a known TRPV4 agonist (e.g., GSK1016790A or 4α-phorbol 12,13-didecanoate) or apply a mechanical stimulus.

• Data Acquisition: Continuously record the fluorescence intensity before, during, and after stimulation.

• Data Analysis: Calculate the change in [Ca²⁺]i, often represented as a ratio of fluorescence intensities at different excitation or emission wavelengths (for ratiometric dyes like Fura-2) or as a change in fluorescence relative to baseline (ΔF/F₀ for single-wavelength dyes like Fluo-4).

Patch-Clamp Electrophysiology

Objective: To directly measure the ion currents flowing through TRPV4 channels in the cell membrane.

Protocol:

• Cell Preparation: Use isolated cells in a recording chamber on the stage of an inverted microscope.

• Pipette Preparation: Pull micropipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the internal pipette solution.

• Recording Configuration:

  • Whole-Cell: Approach a cell with the micropipette and apply gentle suction to form a high-resistance seal (giga-seal) between the pipette tip and the cell membrane. Apply a brief pulse of suction to rupture the membrane patch, allowing electrical access to the entire cell.

  • Cell-Attached: Form a giga-seal without rupturing the membrane to record the activity of channels within the isolated patch of the membrane.

• Voltage Clamp: Clamp the membrane potential at a holding potential (e.g., -60 mV) and apply voltage ramps or steps to elicit channel activity.

• Drug Application: Apply GSK205 and/or a TRPV4 agonist to the bath solution or through the recording pipette.

• Data Acquisition: Record the resulting ionic currents using a patch-clamp amplifier and digitizer.

• Data Analysis: Analyze the current-voltage (I-V) relationship, channel conductance, and open probability.

Conclusion

Both the pharmacological inhibition of TRPV4 with GSK205 and its genetic ablation are powerful tools for investigating the channel's function. GSK205 offers the advantage of acute, reversible, and dose-dependent inhibition, making it highly relevant for preclinical studies and for dissecting the immediate consequences of TRPV4 blockade. In contrast, genetic ablation provides an unambiguous model for understanding the long-term physiological roles of TRPV4, though with the caveat of potential developmental adaptations. The choice between these methodologies will depend on the specific research question. For a comprehensive understanding, a combinatorial approach, as outlined in the experimental workflow, is often the most insightful.

References

• 1. researchgate.net [researchgate.net]
• 2. Multiubiquitination of TRPV4 reduces channel activity independent of surface localization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. TRPV4 Inhibition and CRISPR-Cas9 Knockout Reduce Inflammation Induced by Hyperphysiological Stretching in Human Annulus Fibrosus Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TRPV4: A trigger of pathological RhoA activation in neurological disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Gain-of-function mutations of TRPV4 acting in endothelial cells drive blood-CNS barrier breakdown and motor neuron degeneration in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Patch clamp studies on TRPV4-dependent hemichannel activation in lens epithelium [frontiersin.org]
• 10. Assessment of TRPV4 Channel and Its Role in Colorectal Cancer Cells – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 11. Functional Characterization of TRPV4 As an Osmotically Sensitive Ion Channel in Articular Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Therapeutic Potential of GSK205: A Comparative Analysis Against Existing Pain Therapies

For Researchers, Scientists, and Drug Development Professionals

In the landscape of analgesic drug development, the transient receptor potential vanilloid 4 (TRPV4) ion channel has emerged as a promising target for a novel class of therapeutics. GSK205, a selective TRPV4 inhibitor, has been instrumental as a tool compound in elucidating the role of this channel in various pain states. This guide provides a comparative assessment of the therapeutic potential of GSK205 against existing standard-of-care drugs for trigeminal neuralgia, inflammatory pain, and acute pancreatitis pain, based on available preclinical data.

Mechanism of Action: A Tale of Two Targets

GSK205 exerts its effects primarily by inhibiting the TRPV4 ion channel, a non-selective cation channel implicated in sensing a variety of physical and chemical stimuli, including temperature, pressure, and inflammatory mediators.[1] By blocking TRPV4, GSK205 can modulate downstream signaling pathways involved in pain transmission and neuroinflammation. Notably, GSK205 also exhibits some inhibitory activity against the TRPA1 channel, another ion channel involved in pain and inflammation, which may contribute to its overall pharmacological profile.

Existing therapies for the pain conditions discussed herein operate through distinct mechanisms:

• Carbamazepine and Oxcarbazepine: These first-line treatments for trigeminal neuralgia are anticonvulsant drugs that primarily act by blocking voltage-gated sodium channels, thereby reducing neuronal excitability.[2]

• Non-Steroidal Anti-Inflammatory Drugs (NSAIDs): NSAIDs, a cornerstone for managing inflammatory pain, inhibit cyclooxygenase (COX) enzymes, which are crucial for the synthesis of prostaglandins, key mediators of inflammation and pain.[3]

• Opioids: Used for severe pain, such as that in acute pancreatitis, opioids act on opioid receptors in the central and peripheral nervous systems to produce potent analgesia.

Comparative Efficacy: An Indirect Preclinical Assessment

Direct head-to-head clinical trials comparing GSK205 with existing drugs are not available in the public domain. Therefore, this comparison relies on an indirect assessment of efficacy based on data from preclinical animal models. It is crucial to note that while these models are valuable for initial assessment, results may not always translate directly to human clinical outcomes.

Trigeminal Neuralgia

Trigeminal neuralgia is characterized by severe, lancinating facial pain. Preclinical models often involve constriction of the infraorbital nerve to mimic the condition.

Drug Class	Compound	Animal Model	Key Efficacy Endpoint	Result	Citation
TRPV4 Inhibitor	GSK205	Mouse Trigeminal Formalin Model	Reduction in nocifensive behavior	Significant attenuation of the tonic phase of pain behavior.	[4]
Anticonvulsant	Carbamazepine	Rat Trigeminal Neuropathic Pain Model	Attenuation of allodynia-like behavior	Did not significantly attenuate allodynia-like behavior in this specific model.	[2]

Note: The difference in animal models and specific pain-related behaviors assessed makes direct comparison challenging. However, GSK205 shows promise in a relevant trigeminal pain model.

Inflammatory Pain

Inflammatory pain is a common symptom of many conditions, and preclinical models often use agents like Complete Freund's Adjuvant (CFA) to induce a localized inflammatory response.

Drug Class	Compound	Animal Model	Key Efficacy Endpoint	Result	Citation
TRPV4 Inhibitor	GSK205 Derivative (Compound 16-8)	Mouse Trigeminal Formalin Model	Attenuation of late-phase pain behavior	More potent than GSK205 in attenuating the neurally-mediated phase of trigeminal formalin pain.
NSAID	Various	Rat FCA-induced Arthritis Model	Reduction in inflammatory pain	NSAIDs show good efficacy in this model.	[5]

Note: While a direct comparison with GSK205 is unavailable, its more potent derivative, 16-8, shows efficacy in a model with a significant inflammatory component. NSAIDs are a well-established standard in various inflammatory pain models.

Acute Pancreatitis Pain

The pain associated with acute pancreatitis is severe and often requires potent analgesics. Preclinical models can be induced by agents like caerulein.

Drug Class	Compound	Animal Model	Key Efficacy Endpoint	Result	Citation
TRPV4 Inhibitor	GSK205 Derivative (Compound 16-8)	Mouse Caerulein-induced Pancreatitis	Reduction in pain and edema	Strongly reduced pain and edema.	[6]
Opioid	Various	Various Animal Models of Pancreatitis	Analgesic effect	Opioids are effective for pain control in preclinical models and are the standard of care in humans.	[7][8]

Note: The derivative of GSK205 demonstrated significant efficacy in a preclinical model of pancreatitis, suggesting that targeting TRPV4 could be a viable strategy for this condition. Opioids remain the benchmark for severe pain relief in this context.

Signaling Pathways and Experimental Workflows

To provide a deeper understanding of the underlying mechanisms and experimental approaches, the following diagrams illustrate key signaling pathways and workflows.

Signaling Pathways

Caption: TRPV4 signaling pathway in nociception.

Caption: Simplified inflammatory pain pathway and the site of action for NSAIDs.

Experimental Workflows

Caption: Experimental workflow for intracellular calcium imaging using Fura-2 AM.

Caption: Experimental workflow for the trigeminal inflammatory compression (TIC) model.[9]

Experimental Protocols

Intracellular Calcium Imaging with Fura-2 AM

Objective: To measure changes in intracellular calcium concentration ([Ca²⁺]i) in response to stimuli.

Materials:

• Cells cultured on glass coverslips

• Fura-2 AM (acetoxymethyl ester)

• Pluronic F-127

• HEPES-buffered saline solution (HBSS) or other physiological buffer

• Fluorescence microscope equipped with a light source capable of alternating excitation at 340 nm and 380 nm, and an emission filter at ~510 nm.

• Image acquisition and analysis software

Procedure:

• Cell Preparation: Culture cells to an appropriate confluency on glass coverslips.

• Dye Loading:

  • Prepare a stock solution of Fura-2 AM in cell-culture grade DMSO.

  • Prepare a loading solution by diluting the Fura-2 AM stock solution in HBSS to a final concentration of 2-5 µM. Add Pluronic F-127 (0.02-0.05%) to aid in dye solubilization.

  • Remove the culture medium from the cells and wash with HBSS.

  • Incubate the cells in the Fura-2 AM loading solution for 30-60 minutes at 37°C in the dark.

• De-esterification:

  • Wash the cells with HBSS to remove extracellular Fura-2 AM.

  • Incubate the cells in fresh HBSS for an additional 30 minutes at room temperature to allow for complete de-esterification of the dye by intracellular esterases.

• Imaging:

  • Mount the coverslip onto the microscope stage in a perfusion chamber.

  • Excite the cells alternately at 340 nm and 380 nm and collect the fluorescence emission at 510 nm.

  • Record a baseline fluorescence ratio before applying any stimulus.

  • Apply the stimulus (e.g., a TRPV4 agonist) and continue recording the fluorescence changes.

• Data Analysis:

  • Calculate the ratio of the fluorescence intensity at 340 nm excitation to that at 380 nm excitation for each time point.

  • The change in this ratio is proportional to the change in [Ca²⁺]i. The absolute [Ca²⁺]i can be calculated using the Grynkiewicz equation if calibration is performed.[10]

Whole-Cell Patch-Clamp Electrophysiology for TRPV4 Currents

Objective: To record TRPV4-mediated ion currents in single cells.

Materials:

• Cells expressing TRPV4 channels

• Patch-clamp amplifier and data acquisition system

• Micromanipulator

• Borosilicate glass capillaries for pulling patch pipettes

• Extracellular solution (in mM): e.g., 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose; pH adjusted to 7.4.

• Intracellular solution (in mM): e.g., 140 KCl, 1 MgCl₂, 10 HEPES, 5 EGTA; pH adjusted to 7.2.

• TRPV4 agonist (e.g., GSK1016790A) and antagonist (e.g., GSK205)

Procedure:

• Pipette Preparation: Pull borosilicate glass capillaries to create micropipettes with a resistance of 3-7 MΩ when filled with the intracellular solution.

• Cell Approach and Sealing:

  • Mount the coverslip with cells in the recording chamber and perfuse with extracellular solution.

  • Under microscopic guidance, carefully approach a single cell with the micropipette.

  • Apply gentle suction to form a high-resistance seal (GΩ seal) between the pipette tip and the cell membrane.

• Whole-Cell Configuration:

  • Apply a brief pulse of suction to rupture the patch of membrane under the pipette tip, establishing electrical and diffusional access to the cell interior.

• Data Recording:

  • Clamp the cell membrane potential at a holding potential (e.g., -60 mV).

  • Apply voltage ramps or steps to elicit ion currents.

  • Perfuse the cell with a TRPV4 agonist to activate TRPV4 channels and record the resulting current.

  • To test for inhibition, co-apply the agonist with GSK205 and record the change in current.

• Data Analysis:

  • Analyze the recorded currents to determine properties such as current-voltage (I-V) relationship, activation, and inactivation kinetics, and the degree of inhibition by GSK205.

Trigeminal Inflammatory Compression (TIC) Model in Rodents

Objective: To induce a state of trigeminal neuropathic pain for the evaluation of analgesics.

Materials:

• Rodents (rats or mice)

• Surgical instruments

• Anesthesia

• Chromic gut suture

• Von Frey filaments for assessing mechanical allodynia

Procedure:

• Surgical Procedure:

  • Anesthetize the animal.

  • Make an incision in the skin overlying the infraorbital nerve.

  • Carefully expose the infraorbital nerve.

  • Place a chromic gut suture around the nerve to induce an inflammatory compression.[9]

  • Suture the incision and allow the animal to recover.

• Behavioral Testing (Mechanical Allodynia):

  • Place the animal in a testing chamber with a mesh floor and allow it to acclimatize.

  • Apply von Frey filaments of increasing force to the whisker pad area innervated by the infraorbital nerve.

  • A positive response is recorded as a brisk withdrawal of the head from the filament.

  • Determine the 50% paw withdrawal threshold using the up-down method.[9]

• Drug Administration and Testing:

  • Administer GSK205 or a control substance (e.g., vehicle) to the animals.

  • At a predetermined time after drug administration, repeat the behavioral testing to assess the effect of the compound on the withdrawal threshold.

• Data Analysis:

  • Compare the paw withdrawal thresholds before and after drug administration to determine the analgesic efficacy of GSK205. An increase in the withdrawal threshold indicates an analgesic effect.

Conclusion

GSK205, as a selective TRPV4 inhibitor, demonstrates significant potential as a therapeutic agent for various pain conditions, as suggested by preclinical data. Its mechanism of action, distinct from existing analgesics, offers a novel approach to pain management. While direct comparative efficacy data against standard-of-care drugs like carbamazepine, NSAIDs, and opioids is currently lacking, the available evidence from animal models suggests that TRPV4 inhibition is a promising strategy for trigeminal neuralgia, inflammatory pain, and acute pancreatitis pain. Further research, including head-to-head preclinical studies and eventual clinical trials, is warranted to fully elucidate the therapeutic potential of GSK205 and other TRPV4 inhibitors in the clinical setting. The development of more potent and selective TRPV4 antagonists, potentially with dual activity on related channels like TRPA1, may offer even greater therapeutic benefits.

References

• 1. mdpi.com [mdpi.com]
• 2. Trigeminal neuralgia: An overview from pathophysiology to pharmacological treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Review of Preclinical and Clinical Studies in Support of the Role of Non-Steroidal Anti-Inflammatory Drugs in Dentistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TRPV4 is necessary for trigeminal irritant pain and functions as a cellular formalin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Preclinical Assessment of Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Small molecule dual-inhibitors of TRPV4 and TRPA1 for attenuation of inflammation and pain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Efficacy and Safety of Using Opioids in Acute Pancreatitis: an Update on Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Opioids for acute pancreatitis pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Orofacial neuropathic pain mouse model induced by Trigeminal Inflammatory Compression (TIC) of the infraorbital nerve - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Widefield Calcium Imaging with Calcium Indicator Fura2 | Learn & Share | Leica Microsystems [leica-microsystems.com]

Safety & Regulatory Compliance

Personal protective equipment for handling GSK205

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the handling and disposal of GSK205, a potent and selective TRPV4 antagonist. Adherence to these guidelines is essential to ensure a safe laboratory environment and minimize risks to researchers and scientists.

Personal Protective Equipment (PPE) and Handling

When working with GSK205, appropriate personal protective equipment is mandatory to prevent accidental exposure. The following table summarizes the required PPE and handling procedures.

Equipment/Procedure	Specification
Eye/Face Protection	Safety glasses with side-shields or chemical safety goggles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber).
Skin and Body Protection	Laboratory coat, long-sleeved clothing, and closed-toe shoes.
Respiratory Protection	For operations that may generate dust or aerosols, a NIOSH-approved respirator with an appropriate particulate filter is recommended.
Handling	Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid direct contact with skin, eyes, and clothing. Do not breathe dust. Wash hands thoroughly after handling.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

Emergency Situation	Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.
Skin Contact	In case of contact, immediately flush skin with plenty of water. Remove contaminated clothing and shoes. Get medical attention if irritation develops and persists.
Inhalation	Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.
Ingestion	If swallowed, wash out mouth with water provided the person is conscious. Call a physician. Do NOT induce vomiting unless directed to do so by medical personnel.

Storage and Disposal

Proper storage and disposal are crucial for maintaining the integrity of the compound and ensuring environmental safety.

Aspect	Guideline
Storage	Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances. Recommended storage temperature is -20°C.
Disposal	Dispose of waste and unused product in accordance with all applicable federal, state, and local environmental regulations. Do not allow product to enter drains, sewers, or waterways. It is recommended to dissolve or mix the material with a combustible solvent and burn in a chemical incinerator equipped with an afterburner and scrubber.

GSK205 Handling Workflow

The following diagram outlines the standard operating procedure for handling GSK205 in a laboratory setting.

Caption: Standard workflow for handling GSK205.

Emergency Response Logic

This diagram illustrates the decision-making process in case of accidental exposure to GSK205.

Caption: Emergency response decision tree for GSK205 exposure.